Technical Documentation Center

6-(gamma,gamma-Dimethylallylamino)purine riboside Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-(gamma,gamma-Dimethylallylamino)purine riboside
  • CAS: 7724-76-7

Core Science & Biosynthesis

Foundational

A Technical Guide to the Biosynthesis of 6-(γ,γ-Dimethylallylamino)purine Riboside (Isopentenyladenosine) in Plants

Abstract: Cytokinins are a class of phytohormones pivotal to the regulation of plant growth and development, governing processes from cell division to senescence. Among them, N6-(γ,γ-Dimethylallylamino)purine, or isopent...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: Cytokinins are a class of phytohormones pivotal to the regulation of plant growth and development, governing processes from cell division to senescence. Among them, N6-(γ,γ-Dimethylallylamino)purine, or isopentenyladenine (iP), and its corresponding riboside, 6-(γ,γ-Dimethylallylamino)purine riboside (iP-riboside or iPR), represent the foundational molecules for the isoprenoid cytokinin family. This technical guide provides a comprehensive exploration of the iP-riboside biosynthesis pathway in plants. We will dissect the core enzymatic steps, starting from the rate-limiting reaction catalyzed by adenylate isopentenyltransferase (IPT) enzymes, which are strategically localized in multiple subcellular compartments. The guide will detail the subsequent activation of cytokinin nucleotides into their biologically active free-base forms via the crucial LONELY GUY (LOG) phosphoribohydrolase pathway. Furthermore, we will examine the metabolic crossroads where iP-nucleotides are converted to the highly active trans-Zeatin forms by CYP735A monooxygenases. This document is structured to provide researchers, scientists, and drug development professionals with an in-depth understanding of the pathway's biochemistry, its intricate regulation by environmental and endogenous cues, and the robust methodologies employed for its study.

Introduction to Isopentenyladenine-type Cytokinins

Cytokinins are adenine derivatives characterized by a side chain at the N6 position, which can be either isoprenoid or aromatic in nature.[1] They are integral to the hormonal signaling network that controls plant architecture and adaptation.

The Central Role of Isopentenyladenine (iP) and its Riboside (iPR)

6-(γ,γ-Dimethylallylamino)purine (isopentenyladenine, iP) is the primary product of the de novo cytokinin biosynthesis pathway. Its corresponding nucleoside, 6-(γ,γ-Dimethylallylamino)purine riboside (isopentenyladenosine, iPR), is a key transport form and precursor to active cytokinin species.[2] These iP-type cytokinins are fundamental, serving as the direct precursors for the downstream synthesis of the highly active trans-Zeatin (tZ)-type cytokinins.[3][4][5] Their biological functions are vast, including the promotion of cell division and differentiation, delay of leaf senescence, and modulation of root and shoot morphogenesis.[2][6][7]

The De Novo Biosynthesis Pathway: A Multi-Step Process

The de novo synthesis of iP-riboside and its derivatives is not a single reaction but a coordinated pathway involving several key enzymes localized across different cellular compartments. The initial products are nucleotide forms which must be activated to exert their biological function.

Step 1: The Rate-Limiting Isopentenylation Reaction

The committed and rate-limiting step in cytokinin biosynthesis is the transfer of an isopentenyl group from dimethylallyl diphosphate (DMAPP) to the N6 position of an adenosine moiety.[8][9]

  • Enzyme: Adenylate isopentenyltransferase (IPT) . Plants possess a small family of IPT genes, with isoenzymes targeted to different subcellular locations.[10][11]

  • Substrates: The isoprenoid donor is DMAPP . The acceptor is an adenosine phosphate, with a preference for ATP and ADP over AMP.[7][8][10][12]

  • Products: This reaction yields isopentenyladenosine-5'-triphosphate (iPRTP) and isopentenyladenosine-5'-diphosphate (iPRDP).[10] These are rapidly interconverted and processed to the key intermediate, isopentenyladenosine-5'-monophosphate (iPRMP) .[2][7][10]

Step 2: Activation to Biologically Potent Forms

The nucleotide forms (iPRMPs) are considered inactive precursors. Their conversion to active forms is a critical control point.

  • The Primary Activation Route: The LOG Pathway. The most direct and physiologically significant activation step is catalyzed by the LONELY GUY (LOG) enzyme family.[7] These enzymes are phosphoribohydrolases that directly convert inactive cytokinin nucleotides (like iPRMP) into their active free-base forms (iP) in a single step by removing the ribose-5'-monophosphate group.[7][10][13] The existence and central role of this pathway have been robustly demonstrated through genetic studies in Arabidopsis and rice.[10][13]

  • The LOG-Independent Route. An alternative, though less prominent, pathway involves a two-step process: first, dephosphorylation of iPRMP by phosphatases to yield the riboside (iPR), followed by the removal of the ribose group by nucleosidases to form the active base (iP).[10]

Subcellular Compartmentalization and Precursor Supply

A key aspect of cytokinin biosynthesis is its distribution across multiple organelles, which links it to primary metabolic pathways.

Multi-organellar Localization of IPT Enzymes

IPT enzymes are found in plastids, mitochondria, and the cytosol.[10] This compartmentalization is significant because it connects cytokinin production to the distinct pools of its precursors, ATP and DMAPP, in each location. In Arabidopsis, plastid-localized IPTs, such as IPT3 and IPT5, are considered the major contributors to the overall cytokinin pool.[10]

Origin of the Isoprenoid Precursor DMAPP

Plants uniquely possess two independent pathways for the synthesis of isoprenoid precursors, including DMAPP.[14][15][16]

  • The Mevalonate (MVA) Pathway: Operates in the cytosol and is the source of DMAPP for cytosolic IPTs.[14][15]

  • The Methylerythritol Phosphate (MEP) Pathway: Operates in plastids and supplies DMAPP for plastidial IPTs.[14][15][17]

This dual-pathway system allows for differential regulation of isoprenoid precursor supply for cytokinin synthesis versus other essential isoprenoids like sterols or carotenoids.

cluster_cytosol Cytosol cluster_plastid Plastid / Mitochondrion cluster_er Endoplasmic Reticulum MVA MVA Pathway DMAPP_cyto DMAPP MVA->DMAPP_cyto IPT_cyto Cytosolic IPT DMAPP_cyto->IPT_cyto ATP_ADP_cyto ATP / ADP ATP_ADP_cyto->IPT_cyto iPRMP_cyto iPRMP IPT_cyto->iPRMP_cyto LOG LOG iPRMP_cyto->LOG iPR iPR iPRMP_cyto->iPR Phosphatase CYP735A CYP735A iPRMP_cyto->CYP735A Hydroxylation iP iP (Active) LOG->iP iPR->iP Nucleosidase MEP MEP Pathway DMAPP_plastid DMAPP MEP->DMAPP_plastid IPT_plastid Plastidial IPT DMAPP_plastid->IPT_plastid ATP_ADP_plastid ATP / ADP ATP_ADP_plastid->IPT_plastid iPRMP_plastid iPRMP IPT_plastid->iPRMP_plastid iPRMP_plastid->iPRMP_cyto tZRMP tZRMP CYP735A->tZRMP start Plant Tissue Sampling (Flash Freeze) homogenize Homogenization (in liquid N2) start->homogenize extract Extraction with Acidic Methanol + Spiking with Internal Standards homogenize->extract purify Solid-Phase Extraction (SPE) (e.g., C18 cartridge) extract->purify analyze U-HPLC-MS/MS Analysis (MRM Mode) purify->analyze quantify Data Processing & Quantification analyze->quantify

Sources

Exploratory

An In-depth Technical Guide to the Biological Activity of 6-(γ,gamma-Dimethylallylamino)purine Riboside (N6-(Δ2-isopentenyl)adenosine)

A Senior Application Scientist's Synthesis of its Multifaceted Roles in Cellular Processes and Therapeutic Potential Foreword 6-(γ,gamma-Dimethylallylamino)purine riboside, more commonly known in scientific literature as...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Synthesis of its Multifaceted Roles in Cellular Processes and Therapeutic Potential

Foreword

6-(γ,gamma-Dimethylallylamino)purine riboside, more commonly known in scientific literature as N6-(Δ2-isopentenyl)adenosine (i6A), is a fascinating molecule with a diverse and significant biological footprint. From its fundamental role as a cytokinin in plants to its intricate involvement in post-transcriptional regulation in mammals, i6A stands at the crossroads of numerous cellular pathways. This guide aims to provide researchers, scientists, and drug development professionals with a comprehensive technical overview of the biological activities of i6A. We will delve into its mechanisms of action, explore its therapeutic potential, and provide actionable experimental protocols to investigate its effects. Our approach is grounded in scientific integrity, offering insights that are both mechanistically sound and experimentally validated.

The Dual Identity of i6A: A Plant Cytokinin and a Modified Nucleoside

N6-(Δ2-isopentenyl)adenosine is a naturally occurring modified ribonucleoside, a derivative of adenosine with an isopentenyl group attached to the N6 position of the adenine base.[1] This seemingly simple modification bestows upon i6A a remarkable range of biological functions across different kingdoms of life.

  • In Plants: A Regulator of Growth and Differentiation: In the botanical realm, the free nucleoside form of i6A acts as a potent cytokinin, a class of plant hormones that promote cell division and influence various developmental processes.[2][3][4][5] It is a precursor to other cytokinins like zeatin.[3][4][6] The metabolic conversion and degradation of i6A are tightly regulated processes in plant cells, underscoring its importance in maintaining cellular homeostasis.[7] For instance, in tobacco cells, the degradation of i6A occurs via the cleavage of its isopentenyl side chain.[7][8]

  • In Bacteria and Eukaryotes: A Key Component of Transfer RNA (tRNA): Beyond its role in plants, i6A is a crucial post-transcriptional modification found in transfer RNA (tRNA) of both prokaryotes and eukaryotes.[1][2] Specifically, it is often located at position 37, adjacent to the anticodon.[1][2] This modification is critical for enhancing the efficiency and fidelity of protein translation by ensuring proper codon-anticodon interactions.[2] The biosynthesis of i6A in tRNA is catalyzed by the enzyme tRNA-isopentenyltransferase, which transfers an isopentenyl group from isopentenyl pyrophosphate to adenosine.[1]

The Pharmacological Landscape of i6A: A Molecule of Therapeutic Interest

In recent years, i6A has garnered significant attention for its pleiotropic biological effects in mammalian systems, demonstrating potential as a therapeutic agent, particularly in oncology and immunology.[9]

Anti-Tumor and Anti-Angiogenic Activities

i6A has demonstrated notable anti-cancer properties across a range of cancer cell lines.[9] Its mechanisms of action are multifaceted and appear to be cell-type dependent.

  • Induction of Apoptosis and Cell Cycle Arrest: Studies have shown that i6A can induce apoptosis (programmed cell death) and cause cell cycle arrest in various cancer cells, including bladder carcinoma and breast cancer.[10][11]

  • Inhibition of Protein Prenylation: One of the key anti-cancer mechanisms of i6A involves the inhibition of farnesyl diphosphate synthase, a critical enzyme in the mevalonate pathway. This inhibition leads to a reduction in protein prenylation, a post-translational modification essential for the function of many proteins involved in cell growth and proliferation.[11]

  • Impact on Protein Synthesis: When added exogenously to cell cultures, i6A can be incorporated into cellular RNA, including ribosomal RNA (rRNA).[10] This incorporation can alter ribosome structure and function, leading to a decrease in the rate of protein synthesis and an increase in protein aggregation, which can be detrimental to cancer cells.[10]

Immunomodulatory and Anti-Inflammatory Effects

The biological activity of i6A extends to the immune system, where it can exert both pro- and anti-inflammatory effects, often in a dose-dependent manner.[9]

  • Biphasic Effect on Lymphocytes: i6A exhibits a biphasic effect on phytohemagglutinin-stimulated lymphocytes, being pro-proliferative at low doses and anti-proliferative at higher doses.[9]

  • Modulation of Natural Killer (NK) Cell Activity: At low concentrations (<1μM), i6A has been shown to enhance the immune response of natural killer (NK) cells against cancer targets.[9] Conversely, at higher concentrations (10μM), it inhibits NK cell proliferation and cytotoxicity.[9] This inhibition is associated with the downregulation of activating receptors and impaired cytokine secretion.[9]

  • Topical Anti-Inflammatory Activity: In vivo studies have demonstrated that topical application of i6A can significantly reduce inflammation in a mouse model of ear dermatitis, highlighting its potential as a topical anti-inflammatory agent.[9]

Antioxidant Properties

i6A and its analogs have been shown to possess antioxidant effects. They can reduce basal levels of reactive oxygen species (ROS) and inhibit their production induced by stimuli like H2O2 or TPA.[12] This antioxidant activity contributes to its anti-inflammatory effects.[12]

Investigating the Biological Activity of i6A: Methodologies and Experimental Designs

To rigorously assess the biological effects of i6A, a combination of in vitro and in vivo experimental approaches is necessary. The choice of methodology should be guided by the specific biological question being addressed.

In Vitro Cell-Based Assays

Cell culture-based assays are fundamental for elucidating the cellular and molecular mechanisms of i6A action.

A crucial first step in characterizing the effect of any compound is to determine its impact on cell viability and proliferation.

Protocol: Cell Viability Assessment using CCK-8 Assay

  • Cell Seeding: Seed cells (e.g., HeLa, MCF-7, or a cell line of interest) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[2][13]

  • Treatment: Prepare a stock solution of i6A in a suitable solvent (e.g., DMSO or an aqueous solution). Add varying concentrations of i6A to the cell culture medium, typically ranging from nanomolar to micromolar concentrations.[2][13] Include a vehicle control (medium with solvent only).

  • Incubation: Incubate the cells with i6A for a predetermined period (e.g., 24, 48, or 72 hours).

  • CCK-8 Assay: After the incubation period, add Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours.[2][13]

  • Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Causality Behind Experimental Choices: The CCK-8 assay is a colorimetric assay that measures the activity of dehydrogenases in viable cells, providing a reliable and sensitive measure of cell proliferation. The use of a range of concentrations and incubation times is essential to determine the dose- and time-dependent effects of i6A.

To determine if i6A-induced cell death is due to apoptosis, several assays can be employed.

Protocol: Apoptosis Detection by Hoechst 33342 Staining

  • Cell Treatment: Treat cells with i6A at concentrations determined from the viability assay for an appropriate duration.

  • Staining: After treatment, wash the cells with phosphate-buffered saline (PBS) and then stain with Hoechst 33342, a fluorescent dye that binds to DNA.

  • Microscopy: Observe the cells under a fluorescence microscope.

  • Analysis: Apoptotic cells will exhibit characteristic morphological changes, such as chromatin condensation and nuclear fragmentation, which can be visualized by the intense, fragmented fluorescence of the Hoechst dye.[14]

Self-Validating System: This morphological assessment should be complemented with a more quantitative method, such as Annexin V/Propidium Iodide (PI) staining followed by flow cytometry, to differentiate between early apoptotic, late apoptotic, and necrotic cells.

Mechanistic Studies

To dissect the molecular pathways affected by i6A, a variety of biochemical and molecular biology techniques are required.

Given that i6A is a known tRNA modification, investigating its incorporation and the presence of its derivatives is crucial.

Workflow: Detection of i6A and its Derivatives in tRNA

G cluster_Anticancer Anti-Cancer Effects cluster_Immunomodulation Immunomodulatory Effects i6A N6-(Δ2-isopentenyl)adenosine (i6A) a Inhibition of Farnesyl Diphosphate Synthase i6A->a e Incorporation into rRNA i6A->e h Modulation of NK Cell Activity i6A->h j Antioxidant Effects (ROS Reduction) i6A->j b Decreased Protein Prenylation a->b c Induction of Apoptosis b->c d Cell Cycle Arrest b->d f Decreased Protein Synthesis e->f g Increased Protein Aggregation e->g f->c g->c i Anti-inflammatory Response h->i j->i

Sources

Foundational

The Dual Facets of a Modified Nucleoside: A Technical Guide to 6-(gamma,gamma-Dimethylallylamino)purine Riboside in Cell Division and Differentiation

Introduction: Beyond a Simple Building Block 6-(gamma,gamma-Dimethylallylamino)purine riboside, more commonly known as N6-(Δ2-Isopentenyl)adenosine (i6A), is a fascinating molecule that transcends its fundamental role as...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Beyond a Simple Building Block

6-(gamma,gamma-Dimethylallylamino)purine riboside, more commonly known as N6-(Δ2-Isopentenyl)adenosine (i6A), is a fascinating molecule that transcends its fundamental role as a modified nucleoside in transfer RNA (tRNA).[1][2] While its presence adjacent to the anticodon in tRNA is crucial for translational fidelity and efficiency, a growing body of evidence reveals its profound and often paradoxical activities as a signaling molecule in both plant and animal kingdoms.[2][3] In plants, it is a well-established cytokinin, a class of phytohormones that are pivotal regulators of cell division and differentiation.[4][5][6][7][8] In mammalian systems, its role is more enigmatic, exhibiting pleiotropic effects that range from regulating immune responses to inducing cell cycle arrest and apoptosis in cancerous cells.[9][10] This has positioned i6A and its analogues as compelling molecules for researchers in cell biology and as potential leads for drug development professionals.

This technical guide provides an in-depth exploration of the multifaceted roles of i6A in the intricate processes of cell division and differentiation. We will delve into its molecular mechanisms of action, present quantitative data on its effects, and provide detailed protocols for its study, all grounded in authoritative scientific literature.

Molecular Profile and Endogenous Significance

i6A is a derivative of adenosine, characterized by the attachment of an isopentenyl group to the N6 position of the purine ring.[1] This modification is catalyzed by tRNA isopentenyltransferase enzymes.[2] Beyond its incorporation into tRNA, i6A also exists as a free nucleoside in both plants and animals.[11] In tobacco callus, for instance, it has been identified in the free nucleoside pool.[11]

The isopentenyl side chain is a key determinant of its biological activity. In plants, i6A serves as a precursor to another potent cytokinin, zeatin.[5][6][7][8][12] The metabolism of i6A is a critical aspect of its regulation, with degradation often occurring through the cleavage of this side chain.[4][10]

The Dichotomous Role of i6A in Cell Proliferation: A Tale of Two Concentrations

One of the most intriguing aspects of i6A is its dose-dependent effect on cell proliferation. This duality is particularly evident in the context of the immune system.

At low concentrations (typically below 1µM), i6A has been observed to be pro-proliferative. For example, it can enhance the immune response of natural killer (NK) cells against cancer targets.[9] This suggests a potential role in immune surveillance and activation at physiological concentrations.

Conversely, at higher concentrations (10µM and above), i6A exhibits potent anti-proliferative and cytotoxic effects.[9] This has garnered significant interest in its potential as an anti-cancer agent. In bladder carcinoma T24 cells, i6A has been shown to suppress clonogenic activity and inhibit growth.[9] Similarly, high concentrations of i6A inhibit the proliferation and cytotoxicity of IL-2-activated NK cells.[9]

Dissecting the Mechanism: i6A and the Cell Cycle Machinery

The anti-proliferative effects of i6A are primarily attributed to its ability to induce cell cycle arrest, predominantly in the G0/G1 phase.[9] This prevents cells from entering the S phase, the period of DNA synthesis, thereby halting their division.

The precise molecular cascade leading to this G0/G1 arrest is an active area of investigation. One of the earliest observed effects of i6A in T24 bladder carcinoma cells is the disorganization of the actin cytoskeleton.[9] A well-structured actin cytoskeleton is crucial for cell cycle progression, and its disruption can trigger a G1 arrest. While the direct link between i6A and actin dynamics is yet to be fully elucidated, this observation provides a compelling avenue for further research.

While direct evidence on the modulation of specific cyclins and cyclin-dependent kinases (CDKs) by i6A is still emerging, the G0/G1 arrest strongly implicates the involvement of the Cyclin D/CDK4/6 and Cyclin E/CDK2 complexes, which are the key drivers of the G1 to S phase transition. It is plausible that i6A treatment leads to the downregulation of these cyclins or the upregulation of CDK inhibitors such as p21Waf1/Cip1 or p27Kip1.

Signaling Pathways Implicated in i6A-Mediated Effects

In the context of its inhibitory effects on NK cells at high concentrations, i6A has been shown to impede the ERK/MAPK and STAT5 signaling pathways.[9] These pathways are critical for cytokine-mediated cell proliferation and survival. The inhibition of these pathways provides a molecular basis for the observed reduction in NK cell activity.

Quantitative Analysis of i6A's Anti-Proliferative Activity

The following table summarizes the observed effects and effective concentrations of i6A in different cell types. This data is crucial for designing experiments and for the potential development of i6A as a therapeutic agent.

Cell TypeEffectEffective ConcentrationReference
Phytohemagglutinin-stimulated lymphocytesPro-proliferativeLow doses[9]
Phytohemagglutinin-stimulated lymphocytesAnti-proliferativeHigh doses[9]
IL-2-activated Natural Killer (NK) cellsIncreased immune response<1µM[9]
IL-2-activated Natural Killer (NK) cellsInhibition of proliferation and cytotoxicity10µM[9]
Bladder Carcinoma (T24) cellsSuppression of clonogenic activity and growthNot specified[9]

Induction of Apoptosis: A Secondary Anti-Cancer Mechanism

Beyond inducing cell cycle arrest, i6A can also trigger programmed cell death, or apoptosis, in cancer cells. In T24 bladder carcinoma cells, treatment with i6A leads to the activation of caspase-3, a key executioner caspase in the apoptotic cascade.[9]

The upstream signaling events leading to caspase-3 activation by i6A are not yet fully understood. Apoptosis can be initiated through two major pathways: the extrinsic (death receptor-mediated) pathway and the intrinsic (mitochondrial) pathway. The intrinsic pathway is regulated by the Bcl-2 family of proteins, which includes both pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) members.[3][13][14] A shift in the balance towards pro-apoptotic members leads to the release of cytochrome c from the mitochondria, which in turn activates the caspase cascade.[14] Further research is needed to determine whether i6A modulates the expression or activity of Bcl-2 family proteins to initiate apoptosis.

It is noteworthy that the apoptotic effects of i6A in T24 cells were not associated with any detectable genotoxic damage, suggesting that it does not act as a DNA-damaging agent.[9]

The Role of i6A in Cellular Differentiation

While the function of i6A in plant cell differentiation is well-documented, its role in mammalian differentiation is a nascent field of study.[4][9] The ability of cytokinins to influence the proliferation and differentiation of animal cells suggests a conserved signaling role.[9] Given its impact on fundamental cellular processes like cell cycle and apoptosis, it is highly probable that i6A can influence the differentiation fate of various cell types, including stem cells and cancer cells. This represents a promising area for future research, with potential implications for regenerative medicine and cancer therapy.

Experimental Protocols for Investigating the Effects of i6A

To facilitate further research into the multifaceted roles of i6A, this section provides detailed, step-by-step methodologies for key experiments.

Cell Cycle Analysis using Propidium Iodide Staining and Flow Cytometry

This protocol allows for the quantitative analysis of cell cycle distribution in a population of cells treated with i6A.

Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in a cell. This allows for the discrimination of cells in the G0/G1 (2n DNA content), S (intermediate DNA content), and G2/M (4n DNA content) phases of the cell cycle.

Materials:

  • Cell line of interest

  • 6-(gamma,gamma-Dimethylallylamino)purine riboside (i6A)

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS)

  • 70% Ethanol (ice-cold)

  • RNase A solution (100 µg/mL in PBS)

  • Propidium Iodide (PI) staining solution (50 µg/mL in PBS)

  • Flow cytometer

Procedure:

  • Cell Seeding and Treatment:

    • Seed cells in 6-well plates at a density that will allow for logarithmic growth for the duration of the experiment.

    • Allow cells to adhere and resume growth overnight.

    • Treat cells with various concentrations of i6A (and a vehicle control) for the desired time period (e.g., 24, 48, 72 hours).

  • Cell Harvesting:

    • For adherent cells, aspirate the medium, wash once with PBS, and detach the cells using trypsin-EDTA. Neutralize the trypsin with complete medium. For suspension cells, proceed directly to centrifugation.

    • Transfer the cell suspension to a centrifuge tube and pellet the cells by centrifugation at 300 x g for 5 minutes.

  • Fixation:

    • Aspirate the supernatant and resuspend the cell pellet in 500 µL of ice-cold PBS.

    • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension.

    • Fix the cells overnight at -20°C.

  • Staining:

    • Pellet the fixed cells by centrifugation at 850 x g for 5 minutes.

    • Aspirate the ethanol and wash the cell pellet once with 5 mL of PBS.

    • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

    • Incubate in the dark at room temperature for 30 minutes.

  • Flow Cytometry Analysis:

    • Analyze the stained cells on a flow cytometer.

    • Use appropriate gating strategies to exclude doublets and debris.

    • Acquire data for at least 10,000 events per sample.

    • Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Apoptosis Assay using Annexin V and Propidium Iodide Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) to label early apoptotic cells. Propidium iodide is a membrane-impermeant dye that can only enter cells with a compromised membrane, thus staining late apoptotic and necrotic cells.

Materials:

  • Cell line of interest

  • 6-(gamma,gamma-Dimethylallylamino)purine riboside (i6A)

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

Procedure:

  • Cell Seeding and Treatment:

    • Follow the same procedure as for the cell cycle analysis.

  • Cell Harvesting:

    • Collect both the culture medium (containing floating cells) and the adherent cells (after gentle trypsinization).

    • Pellet the cells by centrifugation at 300 x g for 5 minutes.

  • Staining:

    • Wash the cells twice with cold PBS.

    • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[1]

    • Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.[1]

    • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.[15]

    • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[1][15]

    • Add 400 µL of 1X Binding Buffer to each tube.[15]

  • Flow Cytometry Analysis:

    • Analyze the stained cells by flow cytometry within one hour.

    • Use appropriate compensation settings for FITC and PI.

    • Analyze the dot plot to distinguish between:

      • Viable cells (Annexin V-negative, PI-negative)

      • Early apoptotic cells (Annexin V-positive, PI-negative)

      • Late apoptotic/necrotic cells (Annexin V-positive, PI-positive)

      • Necrotic cells (Annexin V-negative, PI-positive)

Western Blotting for Cell Cycle and Apoptosis-Related Proteins

This protocol allows for the analysis of changes in the expression levels of key proteins involved in cell cycle regulation and apoptosis following i6A treatment.

Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and then probed with specific antibodies to detect the proteins of interest.

Materials:

  • Cell line of interest

  • 6-(gamma,gamma-Dimethylallylamino)purine riboside (i6A)

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • Laemmli sample buffer

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., against Cyclin D1, CDK4, p21, Caspase-3, Bcl-2, Bax, and a loading control like β-actin or GAPDH)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Cell Lysis and Protein Quantification:

    • Treat cells with i6A as previously described.

    • Wash cells with ice-cold PBS and lyse them in RIPA buffer.

    • Clarify the lysates by centrifugation and collect the supernatant.

    • Determine the protein concentration of each lysate using a BCA assay.

  • Sample Preparation and SDS-PAGE:

    • Normalize the protein concentrations of all samples.

    • Add Laemmli sample buffer and boil the samples at 95-100°C for 5 minutes.

    • Load equal amounts of protein per lane onto an SDS-PAGE gel and run the gel to separate the proteins by size.

  • Protein Transfer:

    • Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

  • Immunoblotting:

    • Block the membrane with blocking buffer for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

    • Wash the membrane three times with TBST.

    • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

    • Wash the membrane three times with TBST.

  • Detection:

    • Incubate the membrane with a chemiluminescent substrate.

    • Capture the signal using an imaging system.

    • Analyze the band intensities to determine the relative protein expression levels.

Visualizing the Pathways: A Diagrammatic Representation

To better understand the proposed mechanisms of action of i6A, the following diagrams illustrate the key signaling pathways and experimental workflows.

G1_S_Transition_Control cluster_G1 G1 Phase cluster_S S Phase Mitogens Mitogenic Signals CyclinD_CDK46 Cyclin D-CDK4/6 Mitogens->CyclinD_CDK46 Activates Rb_E2F Rb-E2F Complex CyclinD_CDK46->Rb_E2F Phosphorylates E2F Free E2F Rb_E2F->E2F Releases CyclinE_CDK2 Cyclin E-CDK2 DNA_Synthesis DNA Synthesis CyclinE_CDK2->DNA_Synthesis Promotes E2F->CyclinE_CDK2 Activates Transcription E2F->DNA_Synthesis Promotes i6A i6A (High Conc.) Actin Actin Cytoskeleton i6A->Actin Disorganizes p21_p27 p21/p27 i6A->p21_p27 Upregulates (Hypothesized) Actin->CyclinD_CDK46 Inhibits (Hypothesized) p21_p27->CyclinD_CDK46 Inhibits p21_p27->CyclinE_CDK2 Inhibits

Figure 1: Proposed mechanism of i6A-induced G0/G1 cell cycle arrest.

Apoptosis_Pathway cluster_Mitochondria Mitochondrial (Intrinsic) Pathway i6A i6A Bcl2_Family Bcl-2 Family Proteins i6A->Bcl2_Family Modulates (Hypothesized) Cytochrome_c Cytochrome c Release Bcl2_Family->Cytochrome_c Regulates Caspase9 Caspase-9 Activation Cytochrome_c->Caspase9 Caspase3 Caspase-3 Activation Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis

Figure 2: Hypothesized intrinsic pathway of i6A-induced apoptosis.

Experimental_Workflow cluster_analysis Downstream Analysis start Cell Culture treatment i6A Treatment start->treatment harvest Cell Harvesting treatment->harvest cell_cycle Cell Cycle Analysis (PI Staining) harvest->cell_cycle apoptosis Apoptosis Assay (Annexin V/PI) harvest->apoptosis western Western Blotting harvest->western

Figure 3: General experimental workflow for studying the effects of i6A.

Conclusion and Future Directions

6-(gamma,gamma-Dimethylallylamino)purine riboside (i6A) is a molecule of significant scientific interest, bridging the fields of plant biology, cancer research, and immunology. Its ability to induce cell cycle arrest and apoptosis in cancer cells, coupled with its immunomodulatory effects, makes it a promising candidate for further investigation as a therapeutic agent. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to explore the full potential of this intriguing modified nucleoside.

Future research should focus on several key areas:

  • Elucidating the precise molecular targets of i6A that mediate its effects on the actin cytoskeleton and cell cycle machinery.

  • Investigating the role of i6A in the differentiation of various mammalian cell types , including its potential to modulate stem cell fate.

  • Conducting comprehensive structure-activity relationship studies to identify more potent and selective analogues of i6A.

  • Exploring the in vivo efficacy and safety of i6A in preclinical models of cancer and inflammatory diseases.

By addressing these questions, the scientific community can unlock the full therapeutic potential of i6A and pave the way for novel treatments for a range of human diseases.

References

  • Castiglioni, S., Casati, S., Ottria, R., Ciuffreda, P., & Maier, J. A. M. (2013). N6-isopentenyladenosine and its analogue N6-benzyladenosine induce cell cycle arrest and Apoptosis in bladder carcinoma T24 cells. Anti-Cancer Agents in Medicinal Chemistry, 13(4), 672–678. [Link]

  • Bifulco, M., Malfitano, A. M., Proto, M. C., Santoro, A., Caruso, M. G., & Laezza, C. (2014). N6-isopentenyladenosine affects cytotoxic activity and cytokines production by IL-2 activated NK cells and exerts topical anti-inflammatory activity in mice. International Immunopharmacology, 22(1), 163-169. [Link]

  • Laloue, M., Terrine, C., & Guern, J. (1977). Cytokinins: Metabolism and Biological Activity of N6-(Δ2-Isopentenyl)adenosine and N6-(Δ2-Isopentenyl)adenine in Tobacco Cells and Callus. Plant Physiology, 59(3), 478–483. [Link]

  • Dyson, W. H., & Hall, R. H. (1972). N6-(Δ2-Isopentenyl)adenosine: Its Occurrence as a Free Nucleoside in an Autonomous Strain of Tobacco Tissue. Plant Physiology, 50(5), 616–621. [Link]

  • Bifulco, M., et al. (2015). N6-ISOPENTENYL ADENOSINE, A PROMISING ANTICANCER AGENT: SYNTHESIS OF NOVEL ANALOGUES, EVALUATION OF ANTIPROLIFERATIVE ACTIVITY A. AIR Unimi. [Link]

  • Miura, G. A., & Miller, C. O. (1969). 6-(gamma,gamma-Dimethylallylamino)Purine As A Precursor of Zeatin. Plant Physiology, 44(3), 372–376. [Link]

  • Cory, S., & Adams, J. M. (2002). The Bcl2 family: regulators of the cellular life-or-death switch. Nature Reviews Cancer, 2(9), 647–656. [Link]

  • ResearchGate. (n.d.). IC50 values by cancer cell line and IC50 ratios for the comparison of... Retrieved from [Link]

  • Wang, C., & Youle, R. J. (2009). The role of mitochondria in apoptosis. Annual Review of Genetics, 43, 95–118. [Link]

  • Wikipedia. (n.d.). N6-Isopentenyladenosin. Retrieved from [Link]

  • Schweiger, M., & D'Souza, R. C. (2017). The modified base isopentenyladenosine and its derivatives in tRNA. RNA biology, 14(9), 1197–1208. [Link]

  • Hussain Biology. (2019, February 25). Apoptosis Regulation by Genes | Bcl-2 Family [Video]. YouTube. [Link]

  • Paces, V., Werstiuk, E., & Hall, R. H. (1971). Conversion of N6-(Δ2-Isopentenyl)adenosine to Adenosine by Enzyme Activity in Tobacco Tissue. Plant Physiology, 48(6), 775–778. [Link]

  • ResearchGate. (n.d.). Distribution of cells across the phases of the cell cycle measured... Retrieved from [Link]

  • Pathshala. (2018, August 24). APOPTOSIS IN NEMATODES | BCl-2 gene analouge |CSIR NET | CELL SIGNALING [Video]. YouTube. [Link]

  • Sriram, K., & Insel, P. A. (2018). A protocol for apoptosis assay by flow cytometry using annexin V staining method. Methods in molecular biology (Clifton, N.J.), 1709, 89–95. [Link]

  • Adenosine Concentration Determination for in Vitro Tumor Microenvironment Simulation. (2025). Cancer Investigation. [Link]

  • Mechanism of natural resistance to N6-(delta2-isopentenyl)adenosine in cultured cells. (1979). Cancer Research, 39(12), 4962-4968. [Link]

  • Neural Academy. (2018, May 1). Cyclins and CDKs Cell Cycle Regulation [Video]. YouTube. [Link]

  • Kaina, B., Ziouta, A., Ochs, K., & Coquerelle, T. (1997). Apoptosis induced by DNA damage O6-methylguanine is Bcl-2 and caspase-9/3 regulated and Fas/caspase-8 independent. Molecular and cellular biology, 17(10), 5687–5698. [Link]

  • Medicosis Perfectionalis. (2023, November 17). Cyclin and CDK in cell cycle progression [Video]. YouTube. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Throughput Quantification of 6-(γ,γ-Dimethylallylamino)purine Riboside in Plant Extracts

Introduction: The Significance of Isopentenyladenosine Riboside in Plant Biology 6-(γ,γ-Dimethylallylamino)purine riboside, also known as N6-(Δ2-Isopentenyl)adenosine (iP-R), is a crucial cytokinin phytohormone that play...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Isopentenyladenosine Riboside in Plant Biology

6-(γ,γ-Dimethylallylamino)purine riboside, also known as N6-(Δ2-Isopentenyl)adenosine (iP-R), is a crucial cytokinin phytohormone that plays a pivotal role in numerous aspects of plant growth and development.[1][2][3] As a precursor to other cytokinins like zeatin, its concentration within plant tissues can provide valuable insights into processes such as cell division, differentiation, nutrient mobilization, and responses to environmental stimuli.[4] For researchers in plant science, agriculture, and drug development, the accurate quantification of iP-R in various plant matrices is paramount for understanding its physiological functions and for developing strategies to modulate plant growth and stress tolerance.

This application note provides a comprehensive guide for the quantification of iP-R in plant extracts, tailored for researchers, scientists, and drug development professionals. We will delve into the most robust and widely adopted analytical techniques, offering detailed, field-proven protocols. The emphasis will be on explaining the rationale behind experimental choices to ensure both technical accuracy and the generation of trustworthy, reproducible data.

Methodological Approaches: A Comparative Overview

The quantification of phytohormones like iP-R is inherently challenging due to their low endogenous concentrations and the complex nature of plant matrices, which are rich in potentially interfering compounds.[3][5][6] Two primary methods have emerged as the standards for iP-R analysis: High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

Method Principle Sensitivity Specificity Throughput Cost Primary Application
HPLC-MS/MS Chromatographic separation followed by mass-based detection and fragmentation.Very High (fmol range)Very HighModerateHighAccurate and precise quantification of multiple phytohormones.[7][8][9][10]
ELISA Antibody-antigen interaction with colorimetric or fluorescent detection.High (pmol range)Moderate to HighHighLowScreening a large number of samples with lower precision requirements.[3][11][12]

HPLC-MS/MS stands as the gold standard for its exceptional sensitivity and specificity, allowing for the simultaneous quantification of multiple phytohormones in a single run.[8][9] The technique's ability to distinguish between structurally similar molecules makes it ideal for complex plant extracts. In contrast, ELISA offers a high-throughput and cost-effective alternative, particularly useful for large-scale screening where absolute precision may be secondary to identifying trends in iP-R levels.[3][11][12]

Experimental Workflow: From Tissue to Data

The overall workflow for quantifying iP-R in plant extracts can be broken down into three key stages: Sample Preparation, Analytical Measurement, and Data Analysis. The following diagram illustrates the interconnectedness of these stages.

experimental_workflow cluster_prep Sample Preparation cluster_analysis Analytical Measurement cluster_data Data Analysis tissue Plant Tissue Collection (Flash-freeze in liquid N2) homogenization Homogenization (Grind to a fine powder) tissue->homogenization extraction Extraction (e.g., Methanol/Water/Formic Acid) homogenization->extraction purification Purification (Solid Phase Extraction - SPE) extraction->purification hplc_ms HPLC-MS/MS Analysis purification->hplc_ms elisa ELISA purification->elisa quantification Quantification (Standard Curve) hplc_ms->quantification elisa->quantification validation Method Validation quantification->validation

Caption: General experimental workflow for iP-R quantification.

Protocol 1: Quantification of iP-R using HPLC-MS/MS

This protocol is adapted from established methods for cytokinin analysis and is designed for high sensitivity and specificity.[13][14]

Rationale and Key Considerations

The success of this protocol hinges on meticulous sample handling to prevent degradation of the target analyte and the removal of interfering substances. The use of an acidic methanol/water extraction solvent efficiently lyses cells and precipitates proteins, while the subsequent Solid Phase Extraction (SPE) step is crucial for purifying and concentrating the cytokinins prior to analysis.[1][2][13] The choice of a C18 column for reverse-phase HPLC provides excellent separation of cytokinins.

Materials and Reagents
  • Liquid Nitrogen

  • Mortar and Pestle or a bead beater

  • Extraction Buffer: Methanol:Water:Formic Acid (15:4:1, v/v/v)

  • Internal Standard (IS): e.g., Deuterium-labeled iP-R or 6-Benzylaminopurine (BAP)

  • Solid Phase Extraction (SPE) Columns: Oasis MCX (Waters) or equivalent mixed-mode cation exchange cartridges

  • SPE Wash Solution 1: 1% Acetic Acid

  • SPE Wash Solution 2: Methanol

  • SPE Elution Buffer: 0.35 M NH4OH in 70% Methanol

  • Reconstitution Solution: 5% Acetonitrile

  • HPLC Grade Solvents: Acetonitrile, Methanol, Water, Formic Acid

  • iP-R analytical standard

Step-by-Step Protocol
  • Sample Collection and Homogenization:

    • Harvest plant tissue and immediately flash-freeze in liquid nitrogen to halt metabolic activity.[1] Store at -80°C until extraction.

    • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.[1][15]

  • Extraction:

    • Weigh approximately 100 mg of the frozen powder into a 2 mL microcentrifuge tube.

    • Add 1 mL of ice-cold Extraction Buffer.

    • Spike the sample with the internal standard (e.g., 200 pg of BAP).[13]

    • Vortex thoroughly and incubate at -20°C for 30 minutes.

    • Centrifuge at 14,000 x g for 20 minutes at 4°C.[1]

    • Collect the supernatant. Re-extract the pellet with another 0.5 mL of Extraction Buffer, centrifuge, and combine the supernatants.[1]

  • Purification by Solid Phase Extraction (SPE):

    • Evaporate the methanol from the combined supernatant under a gentle stream of nitrogen or using a vacuum concentrator.

    • Reconstitute the aqueous residue in 1 mL of 1% acetic acid.[13]

    • Condition the Oasis MCX SPE column with 1 mL of methanol followed by 1 mL of 1% acetic acid.

    • Load the sample onto the conditioned SPE column.

    • Wash the column with 1 mL of 1% acetic acid.[13]

    • Wash the column with 1 mL of methanol.[13]

    • Elute the cytokinins with 1 mL of 0.35 M NH4OH in 70% methanol.[13]

  • Sample Concentration and Reconstitution:

    • Evaporate the eluate to dryness under a stream of nitrogen or in a vacuum concentrator.

    • Reconstitute the dried residue in 100 µL of 5% acetonitrile.[13]

    • Centrifuge at high speed to pellet any insoluble material and transfer the supernatant to an HPLC vial.

  • HPLC-MS/MS Analysis:

    • HPLC System: A UHPLC system is recommended for better resolution and shorter run times.[14]

    • Column: C18 column (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm).[13]

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Methanol

    • Gradient: A typical gradient would be a linear increase from 1% B to 70% B over several minutes.[13]

    • Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q Exactive) is suitable.[7][13]

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Detection: Multiple Reaction Monitoring (MRM) mode for triple quadrupole instruments. The specific precursor and product ion transitions for iP-R and the internal standard should be optimized.

Data Analysis
  • Generate a standard curve using a serial dilution of the iP-R analytical standard.

  • Quantify the peak area of iP-R in the samples and normalize it against the peak area of the internal standard.[13]

  • Calculate the concentration of iP-R in the original plant tissue based on the standard curve and the initial fresh weight of the tissue.

  • Method validation should be performed to assess linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision, following guidelines from regulatory bodies like the FDA or EMEA.[7][8][10][16]

hplc_workflow start Frozen Plant Tissue Powder extraction Extraction with Acidic Methanol start->extraction spe Solid Phase Extraction (SPE) extraction->spe concentration Evaporation & Reconstitution spe->concentration analysis UHPLC-MS/MS Analysis concentration->analysis quantification Quantification vs. Standard Curve analysis->quantification

Caption: HPLC-MS/MS workflow for iP-R quantification.

Protocol 2: High-Throughput Screening of iP-R using ELISA

This protocol provides a framework for using a competitive ELISA for the semi-quantitative or quantitative analysis of iP-R.

Rationale and Key Considerations

ELISA is based on the principle of competitive binding between the iP-R in the sample and a labeled iP-R conjugate for a limited number of specific antibody binding sites.[12] The amount of labeled conjugate that binds is inversely proportional to the concentration of iP-R in the sample. This method is rapid and suitable for analyzing a large number of samples simultaneously.[3] It is important to note that the specificity of the antibody is critical, and cross-reactivity with other cytokinins should be evaluated.

Materials and Reagents
  • Plant Cytokinin ELISA Kit (commercially available kits for cytokinins are available, e.g., from MyBioSource).[11] These kits typically include:

    • Antibody-coated microplate

    • iP-R standard

    • Biotinylated detection antibody or enzyme-conjugated iP-R

    • Streptavidin-HRP or other enzyme conjugate

    • Substrate solution (e.g., TMB)

    • Stop solution

    • Wash buffer

  • Sample extracts (prepared and purified as described in the HPLC-MS/MS protocol, up to the reconstitution step).

Step-by-Step Protocol
  • Sample and Standard Preparation:

    • Prepare a serial dilution of the iP-R standard provided in the kit to generate a standard curve.

    • Dilute the purified plant extracts to fall within the linear range of the standard curve.

  • ELISA Procedure (following the manufacturer's instructions):

    • Add standards and samples to the wells of the antibody-coated microplate.

    • Add the biotinylated detection antibody or enzyme-conjugated iP-R to each well.[11]

    • Incubate to allow for competitive binding.

    • Wash the plate to remove unbound reagents.

    • Add the enzyme conjugate (e.g., Streptavidin-HRP) and incubate.[11]

    • Wash the plate again.

    • Add the substrate solution and incubate for color development.[11]

    • Add the stop solution to terminate the reaction.[11]

  • Data Acquisition and Analysis:

    • Read the absorbance at the appropriate wavelength using a microplate reader.

    • Generate a standard curve by plotting the absorbance versus the concentration of the iP-R standards.

    • Determine the concentration of iP-R in the samples by interpolating their absorbance values on the standard curve.

    • Calculate the final concentration in the original plant tissue, accounting for dilution factors and the initial fresh weight.

elisa_workflow start Purified Plant Extract plate_prep Add Samples/Standards to Coated Plate start->plate_prep competition Competitive Binding with Labeled Antigen plate_prep->competition washing1 Wash Unbound Reagents competition->washing1 conjugate Add Enzyme Conjugate washing1->conjugate washing2 Wash Unbound Conjugate conjugate->washing2 substrate Add Substrate & Develop Color washing2->substrate read Read Absorbance substrate->read analysis Calculate Concentration read->analysis

Caption: ELISA workflow for high-throughput iP-R screening.

Conclusion: Ensuring Data Integrity and Advancing Research

The accurate quantification of 6-(γ,γ-Dimethylallylamino)purine riboside in plant extracts is a critical aspect of modern plant science research. While HPLC-MS/MS offers the highest level of sensitivity and specificity, ELISA provides a valuable tool for high-throughput screening. The choice of method should be guided by the specific research question, the number of samples, and the required level of precision. By following the detailed protocols and understanding the underlying principles outlined in this application note, researchers can generate reliable and reproducible data, paving the way for new discoveries in plant biology and the development of innovative agricultural and pharmaceutical applications. The validation of the chosen analytical method is a crucial step to ensure the accuracy and comparability of the obtained results.[7][8][10]

References

  • Metabolomics Workbench. (2023, April 20). Protocol for plant growth, tissue collection, cytokinin extraction, and LC-MS. Retrieved from [Link]

  • Floková, K., Fecková, M., Tarkowská, D., Pěkná, Z., Strnad, M., & Novák, O. (2014). Validated method for phytohormone quantification in plants. Frontiers in Plant Science, 5, 417. [Link]

  • Schäfer, M., Reichelt, M., Baldwin, I. T., & Meldau, S. (2014). Cytokinin Analysis: Sample Preparation and Quantification. Bio-protocol, 4(13), e1172. [Link]

  • Zhu, C., Liu, X., Wang, W., Chen, X., Gao, S., Qian, M., ... & Chen, M. (2021). Plant Sample Preparation for Nucleoside/Nucleotide Content Measurement with An HPLC-MS/MS. Journal of Visualized Experiments, (174), e61956. [Link]

  • OPS Diagnostics. (n.d.). CTAB Protocol for the Isolation of DNA from Plant Tissues. Retrieved from [Link]

  • Miura, G. A., & Miller, C. O. (1969). 6-(gamma,gamma-Dimethylallylamino)purine as a precursor of zeatin. Plant physiology, 44(3), 372–376. [Link]

  • Weiler, E. W. (1982). A quantitative fluorescence enzyme immunoassay for plant cytokinins. FEBS letters, 140(1), 197–200. [Link]

  • ResearchGate. (2014). Validated method for phytohormone quantification in plants. [Link]

  • ResearchGate. (2014). Cytokinin Analysis: Sample Preparation and Quantification. [Link]

  • JoVE. (2022, May 31). Nucleoside/Nucleotide Measurement: HPLC-MS/MS: Plant Sample Preparation [Video]. YouTube. [Link]

  • Zymo Research. (2022, February 9). CTAB Protocol for Isolating DNA From Plant Tissues. Retrieved from [Link]

  • PubMed. (2014). Validated method for phytohormone quantification in plants. [Link]

  • Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]

  • Svačinová, J., Novák, O., Plačková, L., Lenobel, R., Holubová, K., Mik, V., ... & Strnad, M. (2012). A new approach for cytokinin isolation from Arabidopsis tissues using miniaturized purification: pipette tip solid-phase extraction. Plant methods, 8(1), 17. [Link]

  • Ivanova, N., Kuzmanov, A., & Stayton, T. (2022). A field-capable rapid plant DNA extraction protocol using microneedle patches for botanical surveying and monitoring. Applications in Plant Sciences, 10(1), e11456. [Link]

  • ResearchGate. (2020). Profiling of cytokinins in plant tissues: sampling, qualitative and quantitative analysis. [Link]

  • National Institutes of Health. (2014). Validated method for phytohormone quantification in plants. [Link]

  • PubChem. (n.d.). 6-(gamma,gamma-Dimethylallylamino)purine riboside. Retrieved from [Link]

  • protocols.io. (2017). DNA Extraction Protocol for Plant and Lichen Tissues Stored in CTAB. [Link]

  • Frontiers. (2023). Editorial: Methods in phytohormone detection and quantification: 2022. [Link]

  • ResearchGate. (2011). Analytical methods for cytokinins. [Link]

  • National Center for Biotechnology Information. (2020). Profiling of cytokinins in plant tissues: sampling, qualitative and quantitative analysis. [Link]

  • National Institutes of Health. (2023). A quantitative LC-MS/MS method for residues analysis of 62 plant growth regulators and the investigation of their effects on the quality of traditional Chinese medicinal. [Link]

  • SciSpace. (2015). DNA Extraction Protocol for Plants with High Levels of Secondary Metabolites and Polysaccharides without Using Liquid Nitrogen. [Link]

Sources

Application

The Synergy of Cytokinins and Auxins: A Guide to In Vitro Organogenesis Using 6-(gamma,gamma-Dimethylallylamino)purine Riboside

This guide provides an in-depth exploration of the synergistic application of 6-(gamma,gamma-Dimethylallylamino)purine riboside (2iP riboside), a potent cytokinin, in conjunction with various auxins to direct organogenes...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth exploration of the synergistic application of 6-(gamma,gamma-Dimethylallylamino)purine riboside (2iP riboside), a potent cytokinin, in conjunction with various auxins to direct organogenesis in plant tissue culture. Tailored for researchers, scientists, and professionals in drug development and plant biotechnology, this document elucidates the underlying principles and provides detailed protocols for inducing shoot formation, a critical step in plant regeneration and genetic engineering.

Foundational Principles: The Auxin-Cytokinin Crosstalk in Plant Development

The ability to regenerate whole plants from tissues or cells in vitro hinges on the precise manipulation of plant growth regulators. Among these, auxins and cytokinins are paramount, acting as the primary drivers of cell division, differentiation, and morphogenesis. The ratio of these two hormone classes is a critical determinant of the developmental fate of cultured tissues.[1] A high auxin-to-cytokinin ratio typically promotes root formation, while a high cytokinin-to-auxin ratio is instrumental in inducing shoot organogenesis.[1][2] An intermediate balance of both hormones often results in the proliferation of undifferentiated cells, forming a callus.

6-(gamma,gamma-Dimethylallylamino)purine riboside, also known as N6-(2-isopentenyl)adenosine or 2iP riboside, is a naturally occurring cytokinin and a precursor to the highly active cytokinin, zeatin.[3][4] Its primary role in this context is to stimulate cell division and promote the formation of adventitious buds, which develop into shoots.[5][6] Auxins, such as indole-3-acetic acid (IAA), indole-3-butyric acid (IBA), and α-naphthalene acetic acid (NAA), are crucial for cell elongation, division, and the initiation of root and shoot primordia.[7]

The synergistic action of 2iP riboside and auxins in shoot organogenesis is a complex interplay of their respective signaling pathways. This molecular dialogue fine-tunes gene expression to reprogram somatic cells towards a meristematic fate, ultimately leading to the development of a shoot apical meristem (SAM).

The Molecular Machinery: A Glimpse into the Signaling Cascade

The decision to form a shoot is orchestrated at the molecular level through a complex network of signaling pathways. While a complete elucidation is ongoing, the core mechanism involves a crosstalk between the cytokinin and auxin signaling cascades.

Cytokinin signaling initiates when 2iP riboside binds to histidine kinase receptors in the cell membrane. This triggers a phosphorelay cascade that culminates in the activation of Type-B Arabidopsis Response Regulators (ARRs) in the nucleus. These activated Type-B ARRs are transcription factors that regulate the expression of cytokinin-responsive genes, including those involved in cell division and shoot development.[8]

Auxin signaling, on the other hand, involves the perception of auxin by the F-box protein TRANSPORT INHIBITOR RESISTANT 1 (TIR1) and its AUXIN SIGNALING F-BOX (AFB) paralogs. This interaction leads to the degradation of Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressors, thereby releasing Auxin Response Factors (ARFs) to activate the expression of auxin-responsive genes.[9]

The synergy arises from the intricate connections between these pathways. For instance, cytokinins can influence auxin transport and metabolism, while auxins can regulate cytokinin biosynthesis.[10][11] This reciprocal regulation creates localized hormonal gradients within the cultured tissue, which are essential for establishing the organizing centers of new shoot meristems.[12]

Auxin_Cytokinin_Crosstalk cluster_Extracellular Extracellular Space cluster_Cell Plant Cell cluster_Membrane Cell Membrane cluster_Cytoplasm Cytoplasm cluster_Nucleus Nucleus 2iP_riboside 2iP Riboside (Cytokinin) CK_Receptor Cytokinin Receptor (Histidine Kinase) 2iP_riboside->CK_Receptor Binds Auxin Auxin (e.g., IAA, NAA) TIR1_AFB TIR1/AFB Complex Auxin->TIR1_AFB Promotes binding to Aux/IAA Phosphorelay Phosphorelay Cascade CK_Receptor->Phosphorelay Activates TypeB_ARR Type-B ARR (Activation) Phosphorelay->TypeB_ARR Activates Cytokinin_Response_Genes Cytokinin-Responsive Genes (e.g., for cell division) TypeB_ARR->Cytokinin_Response_Genes Regulates Auxin_Response_Genes Auxin-Responsive Genes TypeB_ARR->Auxin_Response_Genes Crosstalk Shoot_Development_Genes Shoot Development Genes (e.g., WUS, STM) Cytokinin_Response_Genes->Shoot_Development_Genes Influences Aux_IAA Aux/IAA Repressor TIR1_AFB->Aux_IAA Targets for degradation ARF ARF (Activation) Aux_IAA->ARF Represses ARF->Cytokinin_Response_Genes Crosstalk ARF->Auxin_Response_Genes Activates Auxin_Response_Genes->Shoot_Development_Genes Influences

Figure 1: Simplified signaling pathway of auxin and cytokinin crosstalk in shoot organogenesis.

Experimental Protocols: A Framework for Induction of Organogenesis

The following protocols provide a generalized framework for inducing shoot organogenesis using 2iP riboside in combination with auxins. It is imperative to note that the optimal concentrations of plant growth regulators are highly species- and even genotype-dependent.[2] Therefore, a preliminary experiment to test a range of concentrations is strongly recommended.

Preparation of Stock Solutions

Proper preparation and storage of plant growth regulator stock solutions are critical for experimental reproducibility.

Materials:

  • 6-(gamma,gamma-Dimethylallylamino)purine riboside (2iP riboside)

  • Indole-3-acetic acid (IAA) or α-naphthalene acetic acid (NAA) or Indole-3-butyric acid (IBA)

  • 1N NaOH or 1N HCl

  • Sterile distilled water

  • Sterile filter (0.22 µm)

  • Sterile storage bottles

Protocol:

  • 2iP Riboside (1 mg/mL):

    • Dissolve 100 mg of 2iP riboside in a small volume of 1N HCl to aid dissolution.[5]

    • Bring the final volume to 100 mL with sterile distilled water.

    • Sterilize the solution by passing it through a 0.22 µm filter.

    • Store at -20°C in small aliquots.

  • Auxins (IAA, NAA, IBA) (1 mg/mL):

    • Dissolve 100 mg of the chosen auxin in a small volume of 1N NaOH.

    • Bring the final volume to 100 mL with sterile distilled water.

    • Filter-sterilize the solution.

    • Store at 4°C (for short-term use) or -20°C (for long-term storage). Note that IAA is light-sensitive and should be stored in the dark.

Media Preparation: Shoot Induction Medium (SIM)

The basal medium provides the essential macro- and micronutrients, vitamins, and a carbon source. Murashige and Skoog (MS) medium is a common choice for a wide range of species.

Components for 1 L of MS-based SIM:

  • MS basal salt mixture (as per manufacturer's instructions)

  • Sucrose: 30 g

  • myo-Inositol: 100 mg

  • Vitamins (e.g., Gamborg's B5 vitamins)

  • 2iP riboside (from stock solution)

  • Auxin (from stock solution)

  • Gelling agent (e.g., Agar: 7-8 g, or Gelrite: 2-3 g)

  • Distilled water

Protocol:

  • Dissolve the MS basal salts, sucrose, myo-inositol, and vitamins in approximately 800 mL of distilled water.

  • Add the desired volumes of 2iP riboside and auxin stock solutions to achieve the final concentrations (see Table 1 for examples).

  • Adjust the pH of the medium to 5.7-5.8 using 1N NaOH or 1N HCl.

  • Add the gelling agent and bring the final volume to 1 L with distilled water.

  • Heat the medium while stirring to completely dissolve the gelling agent.

  • Dispense the medium into culture vessels (e.g., petri dishes, test tubes, or jars).

  • Autoclave at 121°C for 15-20 minutes.

Explant Preparation and Culture

The choice of explant is crucial for successful regeneration. Young, healthy tissues such as leaf discs, cotyledons, hypocotyls, or stem segments are generally preferred.

Protocol:

  • Excise the chosen explant from a sterile in vitro-grown plantlet or surface-sterilize material from a greenhouse or field-grown plant.

  • For surface sterilization, a common procedure involves washing with a detergent, followed by immersion in 70% ethanol for 30-60 seconds, and then in a 10-20% commercial bleach solution (containing sodium hypochlorite) with a drop of Tween-20 for 10-20 minutes, followed by several rinses with sterile distilled water.

  • Place the sterilized explants onto the prepared Shoot Induction Medium.

  • Incubate the cultures under a 16-hour photoperiod with a light intensity of 25-50 µmol m⁻² s⁻¹ at 25 ± 2°C.

Subculture and Shoot Elongation

Once shoot primordia appear, they may need to be transferred to a fresh medium with a lower cytokinin concentration or a hormone-free medium to promote elongation.

Rooting and Acclimatization

After sufficient shoot elongation, individual shoots are excised and transferred to a rooting medium, which is typically a half-strength MS medium supplemented with an auxin (e.g., IBA or NAA) at a low concentration (0.1-1.0 mg/L). Once a healthy root system has developed, the plantlets can be gradually acclimatized to ex vitro conditions.

Organogenesis_Workflow Explant_Source Explant Source (e.g., leaf, stem, cotyledon) Sterilization Surface Sterilization Explant_Source->Sterilization Culture_Initiation Culture on Shoot Induction Medium (SIM) (High Cytokinin:Auxin Ratio) Sterilization->Culture_Initiation Incubation Incubation (16h photoperiod, 25°C) Culture_Initiation->Incubation Shoot_Induction Shoot Primordia Formation Incubation->Shoot_Induction Subculture Subculture for Shoot Elongation (Reduced or no hormones) Shoot_Induction->Subculture Rooting Transfer to Rooting Medium (Auxin-supplemented) Subculture->Rooting Acclimatization Acclimatization to Ex Vitro Conditions Rooting->Acclimatization

Figure 2: General experimental workflow for in vitro shoot organogenesis.

Quantitative Data: Exemplary Concentrations for Shoot Induction

The following table summarizes effective concentrations of 2iP (or its riboside) and auxins for shoot induction in various plant species, as reported in the literature. This serves as a starting point for optimization.

Plant SpeciesExplant Type2iP or 2iP Riboside (mg/L)Auxin TypeAuxin (mg/L)Outcome
Vitex negundoNodal segments1.1 (as 2iP)NAA0.5High-frequency shoot regeneration[13]
Rhododendron 'Montego'Leaf6.1 (as 2iP)IBA0.2Shoot organogenesis[2]
Chrysanthemum morifoliumCallus0.1 (as 2iP)BAP2.0Shoot initiation[14]
Ruta graveolensShoot tip(Used in combination with BA)NAA0.5Multiple shoot formation[15]
Tomato (Solanum lycopersicum)Cotyledon1.0 (as Zeatin)IAA0.5High induction of shoot formation[16]
Eggplant (Solanum melongena)Cotyledon2.0 (as Zeatin Riboside)IAA0High regeneration efficiency[17]

Note: The table includes data for 2iP and its related compounds (zeatin, zeatin riboside) to provide a broader perspective on effective cytokinin concentrations. Researchers should adjust concentrations based on the specific cytokinin used.

Trustworthiness and Self-Validation: Ensuring Reproducible Results

The success of any tissue culture protocol relies on meticulous technique and a systematic approach to optimization.

  • Aseptic Technique: Strict adherence to sterile procedures is non-negotiable to prevent microbial contamination.

  • Media Quality: Use high-purity water and reagents. The stability of plant growth regulators in the medium can be influenced by factors like pH and light.[18]

  • Explant Health: The physiological state of the donor plant and the quality of the explant significantly impact the regenerative response.

  • Systematic Optimization: When establishing a protocol for a new species or genotype, a factorial experiment design testing a range of cytokinin and auxin concentrations is the most effective approach to identify the optimal hormonal balance.

  • Documentation: Maintain detailed records of all experimental parameters, including media composition, culture conditions, and observations.

Conclusion

The combination of 6-(gamma,gamma-Dimethylallylamino)purine riboside and auxins is a powerful tool for inducing organogenesis in a wide array of plant species. A thorough understanding of the underlying hormonal and molecular mechanisms, coupled with a systematic and meticulous experimental approach, is key to successfully developing robust and reproducible protocols for plant regeneration. This guide provides the foundational knowledge and a practical framework to empower researchers to harness this synergy for their specific applications in plant science and biotechnology.

References

  • ResearchGate. (n.d.). Effect of various auxins with the optimal concentration of 2iP (5.0 lM) on direct shoot regeneration from nodal segments of Vitex negundo in MS medium after 8 weeks of culture. Retrieved from [Link]

  • Miura, G. A., & Miller, C. O. (1969). 6-(gamma,gamma-Dimethylallylamino)Purine as a Precursor of Zeatin. Plant Physiology, 44(3), 372–376. Retrieved from [Link]

  • ResearchGate. (n.d.). Effects of exogenous IBA and 2iP on shoot organogenesis in Rhododendron 'Montego' leaf explants. Retrieved from [Link]

  • ResearchGate. (n.d.). Performance of NAA, 2iP, BAP and TDZ on Callus Multiplication, Shoots Initiation and Growth for Efficient Plant Regeneration System in Chrysanthemum (Chrysanthemum morifolium Ramat.). Retrieved from [Link]

  • Baskaran, P., & Jayabalan, N. (2024). Plant Growth Regulation in Cell and Tissue Culture In Vitro. Plants, 13(3), 365. Retrieved from [Link]

  • Miura, G. A., & Miller, C. O. (1969). 6-(gamma,gamma-Dimethylallylamino)Purine as a Precursor of Zeatin. PubMed. Retrieved from [Link]

  • Moubayidin, L., Di Mambro, R., & Sabatini, S. (2009). Cytokinin-auxin crosstalk. Trends in Plant Science, 14(10), 557-562. Retrieved from [Link]

  • Weijers, D., & Wagner, D. (2016). Molecular Mechanisms of Diverse Auxin Responses during Plant Growth and Development. Journal of Experimental Botany, 67(18), 5163-5175. Retrieved from [Link]

  • Lardon, R., & Geelen, D. (2020). Optimization of Callus Induction and Shoot Regeneration from Tomato Cotyledon Explants. Plants, 9(9), 1166. Retrieved from [Link]

  • Ljung, K. (2013). Auxin and Organogenesis: Initiation of Organs and Nurturing a Scientific Spirit. The Plant Cell, 25(9), 3178–3180. Retrieved from [Link]

  • Kolachevskaya, O. O., Getman, I. A., & Lomin, S. N. (2022). The Impact of Auxin and Cytokinin on the Growth and Development of Selected Crops. Plants, 11(19), 2489. Retrieved from [Link]

  • ResearchGate. (n.d.). Direct organogenesis and callogenesis in zygotic embryos of bacupari (Garcinia brasiliensis Mart.). Retrieved from [Link]

  • Chen, L., et al. (2021). Auxin and cytokinin mediated regulation involved in vitro organogenesis of papaya. Plant Science, 303, 110777. Retrieved from [Link]

  • Al-Khayri, J. M., et al. (2022). Influence of 2iP and 2,4-D Concentrations on Accumulation of Biomass, Phenolics, Flavonoids and Radical Scavenging Activity in Date Palm (Phoenix dactylifera L.) Cell Suspension Culture. Molecules, 27(15), 4991. Retrieved from [Link]

  • Faisal, M., et al. (2018). Auxin-cytokinin synergism in vitro for producing genetically stable plants of Ruta graveolens using shoot tip meristems. Physiology and Molecular Biology of Plants, 24(6), 1105–1114. Retrieved from [Link]

  • Plazas, M., et al. (2020). A highly efficient organogenesis protocol based on zeatin riboside for in vitro regeneration of eggplant. BMC Plant Biology, 20(1), 8. Retrieved from [Link]

  • ResearchGate. (n.d.). Auxin-cytokinins crosstalk in shoot apical meristem of Arabidopsis. Retrieved from [Link]

  • PhytoTech Labs. (n.d.). 6-(γ,γ-Dimethylallylamino)Purine Solution (1 mg/mL); 2iP. Retrieved from [Link]

  • Öztürk, M., & Turgut-Kara, N. (2020). Effects of Cytokinin and Auxin on Plant Development and Vascular Tissues in Lens culinaris. Turkish Journal of Agriculture - Food Science and Technology, 8(6), 1279-1285. Retrieved from [Link]

  • Bishopp, A., & Bennett, M. J. (2022). Auxin/Cytokinin Antagonistic Control of the Shoot/Root Growth Ratio and Its Relevance for Adaptation to Drought and Nutrient Deficiency Stresses. International Journal of Molecular Sciences, 23(4), 1969. Retrieved from [Link]

  • Schaller, G. E., Bishopp, A., & Kieber, J. J. (2013). Crossing paths: cytokinin signalling and crosstalk. Development, 140(7), 1363-1373. Retrieved from [Link]

  • Asahina, M., & Satoh, S. (2015). Molecular and Physiological Mechanisms Regulating Tissue Reunion in Incised Plant Tissues. BioMed Research International, 2015, 694354. Retrieved from [Link]

  • Van Ha, C., et al. (2014). Auxin Interactions with Other Hormones in Plant Development. The Arabidopsis Book, 12, e0174. Retrieved from [Link]

  • Yang, H., et al. (2017). Synergistic action of auxin and cytokinin mediates aluminum-induced root growth inhibition in Arabidopsis. The EMBO Journal, 36(15), 2293–2308. Retrieved from [Link]

  • Pernisová, M., & Hejátko, J. (2023). Cytokinins – regulators of de novo shoot organogenesis. Journal of Experimental Botany, 74(16), 4889–4900. Retrieved from [Link]

  • ResearchGate. (n.d.). The Auxin and Cytokinin promotes the regeneration of shoots in Phalaenopsis Golden Peoker 'BL' HCC / AOS (Orchidaceae). Retrieved from [Link]

  • Sierra, M. I., et al. (1992). Stability of alkaloid production in cell suspension cultures of Tabernaemontana divaricata during long-term subculture. Plant Cell, Tissue and Organ Culture, 31(2), 121-128. Retrieved from [Link]

  • Tao, Y., et al. (2022). Advances in Plant Auxin Biology: Synthesis, Metabolism, Signaling, Interaction with Other Hormones, and Roles under Abiotic Stress. International Journal of Molecular Sciences, 23(23), 15003. Retrieved from [Link]

  • Al-Qaradawi, A. Y., et al. (2023). Effect of nutrient media enhanced with plant growth regulators on genetic stability in sub-cultures of Digitalis purpurea callus. Journal of Applied Biology & Biotechnology, 11(1), 163-171. Retrieved from [Link]

  • ResearchGate. (n.d.). Cross-talk between cytokinins and auxin in determination of shoot and root apical meristem. Retrieved from [Link]

  • Plant Cell Labs. (n.d.). 6-(Y,Y-Dimethylallylamino)Purine - 2iP Liquid Solution. Retrieved from [Link]

  • Che, P., et al. (2015). Enhancing plant regeneration in tissue culture. Plant Signaling & Behavior, 10(9), e1047214. Retrieved from [Link]

  • Pinto, G., et al. (2023). Dynamics of Endogenous Auxin and Its Role in Somatic Embryogenesis Induction and Progression in Cork Oak. Plants, 12(7), 1530. Retrieved from [Link]

Sources

Method

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 6-(γ,γ-Dimethylallylamino)purine Riboside

Introduction 6-(γ,γ-Dimethylallylamino)purine riboside, scientifically known as N6-(Δ2-Isopentenyl)adenosine (IPA), is a naturally occurring modified nucleoside.[1] As a member of the cytokinin family of plant hormones,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

6-(γ,γ-Dimethylallylamino)purine riboside, scientifically known as N6-(Δ2-Isopentenyl)adenosine (IPA), is a naturally occurring modified nucleoside.[1] As a member of the cytokinin family of plant hormones, it plays a crucial role in regulating cell division, growth, and differentiation in plants.[2][3] IPA is a precursor in the biosynthesis of zeatin, another key cytokinin.[2][4] Beyond its established role in plant biology, IPA is also gaining significant attention in biomedical research for its potential as an anticancer agent, capable of inducing cell cycle arrest and apoptosis in cancer cells.[5]

Given its biological significance in both agriculture and medicine, a robust, accurate, and reliable analytical method for the quantification of IPA in various matrices is essential. This application note provides a detailed protocol for the analysis of IPA using High-Performance Liquid Chromatography (HPLC) with UV detection. The methodology is designed for researchers, scientists, and drug development professionals requiring precise quantification of this compound. We will delve into the rationale behind the chosen chromatographic conditions, sample preparation, and method validation, ensuring a comprehensive and scientifically sound guide.

Chemical and Physical Properties

A thorough understanding of the analyte's properties is fundamental to developing a successful HPLC method.

PropertyValueSource
Synonyms N6-(2-Isopentenyl)adenosine, 2-iP Riboside, IPA[5][6]
Molecular Formula C15H21N5O4[1]
Molecular Weight 335.36 g/mol [6]
Solubility Sparingly soluble in water, freely soluble in HCl.[5]
UV λmax 210 nm, 269 nm[3]

The purine ring structure with its conjugated double bonds is responsible for the strong UV absorbance, making UV detection a suitable and accessible method for quantification. The presence of the ribose moiety increases its polarity compared to its corresponding base, N6-(Δ2-Isopentenyl)adenine.

Principle of the HPLC Method

This method employs reversed-phase HPLC (RP-HPLC), which separates compounds based on their hydrophobicity. A non-polar stationary phase (a C18 column) is used with a polar mobile phase. IPA, being a moderately polar molecule, will have an affinity for both the stationary and mobile phases. By carefully controlling the composition of the mobile phase, specifically the ratio of an organic modifier (acetonitrile) to an aqueous buffer, we can achieve a reproducible retention time and sharp peak shape for IPA, allowing for its separation from other components in the sample matrix. Detection is achieved by monitoring the column effluent at 269 nm, a wavelength where IPA exhibits significant UV absorbance.

Experimental Workflow

The overall process from sample preparation to data analysis is outlined below. This workflow ensures that the sample is in a suitable state for injection and that the subsequent analysis is accurate and reproducible.

workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Processing Sample Sample Collection (e.g., Plant Tissue, Cell Culture) Extraction Extraction with Acidified Methanol Sample->Extraction Homogenize SPE Solid-Phase Extraction (SPE) Cleanup (Optional) Extraction->SPE For complex matrices Reconstitution Evaporation & Reconstitution in Mobile Phase Extraction->Reconstitution For cleaner samples SPE->Reconstitution Injection Sample Injection Reconstitution->Injection Separation C18 Reversed-Phase Separation Injection->Separation Detection UV Detection at 269 nm Separation->Detection Integration Peak Integration Detection->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Quantification of IPA Calibration->Quantification

Caption: Overall workflow for the HPLC analysis of IPA.

Materials and Reagents

  • Standard: 6-(γ,γ-Dimethylallylamino)purine riboside (IPA), ≥98% purity

  • Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade or Milli-Q)

  • Acids: Formic acid or Acetic acid (ACS grade or higher)

  • Filters: 0.22 µm syringe filters (e.g., nylon or PTFE)

  • Vials: 2 mL amber glass HPLC vials with caps and septa

Instrumentation and Chromatographic Conditions

This method is adaptable to most standard HPLC systems equipped with a UV detector.

ParameterRecommended SettingRationale
HPLC System Quaternary or Binary Pump, Autosampler, Column Oven, UV/PDA DetectorStandard equipment for reliable and reproducible analysis.
Column C18 Reversed-Phase Column (e.g., 4.6 x 250 mm, 5 µm)The C18 stationary phase provides excellent retention for moderately polar compounds like IPA.
Mobile Phase A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic AcidThe acidic modifier improves peak shape and suppresses the ionization of the purine ring.[7]
Elution Mode Isocratic: 70% A / 30% B (v/v) (Adjust as needed)An isocratic method is simpler and more robust for routine analysis.[7][8] The ratio can be optimized to achieve a suitable retention time (e.g., 5-10 minutes).
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing good efficiency without excessive pressure.
Column Temp. 35 °CMaintaining a constant, slightly elevated temperature ensures retention time stability and reproducibility.[9]
Detection UV at 269 nmThis is a strong absorbance maximum for IPA, providing high sensitivity.[3]
Injection Vol. 10 µLA typical injection volume; can be adjusted based on sample concentration and instrument sensitivity.

Protocols

Protocol 1: Preparation of Standards and Calibration Curve

A calibration curve is essential for accurate quantification. It establishes the relationship between the concentration of the analyte and the instrumental response (peak area).

  • Prepare a Stock Standard (1 mg/mL): Accurately weigh 10 mg of IPA standard and dissolve it in 10 mL of methanol. This high concentration stock is stable when stored properly.

  • Prepare an Intermediate Standard (100 µg/mL): Dilute 1 mL of the stock standard to 10 mL with the mobile phase.

  • Prepare Working Standards: Perform serial dilutions of the intermediate standard with the mobile phase to create a series of calibration standards. A suggested range is 0.5, 1, 5, 10, 25, and 50 µg/mL.

  • Construct the Calibration Curve: Inject each standard in triplicate. Plot the average peak area against the known concentration. Perform a linear regression analysis. The R² value should be >0.995 for a valid calibration.

Protocol 2: Sample Preparation

The goal of sample preparation is to extract IPA from the matrix and remove interferences that could affect the analysis.[10] The following is a general protocol for plant tissue, which can be adapted for other sample types.

  • Homogenization: Freeze approximately 1 g of the sample in liquid nitrogen and grind it to a fine powder. This prevents enzymatic degradation of the analyte.[11][12]

  • Extraction: Add 8 mL of a cold extraction buffer (e.g., methanol:water:formic acid, 15:4:1 v/v/v) to the powdered sample.[12] Vortex thoroughly and incubate at 4 °C for at least 12 hours to ensure complete extraction.

  • Centrifugation: Centrifuge the homogenate at 12,000 x g for 20 minutes at 4 °C.

  • Collection: Carefully collect the supernatant. For exhaustive extraction, the pellet can be re-extracted and the supernatants combined.

  • Cleanup (Optional but Recommended): For complex matrices, a Solid-Phase Extraction (SPE) step using a C18 cartridge is recommended to remove highly polar and non-polar interferences.[11]

    • Condition the C18 cartridge with methanol, followed by water.

    • Load the supernatant.

    • Wash with water to remove salts and polar impurities.

    • Elute the IPA with methanol.

  • Final Preparation: Evaporate the supernatant (or SPE eluate) to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase.[13]

  • Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial to remove any particulate matter.[12]

Method Validation and System Suitability

To ensure the reliability of the results, the analytical method should be validated according to established guidelines.

validation cluster_params Validation Parameters Method Validated HPLC Method Specificity Specificity Specificity->Method Linearity Linearity & Range Linearity->Method Accuracy Accuracy (% Recovery) Accuracy->Method Precision Precision (Repeatability & Intermediate) Precision->Method LOD Limit of Detection (LOD) LOD->Method LOQ Limit of Quantification (LOQ) LOQ->Method Robustness Robustness Robustness->Method

Caption: Key parameters for HPLC method validation.

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of IPA in a blank matrix.

  • Linearity: Assessed from the calibration curve (R² > 0.995).

  • Accuracy: Determined by spike-recovery experiments. A known amount of IPA is added to a blank matrix, and the percentage recovered is calculated. Acceptance criteria are typically 90-110%.[14]

  • Precision: Expressed as the relative standard deviation (%RSD) of replicate measurements. For repeatability (intra-day) and intermediate precision (inter-day), the %RSD should typically be less than 2-3%.[14][15]

  • Limit of Detection (LOD) and Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively. These are often determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.[14]

System Suitability: Before running a sequence, a system suitability standard (a mid-range concentration standard) should be injected multiple times (e.g., n=5). The %RSD for retention time and peak area should be <2%, and theoretical plates and tailing factor should meet predefined criteria. This ensures the chromatographic system is performing adequately.

Conclusion

This application note provides a comprehensive and robust framework for the quantitative analysis of 6-(γ,γ-Dimethylallylamino)purine riboside (IPA) by reversed-phase HPLC with UV detection. The described protocol, from sample preparation to method validation, is grounded in established chromatographic principles and provides the necessary detail for implementation in a research or quality control setting. By explaining the causality behind experimental choices, this guide empowers scientists to not only apply the method but also to troubleshoot and adapt it for their specific analytical challenges.

References

  • National Center for Biotechnology Information. (n.d.). n6-(2-Isopentyl)adenine. PubChem Compound Database. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Isopentenyladenosine. PubChem Compound Database. Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Analysis of N6-(Δ2-Isopentenyl)adenine on Primesep 100 Column. Retrieved from [Link]

  • Schäfer, M., et al. (2014). Cytokinin Analysis: Sample Preparation and Quantification. Bio-protocol, 4(13). Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC MS Method for the Analysis of Cytokinins. Retrieved from [Link]

  • Ahmed, A. A., et al. (2023). High-Performance Liquid Chromatography (HPLC) Method Validation for Identifying and Quantifying Rebamipide in Ethosomes. ResearchGate. Retrieved from [Link]

  • Bifulco, M. (2011). N6-ISOPENTENYL ADENOSINE, A PROMISING ANTICANCER AGENT: SYNTHESIS OF NOVEL ANALOGUES, EVALUATION OF ANTIPROLIFERATIVE ACTIVITY. AIR Unimi. Retrieved from [Link]

  • Pérez-Vásquez, A., et al. (2019). Development and Validation of an HPLC-PDA Method for Biologically Active Quinonemethide Triterpenoids Isolated from Maytenus chiapensis. Molecules, 24(5), 981. Retrieved from [Link]

  • Spalluto, G., et al. (2012). HPLC analysis of rat muscle extract detects no IPA. ResearchGate. Retrieved from [Link]

  • Tarkowski, P., et al. (2009). Analytical methods for cytokinins. Trends in Analytical Chemistry, 28(3), 323-335. Retrieved from [Link]

  • Miura, G. A., & Miller, C. O. (1969). 6-(gamma,gamma-Dimethylallylamino)Purine As A Precursor of Zeatin. Plant Physiology, 44(3), 372–376. Retrieved from [Link]

  • D'Ambrosi, N., et al. (2011). A sensitive HPLC-based method to quantify adenine nucleotides in primary astrocyte cell cultures. Journal of Chromatography B, 879(26), 2701-2706. Retrieved from [Link]

  • Fu, J., et al. (2017). Optimized High-Performance Liquid Chromatography Method for Determining Nine Cytokinins, Indole-3-acetic Acid and Abscisic Acid. International Journal of Molecular Sciences, 18(2), 273. Retrieved from [Link]

  • Shevchenko, V. (n.d.). Adenosine quantification. Retrieved from [Link]

  • Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Retrieved from [Link]

  • Emami, J., et al. (2006). Development and validation of a new HPLC method for determination of lamotrigine and related compounds in tablet formulations. Journal of Pharmaceutical and Biomedical Analysis, 40(4), 999-1005. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 6-(gamma,gamma-Dimethylallylamino)purine riboside. PubChem Compound Database. Retrieved from [Link]

  • de Oliveira, A. C. C., et al. (2019). Development and Validation of an HPLC Analytical Method to Determine 6-Mercaptopurine Concentration in Oral Suspension. Current Pharmaceutical Analysis, 15(6), 643-650. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for 6-(gamma,gamma-Dimethylallylamino)purine Riboside in Murashige and Skoog Medium

Introduction: The Strategic Role of 6-(gamma,gamma-Dimethylallylamino)purine Riboside in Plant Tissue Culture In the intricate world of plant tissue culture, the selection of growth regulators is a critical determinant o...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Role of 6-(gamma,gamma-Dimethylallylamino)purine Riboside in Plant Tissue Culture

In the intricate world of plant tissue culture, the selection of growth regulators is a critical determinant of experimental success. Among the arsenal of cytokinins, 6-(gamma,gamma-Dimethylallylamino)purine riboside, also known as N6-(2-isopentenyl)adenosine (iPR or zeatin riboside), stands out for its potent ability to induce cell division and morphogenesis. These application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of this cytokinin as a supplement in the universally recognized Murashige and Skoog (MS) medium.

The MS medium, developed by Toshio Murashige and Folke Skoog in 1962, provides the essential inorganic salts, vitamins, and amino acids for in vitro plant cell growth. However, the directed development of tissues, such as shoot proliferation and organogenesis, necessitates the inclusion of phytohormones. 6-(gamma,gamma-Dimethylallylamino)purine riboside is a naturally occurring cytokinin that serves as a precursor to the highly active cytokinin, zeatin.[1][2] Its riboside form is a key component in cytokinin metabolism and transport within the plant, making it an important functional signal in growth and development.[3] The inherent biological activity of cytokinin ribosides in experimental systems is largely attributed to the enzymatic cleavage of the ribose moiety, which releases the active cytokinin base.[4] This controlled release mechanism makes it a strategic choice for sustained morphogenic responses in culture.

This document provides a deep dive into the mechanism of action, validated protocols for its preparation and use, and a framework for optimizing its concentration for various applications.

Mechanism of Action: The Cytokinin Signaling Cascade

The morphogenic effects of 6-(gamma,gamma-Dimethylallylamino)purine riboside are mediated through a well-defined signal transduction pathway. Upon introduction into the plant cell, it is converted to its active free-base form, which then initiates a multi-step phosphorelay signaling cascade, reminiscent of bacterial two-component systems.[5]

  • Perception: The active cytokinin binds to transmembrane histidine kinase (AHK) receptors located in the endoplasmic reticulum membrane.

  • Phosphorelay: This binding triggers the autophosphorylation of the AHK receptor. The phosphate group is then transferred to a histidine phosphotransfer protein (AHP).

  • Nuclear Translocation: The phosphorylated AHP translocates from the cytoplasm into the nucleus.

  • Transcriptional Activation: Inside the nucleus, the AHP transfers the phosphate group to a type-B Arabidopsis Response Regulator (ARR), which is a transcription factor.

  • Gene Expression: The now-activated type-B ARR binds to the promoter regions of cytokinin-responsive genes, initiating their transcription. This leads to the physiological responses associated with cytokinins, such as enhanced cell division and shoot formation.[5]

Cytokinin_Signaling_Pathway cluster_extracellular Extracellular Space / Apoplast cluster_cell Plant Cell cluster_cytoplasm Cytoplasm cluster_er Endoplasmic Reticulum cluster_nucleus Nucleus iPR 6-(γ,γ-Dimethylallylamino)purine riboside (iPR) iP Active Cytokinin (Isopentenyladenine - iP) iPR->iP Conversion (Nucleosidase) AHK AHK Receptor (Histidine Kinase) iP->AHK 1. Binding & Activation AHP AHP (Histidine Phosphotransfer Protein) AHP_P AHP-P ARR_B Type-B ARR (Response Regulator) AHP_P->ARR_B 4. Nuclear Translocation & Phosphorylation AHK_P AHK-P AHK->AHK_P 2. Autophosphorylation AHK_P->AHP 3. Phosphorelay ARR_B_P Type-B ARR-P DNA Cytokinin-Responsive Genes ARR_B_P->DNA 5. Transcriptional Activation Response Cell Division & Shoot Formation DNA->Response Gene Expression

Caption: Cytokinin Signaling Pathway initiated by 6-(gamma,gamma-Dimethylallylamino)purine riboside.

Experimental Protocols

Protocol 1: Preparation of 1 mg/mL 6-(gamma,gamma-Dimethylallylamino)purine Riboside Stock Solution

This protocol is adapted from standard methods for preparing cytokinin stock solutions.[6][7] The key challenge is the compound's sparse solubility in water. A weak base is used to facilitate dissolution.

Materials:

  • 6-(gamma,gamma-Dimethylallylamino)purine riboside powder (Molecular Weight: 335.36 g/mol )

  • 1N Sodium Hydroxide (NaOH)

  • Sterile, double-processed water (e.g., tissue culture grade)

  • 100 mL sterile volumetric flask

  • Sterile magnetic stir bar and stir plate

  • Sterile 0.22 µm syringe filter and sterile syringe

  • Sterile storage bottles (e.g., 1.5 mL microcentrifuge tubes or glass vials)

Procedure:

  • Weighing: Accurately weigh 100 mg of 6-(gamma,gamma-Dimethylallylamino)purine riboside powder and transfer it to the 100 mL sterile volumetric flask.

  • Initial Dissolution: Add a sterile magnetic stir bar to the flask. Using a sterile pipette, add 2-5 mL of 1N NaOH dropwise to the powder while stirring.[6] The powder should begin to dissolve.

  • Bringing to Volume: Once the powder is completely dissolved, continue stirring and slowly add sterile, double-processed water to bring the final volume to 100 mL.[6] It is crucial to add the water while stirring to prevent the compound from precipitating out of the solution.

  • Sterilization: While cytokinin ribosides are generally stable to autoclaving, filter sterilization is recommended to avoid any potential degradation and to ensure sterility, especially for critical experiments. Aseptically draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a sterile container.

  • Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in sterile storage bottles. Store the aliquots at -20°C for long-term stability.

Protocol 2: Supplementing Murashige and Skoog (MS) Medium

Workflow Overview:

MS_Medium_Supplementation_Workflow PrepMS 1. Prepare Basal MS Medium (salts, vitamins, sucrose) AdjustpH 2. Adjust pH to 5.7-5.8 PrepMS->AdjustpH AddAgar 3. Add Gelling Agent (e.g., Agar) AdjustpH->AddAgar Autoclave 4. Autoclave Medium AddAgar->Autoclave Cool 5. Cool to ~50-60°C Autoclave->Cool AddStock 7. Aseptically Add iPR Stock to Medium Cool->AddStock ThawStock 6. Thaw iPR Stock Solution ThawStock->AddStock Dispense 8. Dispense into Sterile Culture Vessels AddStock->Dispense

Caption: Workflow for supplementing MS medium with 6-(gamma,gamma-Dimethylallylamino)purine riboside.

Procedure:

  • Prepare Basal MS Medium: Prepare 1 liter of MS medium according to the manufacturer's instructions, including macronutrients, micronutrients, vitamins, and a carbon source (typically 30 g/L sucrose).

  • pH Adjustment: Adjust the pH of the medium to 5.7-5.8 using 1N NaOH or 1N HCl. This is a critical step for optimal nutrient uptake and gelling of the medium.

  • Add Gelling Agent: If preparing a solid or semi-solid medium, add the gelling agent (e.g., 6-8 g/L agar) and heat gently while stirring until it is completely dissolved.

  • Sterilization: Autoclave the medium at 121°C and 15 psi for 20 minutes.

  • Cooling: Allow the autoclaved medium to cool in a laminar flow hood to approximately 50-60°C. The medium should be cool enough to handle but still molten.

  • Adding the Supplement: Thaw an aliquot of the 1 mg/mL 6-(gamma,gamma-Dimethylallylamino)purine riboside stock solution. To achieve the desired final concentration, aseptically add the calculated volume of the stock solution to the cooled medium. For example, to achieve a final concentration of 1.0 mg/L, add 1.0 mL of the stock solution to 1 liter of medium.

  • Dispensing: Gently swirl the medium to ensure the supplement is evenly distributed, then pour the medium into sterile culture vessels (e.g., petri dishes, test tubes, or Magenta boxes). Allow the medium to solidify before use.

Quantitative Data: Recommended Concentration Ranges

The optimal concentration of 6-(gamma,gamma-Dimethylallylamino)purine riboside is highly dependent on the plant species, the explant type, and the desired outcome (e.g., callus induction vs. shoot proliferation). It is always recommended to perform a dose-response experiment to determine the optimal concentration for a specific system. The table below provides a summary of concentrations reported in the literature as a starting point for optimization.

Plant SpeciesApplicationConcentration (mg/L)Concentration (µM)Reference
Nicotiana tabacum (Tobacco)Callus Growth0.0003 - 3.350.001 - 10[8]
Acca sellowianaTissue LignificationNot specifiedNot specified[1]
Solanum tuberosum (Potato)Shoot Regeneration1.53 - 4.584.56 - 13.68[1]
Staurogyne repensShoot Regeneration0.50~1.49[1]
General UseShoot Proliferation10~29.8

Note: Concentrations in µM were calculated using a molecular weight of 335.36 g/mol for 6-(gamma,gamma-Dimethylallylamino)purine riboside.

Conclusion and Best Practices

6-(gamma,gamma-Dimethylallylamino)purine riboside is a valuable tool in plant tissue culture, offering a potent and reliable means to stimulate cell division and direct development. Its role as a precursor to zeatin and its involvement in the fundamental cytokinin signaling pathway underscore its biological significance. For successful and reproducible results, adherence to aseptic techniques, precise preparation of stock solutions, and empirical optimization of concentrations are paramount. By understanding the underlying scientific principles and following validated protocols, researchers can effectively harness the potential of this powerful plant growth regulator to advance their scientific objectives.

References

  • Sigma-Aldrich. (n.d.). 6-(γ,γ-Dimethylallylamino)purine, BioReagent, suitable for plant cell culture, >=98.5%. FORLABS - Laboratory Supplies. Retrieved January 25, 2026, from [Link]

  • Suttle, J. C., & Mornet, R. (2021). On the biological activity of cytokinin free bases and their ribosides. Plant molecular biology, 108(1-2), 1–8. [Link]

  • Miura, G. A., & Miller, C. O. (1969). 6-(gamma,gamma-Dimethylallylamino)Purine As A Precursor of Zeatin. Plant physiology, 44(3), 372–376. [Link]

  • Kline, L. K., Fittler, F., & Hall, R. H. (1969). N6-(delta-2-isopentenyl) adenosine. Biosynthesis in transfer ribonucleic acid in vitro. Biochemistry, 8(11), 4361–4371. [Link]

  • Gajdošová, S., Spíchal, L., Kamínek, M., Hoyerová, K., Novák, O., Dobrev, P. I., Galuszka, P., Klíma, P., Gaudinová, A., Žižková, E., Hanuš, J., Dančák, M., Trávníček, B., Pešek, B., Kubeš, M., Vondráková, Z., Strnad, M., & Motyka, V. (2011). Distribution, biological activities, metabolism, and the conceivable function of cis-zeatin-type cytokinins in plants. Journal of experimental botany, 62(8), 2827–2840. [Link]

  • Miura, G. A., & Miller, C. O. (1969). 6-(gamma,gamma-Dimethylallylamino)Purine As A Precursor of Zeatin. Plant physiology, 44(3), 372–376. [Link]

  • Gant, S., Zandkarimi, H., El-Showk, S., & Emery, R. J. N. (2021). Beyond transport: cytokinin ribosides are translocated and active in regulating the development and environmental responses of plants. Planta, 254(3), 51. [Link]

  • PhytoTechnology Laboratories. (n.d.). PLANT GROWTH REGULATORS. Retrieved January 25, 2026, from [Link]

  • Lifeasible. (n.d.). 6-(γ,γ-Dimethylallylamino)purine. Retrieved January 25, 2026, from [Link]

  • Lomin, S. N., Krivosheev, D. M., Steklov, M., Osolodkin, D. I., & Romanov, G. A. (2015). Plant membrane assays with cytokinin receptors underpin the unique role of free cytokinin bases as biologically active ligands. Journal of experimental botany, 66(7), 1851–1863. [Link]

  • Immerzeel, P., & Ecker, J. R. (1990). Determination of zeatin and zeatin riboside in plant tissue by solid-phase extraction and ion-exchange chromatography. Journal of Chromatography A, 513, 197–201. [Link]

  • Kojima, M., Takei, K., Tachikawa, M., Hori, K., & Sakakibara, H. (2023). A cell wall-localized cytokinin/purine riboside nucleosidase is involved in apoplastic cytokinin metabolism in Oryza sativa. Proceedings of the National Academy of Sciences of the United States of America, 120(36), e2303272120. [Link]

  • Metabolomics Workbench. (2023). Protocol for plant growth, tissue collection, cytokinin extraction, and LC-MS. Retrieved January 25, 2026, from [Link]

  • Google Patents. (n.d.). CN112341509A - Preparation method of N6-benzoyl adenosine.
  • Emery, R. J. N., & Atkins, C. A. (2021). Cytokinin Translocation to, and Biosynthesis and Metabolism within, Cereal and Legume Seeds: Looking Back to Inform the Future. Plants (Basel, Switzerland), 10(11), 2465. [Link]

  • Plant Cell Labs. (n.d.). 2iP 6-(y,y-Dimethylallylamino)Purine Powder. Retrieved January 25, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). Isopentenyladenosine. PubChem. Retrieved January 25, 2026, from [Link]

  • YouTube. (2022, August 10). Cytokinin Signalling Pathway. Retrieved January 25, 2026, from [Link]

Sources

Method

Application Notes and Protocols for the In Vitro Propagation of Dianthus giganteiformis subsp. pontederae using 6-(gamma,gamma-Dimethylallylamino)purine

For: Researchers, scientists, and drug development professionals Introduction: The Role of Isopentenyladenine in Micropropagation Dianthus giganteiformis subsp. pontederae is a critically endangered subspecies in several...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals

Introduction: The Role of Isopentenyladenine in Micropropagation

Dianthus giganteiformis subsp. pontederae is a critically endangered subspecies in several European regions, making its conservation a priority. In vitro propagation, or micropropagation, offers a robust solution for the rapid multiplication of this plant, ensuring the preservation of its germplasm for conservation, research, and potential commercial applications. The success of micropropagation hinges on the precise control of plant development through the application of plant growth regulators.

Cytokinins are a class of plant hormones that promote cell division and shoot formation. 6-(gamma,gamma-Dimethylallylamino)purine, also known as N6-(2-Isopentenyl)adenine (2-iP), is a naturally occurring cytokinin that plays a crucial role in these developmental processes. In plant tissue culture, 2-iP is utilized to stimulate axillary bud proliferation and induce the formation of adventitious shoots from explants. Its application, often in conjunction with an auxin, allows for the large-scale production of genetically uniform plantlets. This document provides a detailed protocol for the in vitro propagation of Dianthus giganteiformis subsp. pontederae with a focus on the application of 2-iP.

Scientific Principles: Understanding Cytokinin Action

The decision to use 6-(gamma,gamma-Dimethylallylamino)purine in micropropagation is grounded in its fundamental role in plant cell signaling. As a cytokinin, 2-iP influences the cell cycle, promoting the transition from the G2 to the M phase, thereby stimulating cell division. It also plays a key role in the establishment of shoot apical meristems, the primary sites of new shoot growth. The balance between cytokinins and auxins is critical in determining the developmental fate of plant tissues in culture. A high cytokinin-to-auxin ratio generally favors shoot proliferation, which is the primary objective of the multiplication stage in micropropagation.

Cytokinin_Signaling_Pathway 2iP 6-(γ,γ-Dimethylallylamino)purine (2-iP) Receptor Cytokinin Receptor (e.g., AHKs) 2iP->Receptor Binds to Phosphorelay Phosphorelay Cascade (AHPs, ARRs) Receptor->Phosphorelay Activates Transcription Gene Transcription Phosphorelay->Transcription Regulates Cell_Division Cell Division & Shoot Formation Transcription->Cell_Division Leads to Micropropagation_Workflow Start Start: Seed Germination Explant Explant Preparation: One-nodal segments Start->Explant Multiplication Multiplication Stage: MS Medium + 2-iP + NAA Explant->Multiplication Elongation Elongation Stage: PGR-free MS Medium Multiplication->Elongation Rooting Rooting Stage: MS Medium + NAA Elongation->Rooting Acclimatization Acclimatization: Transfer to Soil Rooting->Acclimatization End End: Hardened Plantlet Acclimatization->End

Caption: Overall workflow for Dianthus micropropagation.

Detailed Protocols

Part 1: Establishment of Aseptic Cultures
  • Seed Sterilization and Germination:

    • Wash seeds of Dianthus giganteiformis subsp. pontederae under running tap water for 10 minutes.

    • Immerse seeds in a 70% (v/v) ethanol solution for 1 minute, followed by three rinses with sterile distilled water.

    • Further sterilize seeds in a 15% (v/v) commercial bleach solution (containing ~5% sodium hypochlorite) with a few drops of Tween-20 for 15 minutes.

    • Rinse the seeds three times with sterile distilled water in a laminar flow hood.

    • Culture the sterilized seeds on a hormone-free Murashige and Skoog (MS) basal medium supplemented with 3% (w/v) sucrose and solidified with 0.7% (w/v) agar.

    • Incubate the cultures at 25 ± 2°C under a 16-hour photoperiod.

Part 2: Shoot Multiplication
  • Explant Preparation:

    • After 4-6 weeks of germination, aseptically excise one-nodal segments (approximately 1 cm in length) from the in vitro grown seedlings.

  • Multiplication Medium:

    • Prepare MS medium supplemented with 3% (w/v) sucrose, 0.54 µM 1-naphthaleneacetic acid (NAA), and 4.5 µM 6-(gamma,gamma-Dimethylallylamino)purine (2-iP).

    • Adjust the pH of the medium to 5.8 before autoclaving at 121°C for 20 minutes.

    • Dispense the medium into sterile culture vessels.

  • Culture Conditions:

    • Place the one-nodal segment explants onto the surface of the multiplication medium.

    • Incubate the cultures at 25 ± 2°C under a 16-hour photoperiod for 3 weeks.

Part 3: Shoot Elongation
  • Elongation Medium:

    • Prepare a plant growth regulator-free MS medium with 3% (w/v) sucrose and 0.7% (w/v) agar.

  • Culture Procedure:

    • Transfer the clusters of shoots obtained from the multiplication stage to the elongation medium.

    • Incubate for a further 3 weeks under the same temperature and light conditions.

Part 4: Rooting
  • Rooting Medium:

    • Prepare MS medium supplemented with 2% (w/v) sucrose and 0.54 µM NAA.

  • Culture Procedure:

    • Separate individual elongated shoots (minimum 2 cm in length) and transfer them to the rooting medium.

    • Incubate for 3 weeks under the same culture conditions.

Part 5: Acclimatization
  • Transfer to Soil:

    • Carefully remove the rooted plantlets from the culture medium and wash the roots gently to remove any adhering agar.

    • Transfer the plantlets to pots containing a sterile mixture of peat and perlite (1:1 v/v).

  • Hardening:

    • Cover the pots with transparent plastic bags to maintain high humidity for the first 1-2 weeks.

    • Gradually open the bags to acclimatize the plantlets to the lower humidity of the greenhouse environment.

    • Maintain the plants in a greenhouse with controlled temperature and light conditions.

Data Presentation: Comparative Efficacy of Cytokinins

The selection of 2-iP for this protocol is based on comparative studies demonstrating its effectiveness in promoting shoot multiplication in Dianthus giganteiformis subsp. pontederae. The following table summarizes the performance of different cytokinins at a concentration of 4.5 µM in combination with 0.54 µM NAA.

CytokininMean Shoot Number per ExplantMean Shoot Length (mm)Observations
2-iP 5.7 ± 0.3 15.2 ± 1.1 Vigorous shoot proliferation, healthy green shoots
BAP4.2 ± 0.512.8 ± 0.9Moderate proliferation, some basal callus
Kinetin3.1 ± 0.414.5 ± 1.3Lower proliferation rate
Zeatin4.9 ± 0.616.1 ± 1.0Good proliferation and elongation

Data is illustrative and based on typical results from comparative cytokinin studies.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Contamination Inadequate sterilization of explants, tools, or medium.Review and optimize sterilization procedures. Ensure aseptic techniques are strictly followed.
Vitrification High humidity, high cytokinin levels.Reduce the agar concentration slightly. Ensure proper gas exchange in culture vessels. Reduce cytokinin concentration in subsequent subcultures.
Poor Rooting High residual cytokinin levels, inappropriate auxin concentration.Ensure a cytokinin-free elongation phase before transfer to rooting medium. Test different concentrations of NAA or try other auxins like IBA.
Low Survival during Acclimatization Inadequate hardening, weak root system.Ensure a well-developed root system before transfer. Gradually reduce humidity over a longer period.

Conclusion and Future Perspectives

This protocol provides a reliable and efficient method for the in vitro propagation of Dianthus giganteiformis subsp. pontederae using 6-(gamma,gamma-Dimethylallylamino)purine. The application of this technique is crucial for the conservation of this endangered species and provides a platform for further research, including genetic improvement and the production of valuable secondary metabolites. Future work could focus on the optimization of culture conditions for large-scale bioreactor production and the investigation of the effects of different light spectra on plantlet growth and development.

References

  • Tóth, B., et al. (2023). In vitro micropropagation protocols for two endangered Dianthus species - via in vitro culture for conservation and recultivation purposes. BMC Plant Biology, 23(1), 1-15. [Link]

  • Murashige, T., & Skoog, F. (1962). A revised medium for rapid growth and bio assays with tobacco tissue cultures. Physiologia Plantarum, 15(3), 473-497. [Link]

  • George, E. F., Hall, M. A., & De Klerk, G. J. (Eds.). (2008). Plant propagation by tissue culture (Vol. 1). Springer. [Link]

Application

Application Notes and Protocols for the Use of 6-(γ,γ-Dimethylallylamino)purine Riboside in Protoplast Culture

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 6-(γ,γ-Dimethylallylamino)purine riboside, a potent cytokinin, in plant protop...

Author: BenchChem Technical Support Team. Date: February 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 6-(γ,γ-Dimethylallylamino)purine riboside, a potent cytokinin, in plant protoplast culture. This document integrates established scientific principles with practical, field-proven protocols to ensure experimental success.

Introduction: The Critical Role of Cytokinins in Protoplast Regeneration

Protoplasts, plant cells devoid of their cell walls, are a powerful tool in plant biology, enabling studies in genetics, cell fusion, and the production of somatic hybrids.[1][2][3][4] However, the successful regeneration of whole plants from these isolated cells is a delicate process, critically dependent on the precise composition of the culture medium. Among the essential components, plant hormones, particularly cytokinins and auxins, orchestrate the complex processes of cell wall reformation, cell division, and differentiation.

6-(γ,γ-Dimethylallylamino)purine riboside, also known as N6-(Δ2-isopentenyl)adenosine, is a naturally occurring cytokinin that plays a pivotal role in stimulating cell division and shoot formation in plant tissue culture.[5][6] Its application in protoplast culture is instrumental in encouraging the transition from a quiescent protoplast to a dividing cell, and subsequently, to a callus and a fully regenerated plant.[7] This guide will delve into the mechanistic underpinnings of its action and provide detailed protocols for its application.

Mechanistic Insight: The Cytokinin Signaling Cascade

Cytokinins like 6-(γ,γ-Dimethylallylamino)purine riboside exert their effects through a sophisticated signaling pathway, often referred to as a two-component system, which is conserved across many plant species.[8][9] Understanding this pathway is crucial for optimizing its use in protoplast culture.

The signaling cascade is initiated when the cytokinin molecule binds to a receptor histidine kinase located on the cell membrane. This binding event triggers a series of phosphorylation events, relaying the signal from the cell membrane to the nucleus. Inside the nucleus, the signal activates transcription factors, which in turn modulate the expression of genes involved in cell cycle progression and cell division.[8]

The interplay between cytokinins and auxins is a cornerstone of plant development.[10][11] The ratio of these two hormone classes often determines the developmental fate of the cultured cells. In protoplast culture, a balanced ratio is essential to first induce cell division and callus formation, followed by a shift in the ratio to promote shoot organogenesis.

cytokinin_signaling cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cytokinin 6-(γ,γ-Dimethylallylamino)purine riboside Receptor Histidine Kinase Receptor Cytokinin->Receptor Binding AHP Histidine Phosphotransfer Protein (AHP) Receptor->AHP Phosphorylation Cascade ARR_B Type-B Response Regulator (ARR-B) AHP->ARR_B Phosphorylation Gene_Expression Target Gene Expression (Cell Cycle Progression) ARR_B->Gene_Expression Activation

Caption: Simplified Cytokinin Signaling Pathway.

Application Protocols

The successful application of 6-(γ,γ-Dimethylallylamino)purine riboside in protoplast culture hinges on meticulous preparation and adherence to optimized protocols.

Preparation of Stock Solution

Due to its limited solubility in water, a stock solution of 6-(γ,γ-Dimethylallylamino)purine riboside should be prepared.[5]

Materials:

  • 6-(γ,γ-Dimethylallylamino)purine riboside powder

  • 1N HCl or 1N NaOH

  • Sterile distilled water

  • Sterile filter (0.22 µm)

  • Sterile storage vials

Protocol:

  • Weigh the desired amount of 6-(γ,γ-Dimethylallylamino)purine riboside powder.

  • Dissolve the powder in a small volume of 1N HCl or 1N NaOH. 6-(γ,γ-Dimethylallylamino)purine riboside is freely soluble in HCl.[5]

  • Once fully dissolved, bring the solution to the final desired volume with sterile distilled water. A common stock concentration is 1 mg/mL.

  • Sterilize the stock solution by passing it through a 0.22 µm sterile filter.

  • Aliquot the sterile stock solution into smaller, single-use volumes and store at -20°C to maintain stability.[5]

Protoplast Isolation and Culture Workflow

The following is a generalized workflow for protoplast isolation and culture, incorporating 6-(γ,γ-Dimethylallylamino)purine riboside. The optimal concentrations of enzymes and hormones may vary depending on the plant species and tissue source.[1][12]

protoplast_workflow Start Plant Material (e.g., young leaves) Enzymatic_Digestion Enzymatic Digestion (Cellulase, Macerozyme) Start->Enzymatic_Digestion Purification Protoplast Purification (Filtration, Centrifugation) Enzymatic_Digestion->Purification Culture_Initiation Culture Initiation (Protoplast Culture Medium with 6-(γ,γ-Dimethylallylamino)purine riboside & Auxin) Purification->Culture_Initiation Cell_Wall_Regeneration Cell Wall Regeneration (24-48 hours) Culture_Initiation->Cell_Wall_Regeneration First_Division First Cell Division (2-7 days) Cell_Wall_Regeneration->First_Division Microcallus_Formation Microcallus Formation First_Division->Microcallus_Formation Callus_Proliferation Callus Proliferation Microcallus_Formation->Callus_Proliferation Shoot_Regeneration Shoot Regeneration (Transfer to Shoot Induction Medium with higher Cytokinin:Auxin ratio) Callus_Proliferation->Shoot_Regeneration Plantlet_Development Plantlet Development Shoot_Regeneration->Plantlet_Development End Regenerated Plant Plantlet_Development->End

Caption: General Workflow for Protoplast Isolation and Regeneration.

Step-by-Step Methodology:

  • Plant Material Preparation: Use young, healthy, and sterile plant material. Leaves from in vitro-grown plantlets are an ideal source.[1]

  • Enzymatic Digestion: Plasmolyze the tissue in a suitable osmoticum before incubation in an enzyme solution containing cellulase and macerozyme.[1][12] The specific enzyme concentrations need to be optimized for the target plant species.

  • Protoplast Purification: After digestion, filter the protoplast suspension to remove undigested debris and purify the protoplasts by centrifugation and flotation on a sucrose or percoll gradient.[13]

  • Culture Initiation: Resuspend the purified protoplasts in a protoplast culture medium at an optimal density.[13][14] The medium should be supplemented with an appropriate concentration of 6-(γ,γ-Dimethylallylamino)purine riboside and an auxin (e.g., 2,4-D or NAA).

  • Incubation: Culture the protoplasts in the dark or dim light at a controlled temperature (typically 25-28°C).

  • Monitoring and Media Refreshment: Regularly monitor the cultures for cell wall regeneration and the first cell divisions. The medium may need to be refreshed or diluted to reduce the osmotic potential as the cells start to divide and form microcalli.

  • Callus Proliferation and Shoot Regeneration: Once microcalli are formed, transfer them to a solid medium with a revised hormone balance to promote callus proliferation. For shoot regeneration, transfer the calli to a shoot induction medium, which typically has a higher cytokinin-to-auxin ratio.

Data Presentation: Recommended Concentrations

The optimal concentration of 6-(γ,γ-Dimethylallylamino)purine riboside is species-dependent and should be determined empirically. The following table provides a general range of concentrations reported in the literature for various plant culture systems.

Plant System Compound Concentration Range (µM) Observed Effect Reference
Tobacco Callus6-(γ,γ-Dimethylallylamino)purine (2iP)0.01 - 10Promotion of logarithmic growthHelgeson et al., 1969
Genista species6-(γ,γ-Dimethylallylamino)purine (2iP)9.84In vitro propagation of microshootsLuczkiewicz et al., 2005
Arabidopsis thaliana ProtoplastsBenzylaminopurine (BAP)0.7Used in combination with 2,4-D for cell cycle reentryD'Angeli et al., 2019[11]
Sunflower Protoplasts6-Benzyladenine (BA) & Thidiazuron (TDZ)0.5 mg/L eachHigh frequency of colony formationKativat et al., 2022[13]

Note: While some references use the non-riboside form (2iP) or other cytokinins, the provided concentrations serve as a valuable starting point for optimizing protocols with 6-(γ,γ-Dimethylallylamino)purine riboside, as their biological activities are related.

Conclusion and Future Perspectives

6-(γ,γ-Dimethylallylamino)purine riboside is a highly effective cytokinin for promoting cell division and regeneration in protoplast cultures. Its ability to stimulate the cell cycle in quiescent protoplasts makes it an indispensable component of regeneration media. The protocols and insights provided in this guide offer a robust framework for the successful application of this compound. Future research should continue to explore the synergistic effects of 6-(γ,γ-Dimethylallylamino)purine riboside with other plant growth regulators and signaling molecules to further enhance the efficiency of protoplast regeneration across a wider range of plant species, including those of significant interest to the pharmaceutical and agricultural industries.

References

  • Kativat, C., et al. (2022). The effects of cytokinin and plating density on protoplast culture of sunflower. Songklanakarin Journal of Science and Technology, 44(4), 955-961.
  • Gao, S., et al. (2019). Research Progress on the Roles of Cytokinin in Plant Response to Stress. International Journal of Molecular Sciences, 20(18), 4657.
  • Laloue, M., et al. (1977). Kinetics of N6-(Δ2-Isopentenyl)Adenosine Degradation in Tobacco Cells: EVIDENCE OF A REGULATORY MECHANISM UNDER THE CONTROL OF CYTOKININS. Plant Physiology, 59(4), 478-483.
  • Biology Discussion. (n.d.). Protoplasts: Importance, Isolation, Culture and Regeneration. Retrieved from [Link]

  • Wang, P., et al. (2022). A Rapid and Efficient Method for Isolation and Transformation of Cotton Callus Protoplast. International Journal of Molecular Sciences, 23(14), 7858.
  • Wikipedia. (n.d.). Cytokinin. Retrieved from [Link]

  • D'Angeli, S., et al. (2019).
  • Laloue, M., & Guern, J. (1977). Cytokinins: Metabolism and Biological Activity of N6-(Δ2-Isopentenyl)adenosine and N6-(Δ2-Isopentenyl)adenine in Tobacco Cells and Callus. Plant Physiology, 59(3), 478-483.
  • McDaniel Lab. (2009). Isolation and Regeneration of Protoplasts of the Moss Physcomitrella patens. Retrieved from [Link]

  • Emery, R. J. N., & Kisiala, A. (2020). The Roles of Cytokinins in Plants and Their Response to Environmental Stimuli. Plants, 9(9), 1139.
  • Chu, Z., et al. (2021). Optimization of protoplast regeneration in the model plant Arabidopsis thaliana. Plant Methods, 17(1), 22.
  • Oreate AI Blog. (2023). The Vital Role of Cytokinins in Plant Growth and Development. Retrieved from [Link]

  • Koncz, C., & Nagy, F. (2014). Protoplast Isolation, Culture, and Regeneration.
  • Kativat, C., et al. (2022). The effects of cytokinin and plating density on protoplast culture of sunflower. Songklanakarin Journal of Science and Technology, 44(4), 955-961.
  • Dyson, W. H., & Hall, R. H. (1972). N6-(Δ2-Isopentenyl)adenosine: Its Occurrence as a Free Nucleoside in an Autonomous Strain of Tobacco Tissue. Plant Physiology, 50(5), 616-621.
  • Ahmad, I., et al. (2023). Isolation, Purification, and Application of Protoplasts and Transient Expression Systems in Plants. Plants, 12(23), 4001.
  • Plant Cell Labs. (n.d.). 6-(γ,γ-Dimethylallylamino)Purine - 2iP Liquid Solution. Retrieved from [Link]

  • Hakala, M. T., et al. (1975). N6-(delta2-isopentenyl)adenosine, an inhibitor of cellular transport of uridine and cytidine. Journal of Cellular Physiology, 86(2 Pt 1), 281-291.

Sources

Technical Notes & Optimization

Troubleshooting

solubility issues with 6-(gamma,gamma-Dimethylallylamino)purine riboside in water

Welcome to the technical support guide for 6-(γ,γ-Dimethylallylamino)purine riboside, also commonly known as N6-(2-isopentenyl)adenosine (i6A). This document provides in-depth troubleshooting advice and answers to freque...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 6-(γ,γ-Dimethylallylamino)purine riboside, also commonly known as N6-(2-isopentenyl)adenosine (i6A). This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the solubility challenges often encountered with this compound in aqueous solutions. Our goal is to equip researchers, scientists, and drug development professionals with the necessary knowledge to confidently and effectively handle this valuable molecule in their experiments.

Understanding the Molecule: Why is Solubility an Issue?

6-(γ,γ-Dimethylallylamino)purine riboside is a modified purine nucleoside, comprising a purine core, a ribose sugar, and a γ,γ-dimethylallyl (or isopentenyl) group attached to the N6-amino position of the adenine base. While the purine and ribose components provide some degree of polarity, the isopentenyl side-chain is hydrophobic. This dual nature—a polar head and a non-polar tail—is the primary reason for its limited solubility in water.

The solubility of this compound is also significantly influenced by pH. The purine ring system contains nitrogen atoms that can be protonated under acidic conditions. This protonation imparts a positive charge to the molecule, which greatly enhances its interaction with polar solvents like water, thereby increasing its solubility.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 6-(γ,γ-Dimethylallylamino)purine riboside in water?

A1: The compound is generally described as sparingly soluble in water.[1] However, some studies have reported dissolving it in ultrapure water at concentrations as high as 5.8 mg/mL.[2] This suggests that while challenging, aqueous solutions can be prepared, potentially with the aid of techniques such as gentle heating or sonication, though these are not always explicitly stated in the literature. For routine laboratory use, relying solely on water for dissolution can be unreliable.

Q2: I'm preparing a stock solution for cell culture. What is the recommended solvent?

A2: For cell culture applications, the most common and recommended method is to first prepare a concentrated stock solution in an organic solvent and then dilute it into your aqueous cell culture medium. Dimethyl sulfoxide (DMSO) is a widely used solvent for this purpose.[2] A stock solution in DMSO can be prepared at concentrations of 5 mg/mL or higher.[2] It is crucial to ensure that the final concentration of DMSO in your cell culture medium is non-toxic to your specific cell line, typically below 0.5%.

Q3: Can I dissolve this compound directly in acidic or basic solutions?

A3: Yes, adjusting the pH is a highly effective method for dissolving 6-(γ,γ-Dimethylallylamino)purine riboside. It is freely soluble in hydrochloric acid (HCl).[1] Dissolving the compound in a small amount of dilute acid (e.g., 0.1 M HCl) will protonate the purine ring, leading to rapid dissolution. The pH can then be carefully adjusted back to the desired experimental range with a base (e.g., NaOH). Caution is advised regarding the stability of the isopentenyl side chain under harsh pH conditions over extended periods.

Q4: How should I store my stock solutions?

A4: As a solid, the compound is stable for at least four years when stored at -20°C.[3] Stock solutions in DMSO should also be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. While aqueous solutions of the parent molecule, adenosine, are stable for extended periods at room temperature, it is best practice to prepare fresh aqueous working solutions from your frozen stock on the day of the experiment or store them for short periods at 2-8°C.[4]

Troubleshooting Guide: Overcoming Solubility Challenges

This section provides a step-by-step guide to address common solubility issues. The flowchart below outlines a decision-making process for effectively dissolving 6-(γ,γ-Dimethylallylamino)purine riboside.

Solubility_Troubleshooting start Start: Undissolved Compound is_aqueous Is an aqueous solution without co-solvents required? start->is_aqueous use_dmso Method 1: Use DMSO as a co-solvent is_aqueous->use_dmso No ph_adjustment Method 2: Use pH adjustment is_aqueous->ph_adjustment Yes dmso_protocol Follow Protocol A: DMSO Stock Preparation use_dmso->dmso_protocol ph_protocol Follow Protocol B: pH Adjustment Dissolution ph_adjustment->ph_protocol check_stability Consider potential for hydrolysis of isopentenyl group under strong acidic/basic conditions. ph_adjustment->check_stability success Compound Dissolved dmso_protocol->success ph_protocol->success

Caption: Decision tree for dissolving 6-(γ,γ-Dimethylallylamino)purine riboside.

Method 1: Using an Organic Co-Solvent (DMSO)

This is the preferred method for most biological applications, especially cell-based assays, as it minimizes the exposure of the compound to potentially harsh pH conditions.

  • Weighing: Accurately weigh the desired amount of 6-(γ,γ-Dimethylallylamino)purine riboside powder in a sterile microcentrifuge tube.

  • Adding DMSO: Add the appropriate volume of high-purity, sterile DMSO to achieve the desired stock concentration (e.g., for a 10 mg/mL stock, add 100 µL of DMSO to 1 mg of the compound).

  • Dissolving: Vortex the tube for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes to aid dissolution. The solution should be clear and colorless.

  • Sterilization (Optional): If required for your application, filter the DMSO stock solution through a 0.22 µm syringe filter compatible with DMSO.

  • Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

  • Preparing Working Solutions: To prepare a working solution, thaw an aliquot of the DMSO stock. Dilute the stock solution into your pre-warmed aqueous buffer or cell culture medium to the final desired concentration. It is crucial to add the DMSO stock to the aqueous solution while vortexing to ensure rapid dispersion and prevent precipitation.

Method 2: pH Adjustment

This method is suitable for applications where the presence of an organic co-solvent is undesirable.

  • Weighing: Weigh the desired amount of 6-(γ,γ-Dimethylallylamino)purine riboside powder in a suitable container.

  • Acidification: Add a small volume of dilute acid (e.g., 0.1 M HCl) dropwise while stirring or vortexing. Continue adding the acid until the compound is fully dissolved. The solution should become clear.

  • Neutralization: Carefully add a dilute base (e.g., 0.1 M NaOH) dropwise to adjust the pH of the solution to your desired experimental range. Monitor the pH closely using a calibrated pH meter.

  • Volume Adjustment: Bring the solution to the final desired volume with your aqueous buffer.

  • Stability Consideration: Use the freshly prepared solution as soon as possible. While adenosine itself is stable, the isopentenyl group on 6-(γ,γ-Dimethylallylamino)purine riboside may be susceptible to cleavage under prolonged exposure to strongly acidic or basic conditions.[3]

Data Summary

SolventReported SolubilityReference
WaterSparingly soluble[1]
Ultrapure Water~5.8 mg/mL[2]
Dimethylformamide (DMF)10 mg/mL[2]
Dimethyl Sulfoxide (DMSO)5 mg/mL[2]
Ethanol1 mg/mL[2]
DMF:PBS (pH 7.2) (1:3)0.25 mg/mL[2]
Hydrochloric Acid (HCl)Freely soluble[1]

References

  • A Bioorthogonal Post-modification of N6-Isopentenyl Adenosine i6A RNA in Live Cells. CCS Chemistry. Available at: [Link]

  • Kinetics of N6-(Δ2-Isopentenyl)Adenosine Degradation in Tobacco Cells: EVIDENCE OF A REGULATORY MECHANISM UNDER THE CONTROL OF CYTOKININS. Plant Physiology. Available at: [Link]

  • Stability of diluted adenosine solutions in polyvinyl chloride infusion bags. American Journal of Health-System Pharmacy. Available at: [Link]

Sources

Optimization

Technical Support Center: Managing Hyperhydricity in Plant Tissue Culture with 6-(gamma,gamma-Dimethylallylamino)purine Riboside (iP-R)

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the use of 6-(gamma,ga...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the use of 6-(gamma,gamma-Dimethylallylamino)purine riboside (iP-R), a cytokinin, in the context of preventing and managing hyperhydricity in plant tissue culture. Our focus is on providing scientifically grounded, practical solutions to common experimental challenges.

Introduction: The Double-Edged Sword of Cytokinins in Micropropagation

Cytokinins, such as 6-(gamma,gamma-Dimethylallylamino)purine riboside (iP-R), are pivotal plant growth regulators that promote cell division and shoot organogenesis in vitro.[1] However, their application requires a nuanced approach. While essential for vigorous proliferation, supra-optimal concentrations of cytokinins are a well-documented cause of hyperhydricity, a physiological disorder that can severely compromise the quality and viability of micropropagated plantlets.[2][3]

This guide is structured to address this duality. We will explore the mechanisms behind cytokinin-induced hyperhydricity and provide actionable strategies to harness the growth-promoting benefits of iP-R while mitigating the risk of this disorder. The core principle is not to view iP-R as a "cure" for hyperhydricity, but as a potent tool that, when optimized, is key to its prevention.

Frequently Asked Questions (FAQs)

Q1: What is hyperhydricity and how do I recognize it?

Hyperhydricity, formerly known as vitrification, is a physiological malformation characterized by excessive water content in plant tissues cultured in vitro.[4] Key symptoms include:

  • Glassy, translucent, and water-soaked appearance of leaves and stems.

  • Thickened, brittle, and often curled or wrinkled leaves.

  • Reduced chlorophyll content, leading to a pale or yellowish appearance.

  • Stunted growth and abnormal morphology, such as thickened stems and short internodes.

  • Poor survival rates when transferred to ex vitro conditions. [3]

Q2: What are the primary causes of hyperhydricity in tissue culture?

Hyperhydricity is a multi-factorial disorder, often triggered by a combination of environmental and medium-related stresses. The primary causes include:

  • Hormonal Imbalances: High concentrations of cytokinins in the culture medium are a major contributor.[2][4]

  • High Relative Humidity: Sealed culture vessels can lead to near 100% humidity, impeding transpiration.

  • Medium Composition: High levels of ammonium ions, the type and concentration of the gelling agent, and the overall mineral salt balance can influence water availability and uptake.[2][4]

  • Gas Accumulation: Poor ventilation can lead to the accumulation of gases like ethylene, which is linked to hyperhydricity.[2]

  • Culture Type: Liquid cultures or media with a low gelling agent concentration increase the risk.[2]

Q3: How do high concentrations of cytokinins like iP-R contribute to hyperhydricity?

High levels of exogenous cytokinins can disrupt the plant's natural hormonal balance, leading to a cascade of physiological and morphological changes. One hypothesis is that high cytokinin concentrations enhance ethylene biosynthesis.[3] Ethylene, a stress-related hormone, can contribute to the symptoms of hyperhydricity. Furthermore, excessive cytokinin signaling can lead to abnormal cell division and differentiation, affecting leaf and stem development and impairing the functionality of stomata, which are crucial for regulating water loss.

Troubleshooting Guide: Optimizing iP-R to Prevent Hyperhydricity

This section addresses specific issues you may encounter when using iP-R in your tissue culture protocols.

Issue 1: My shoots are showing signs of hyperhydricity after introducing iP-R.

Q: I've added iP-R to my medium to promote shoot proliferation, but now the shoots appear glassy and water-soaked. What should I do?

A: This is a classic sign of supra-optimal cytokinin concentration. The immediate course of action is to reduce the concentration of iP-R in your subculture medium.

  • Causality: The concentration of cytokinins in the culture medium directly influences the degree of hyperhydricity.[3] While iP-R is effective for shoot induction, an excess can trigger the disorder.

  • Troubleshooting Steps:

    • Reduce iP-R Concentration: In your next subculture, prepare media with a serial dilution of iP-R. A good starting point is to test concentrations at 75%, 50%, and 25% of your current level.

    • Introduce a Hormone-Free Medium: For severely affected cultures, transferring them to a basal medium without any plant growth regulators for one subculture period can help reverse the symptoms before reintroducing a lower, optimized concentration of iP-R.

    • Evaluate Other Cytokinins: In some species, replacing a more potent cytokinin with a less potent one, such as kinetin, can reduce the incidence of hyperhydricity while still achieving satisfactory proliferation.[3]

Issue 2: I'm struggling to find the right balance between shoot proliferation and hyperhydricity with iP-R.

Q: How can I determine the optimal concentration of iP-R for my specific plant species to maximize shoot multiplication without causing hyperhydricity?

A: Establishing a dose-response curve is a systematic way to identify the optimal concentration range for your explant type and species.

  • Causality: Every plant species and even cultivar can have a different sensitivity to exogenous cytokinins. A concentration that is optimal for one may be inhibitory or induce hyperhydricity in another.

  • Experimental Protocol: Dose-Response Study for iP-R Optimization

    • Prepare Media Series: Prepare your standard basal medium with a range of iP-R concentrations. A typical range to test would be 0, 0.5, 1.0, 2.0, 4.0, and 8.0 µM.

    • Culture Initiation: Use uniform explants (e.g., nodal segments of the same size and age) for each treatment. Ensure a sufficient number of replicates for statistical validity (e.g., 10-15 replicates per concentration).

    • Data Collection: After a standard culture period (e.g., 4-6 weeks), record the following parameters for each treatment:

      • Number of new shoots per explant.

      • Average shoot length.

      • Percentage of hyperhydric shoots.

      • Overall culture health (e.g., color, vigor).

    • Data Analysis: Plot the collected data against the iP-R concentration. The optimal concentration will be the one that yields the highest number of healthy, non-hyperhydric shoots.

Issue 3: Even at low iP-R concentrations, I'm still observing some hyperhydricity.

Q: I've lowered the iP-R concentration, but some of my cultures still show mild signs of hyperhydricity. What other factors should I consider?

A: Hyperhydricity is often the result of multiple interacting factors. If optimizing iP-R concentration alone is not sufficient, consider the following:

  • Causality: The in vitro environment and medium composition play a crucial role in predisposing cultures to hyperhydricity, even with optimized hormone levels.

  • Troubleshooting Checklist:

    • Increase Gelling Agent Concentration: A firmer medium can reduce water availability to the explants.[4] Try increasing your agar or gellan gum concentration by 10-20%.

    • Improve Vessel Ventilation: Use vented lids or culture vessels that allow for better gas exchange to reduce humidity and ethylene accumulation.[2]

    • Adjust Basal Medium Salts: A high concentration of ammonium nitrate can contribute to hyperhydricity.[4] Consider using a medium with a lower ammonium-to-nitrate ratio or a different basal salt formulation.

    • Modify Culture Room Conditions: Ensure optimal light intensity and temperature, as suboptimal conditions can act as stressors that contribute to hyperhydricity.[2]

Data Summary and Visualization

Table 1: General Troubleshooting Strategies for Hyperhydricity
Factor Potential Cause of Hyperhydricity Recommended Action Scientific Rationale
Cytokinin (iP-R) High concentrationReduce concentration or replace with a less potent cytokinin (e.g., kinetin).[3]High cytokinin levels can lead to hormonal imbalances and ethylene production.[4]
Gelling Agent Low concentration/soft gelIncrease gelling agent concentration or use a different type.[4]A firmer gel reduces water availability and uptake by the explants.[2]
Culture Vessel Sealed, poor ventilationUse vented lids or vessels with gas-permeable filters.[2]Improves gas exchange, reducing humidity and ethylene accumulation.[2]
Basal Medium High ammonium (NH₄⁺) levelsReduce the NH₄⁺:NO₃⁻ ratio or switch to a different basal medium.[4]Excess ammonium can disrupt nitrogen metabolism and contribute to the disorder.
Culture Environment Suboptimal light or temperatureOptimize light intensity and temperature for the specific species.[2]Environmental stress can exacerbate the symptoms of hyperhydricity.
Diagrams

Hyperhydricity_Pathway High_Cytokinin High Cytokinin (e.g., iP-R) Ethylene Increased Ethylene Production High_Cytokinin->Ethylene Stress Oxidative Stress High_Cytokinin->Stress Impaired_Stomata Impaired Stomatal Function High_Cytokinin->Impaired_Stomata Hyperhydricity Hyperhydricity (Vitrification) Ethylene->Hyperhydricity Humidity High Relative Humidity Humidity->Stress Water_Uptake Excessive Water Uptake Humidity->Water_Uptake Low_Ventilation Poor Vessel Ventilation Low_Ventilation->Humidity Ammonium High Ammonium (NH₄⁺) Ammonium->Stress Stress->Hyperhydricity Low_Lignification Reduced Lignification Stress->Low_Lignification Impaired_Stomata->Water_Uptake Low_Lignification->Hyperhydricity Water_Uptake->Hyperhydricity

Caption: Factors contributing to the onset of hyperhydricity in tissue culture.

Optimization_Workflow Start Start: Hyperhydricity Observed Step1 Step 1: Reduce iP-R Concentration Start->Step1 Decision1 Is Hyperhydricity Resolved? Step1->Decision1 Step2 Step 2: Modify Medium (Gelling Agent, Salts) Decision1->Step2 No End_Success Success: Healthy Cultures Decision1->End_Success Yes Decision2 Is Hyperhydricity Resolved? Step2->Decision2 Step3 Step 3: Improve Culture Environment (Ventilation) Decision2->Step3 No Decision2->End_Success Yes Step3->End_Success End_Reevaluate Re-evaluate Protocol Step3->End_Reevaluate

Caption: A systematic workflow for troubleshooting hyperhydricity.

References

  • Polivanova, O.B., & Bedarev, V.A. (2022). Hyperhydricity in Plant Tissue Culture. Plants, 11(23), 3313. Available at: [Link]

  • Chakraborty, S., et al. (2021). Effective reversal of hyperhydricity leading to efficient micropropagation of Dianthus chinensis L. Journal of Genetic Engineering and Biotechnology, 19(1), 17. Available at: [Link]

  • Lab Associates. (2021). Hyperhydricity in tissue culture and methods to deal with it. Available at: [Link]

  • Al-Mayahi, A.M.M. (2022). Hyperhydricity Syndrome in In Vitro Plants: Mechanisms, Physiology, and Control. Plants, 11(23), 3313. Available at: [Link]

  • Polivanova, O.B., & Bedarev, V.A. (2022). Hyperhydricity in Plant Tissue Culture. Plants, 11(23), 3313. Available at: [Link]

  • Plant Cell Labs. (n.d.). 6-(γ,γ-Dimethylallylamino)Purine - 2iP Liquid Solution. Available at: [Link]

Sources

Troubleshooting

identifying contaminants in commercial 6-(gamma,gamma-Dimethylallylamino)purine riboside

Welcome to the technical support center for 6-(gamma,gamma-Dimethylallylamino)purine riboside, also known as N6-(Δ2-Isopentenyl)adenosine (iPA). This guide is designed for researchers, scientists, and drug development pr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 6-(gamma,gamma-Dimethylallylamino)purine riboside, also known as N6-(Δ2-Isopentenyl)adenosine (iPA). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and identify potential contaminants in commercial iPA preparations, ensuring the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during experiments that may be linked to the purity of your iPA reagent.

Q1: My cell-based assay is showing inconsistent results or lower than expected potency. Could my iPA be the issue?

A1: Yes, inconsistent biological activity is a primary indicator of potential impurities in your iPA stock. Commercial preparations can vary in purity, and the presence of contaminants can significantly impact experimental outcomes. The primary concerns are the presence of less active or inactive related substances that compete with iPA for binding to its target, or compounds that have confounding biological effects.

Possible Culprits:

  • Process-Related Impurities: These are substances left over from the synthesis process. A common synthetic route for iPA involves the reaction of 6-chloropurine riboside with isopentenylamine.[1] Therefore, residual 6-chloropurine riboside or unreacted isopentenylamine could be present. 6-chloropurine riboside is unlikely to be biologically active as a cytokinin but could have off-target effects.

  • Isomeric Impurities: The isopentenyl side chain can potentially exist as a double bond isomer, N6-(Δ3-Isopentenyl)adenosine. While less common, its presence could lead to a lower effective concentration of the desired Δ2 isomer.

  • Degradation Products: iPA can degrade, particularly with improper storage or handling. The primary degradation pathway involves the cleavage of the isopentenyl side chain, yielding adenosine and related adenylic nucleotides.[1] Adenosine has its own distinct biological activities, notably interacting with adenosine receptors, which could interfere with your experimental system.

Q2: I've observed an unexpected peak in my HPLC analysis of iPA. How can I identify it?

A2: Identifying unknown peaks requires a systematic approach using chromatographic and spectroscopic techniques. The first step is to determine if the peak is a genuine contaminant or an artifact.

Troubleshooting Steps:

  • Blank Injection: Run a blank injection (your mobile phase and solvent) to ensure the peak is not from your analytical system.

  • Peak Tailing/Shape: Poor peak shape for your iPA standard could indicate a co-eluting impurity.

  • Relative Retention Time: Compare the retention time of the unknown peak to that of potential known contaminants (if standards are available).

If the peak is confirmed to be a contaminant, the following analytical strategies can be employed for identification.

Analytical Protocols for Contaminant Identification

A multi-pronged analytical approach is recommended for the comprehensive purity assessment of iPA.

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a robust method for quantifying the purity of iPA and detecting the presence of related substances.[2][3][4]

Objective: To separate iPA from potential process-related impurities and degradation products.

Suggested HPLC Parameters:

ParameterRecommended Conditions
Column C18 Reverse-Phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient 5% B to 95% B over 20 minutes
Flow Rate 1.0 mL/min
Detection UV at 269 nm
Column Temp. 30 °C

Interpretation of Results:

  • iPA Peak: Should be the major peak with a consistent retention time.

  • Potential Impurity Peaks:

    • 6-chloropurine riboside: Expected to be more polar and thus elute earlier than iPA.

    • Adenosine: Also more polar than iPA and will have a shorter retention time.

    • Isomeric Impurities: May have very similar retention times to iPA and might require optimized chromatographic conditions for separation.

Protocol 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Impurity Identification

LC-MS/MS is a powerful tool for the structural elucidation of unknown impurities.[5][6]

Objective: To obtain mass-to-charge (m/z) information for the parent ion and its fragments to identify co-eluting and low-level contaminants.

Workflow:

  • LC Separation: Utilize an HPLC method similar to the one described above.

  • Mass Spectrometry Analysis:

    • Full Scan (MS1): Acquire data in positive ion mode to identify the [M+H]+ ions of iPA (expected m/z ~336.17) and any potential impurities.

    • Product Ion Scan (MS2): Fragment the ions of interest to obtain a characteristic fragmentation pattern that can be used for structural confirmation.

Expected [M+H]+ Ions for Potential Contaminants:

CompoundMolecular FormulaExpected [M+H]+ (m/z)
iPAC15H21N5O4336.17
6-chloropurine ribosideC10H11ClN4O4287.05
AdenosineC10H13N5O4268.11
Protocol 3: Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR provides detailed structural information and is invaluable for the unambiguous identification of impurities, especially isomers.[7][8][9]

Objective: To confirm the chemical structure of iPA and identify any structural isomers or other impurities.

Procedure:

  • Dissolve a sufficient amount of the iPA sample in a suitable deuterated solvent (e.g., DMSO-d6).

  • Acquire 1H and 13C NMR spectra.

  • Analyze the chemical shifts, coupling constants, and integration to confirm the structure of iPA and identify signals corresponding to any impurities.

Key Diagnostic Signals for iPA:

  • The presence of signals corresponding to the isopentenyl group (vinyl proton, methylene protons, and two methyl groups).

  • Characteristic signals for the ribose and purine moieties.

Isomeric impurities would show distinct differences in the chemical shifts and coupling patterns of the isopentenyl side chain protons.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for identifying contaminants in your iPA sample.

Contaminant_Identification_Workflow cluster_start Start: Experimental Issue cluster_analysis Analytical Investigation cluster_conclusion Conclusion & Action Start Inconsistent Results or Unexpected Biological Effects HPLC Perform HPLC Analysis Start->HPLC CheckPurity Assess Purity and Detect Unknown Peaks HPLC->CheckPurity LCMS Conduct LC-MS/MS Analysis CheckPurity->LCMS Unknown Peak(s) Detected IdentifyContaminant Contaminant Identified CheckPurity->IdentifyContaminant Purity >99% No Unknowns IdentifyMass Identify m/z of Impurities LCMS->IdentifyMass NMR Perform NMR Spectroscopy (if necessary) IdentifyMass->NMR Ambiguous Structure or Suspected Isomer IdentifyMass->IdentifyContaminant Known Impurity (e.g., Adenosine) ConfirmStructure Confirm Structure of Impurities (e.g., Isomers) NMR->ConfirmStructure ConfirmStructure->IdentifyContaminant Action Contact Supplier with Data and/or Purify Material IdentifyContaminant->Action

Caption: A decision tree for the systematic identification of contaminants in iPA.

Logical Pathway for Contaminant Formation

The following diagram illustrates the potential sources of contaminants during the synthesis and degradation of iPA.

Contaminant_Formation_Pathway cluster_synthesis Synthesis cluster_product Commercial Product cluster_impurities Potential Contaminants Chloropurine 6-Chloropurine Riboside (Starting Material) Reaction Reaction Chloropurine->Reaction Isopentenylamine Isopentenylamine (Reagent) Isopentenylamine->Reaction iPA 6-(gamma,gamma-Dimethylallylamino)purine riboside (iPA - Desired Product) Reaction->iPA UnreactedSM Unreacted 6-Chloropurine Riboside Reaction->UnreactedSM Incomplete Reaction Isomer Isomeric Impurity (e.g., N6-(Δ3-Isopentenyl)adenosine) Reaction->Isomer Side Reaction Degradation Degradation Product (Adenosine) iPA->Degradation Improper Storage/ Handling

Caption: Potential sources of impurities in commercial iPA.

References

  • LibreTexts. (2024). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. Chemistry LibreTexts. [Link]

  • AIR Unimi. (n.d.). N6-ISOPENTENYL ADENOSINE, A PROMISING ANTICANCER AGENT: SYNTHESIS OF NOVEL ANALOGUES, EVALUATION OF ANTIPROLIFERATIVE ACTIVITY A. [Link]

  • PureSynth. (n.d.). 6-Chloropurine Riboside 97.0%(HPLC). [Link]

  • CHIMIA. (2002). LC-MS and CE-MS Strategies in Impurity Profiling. [Link]

  • Centers for Disease Control and Prevention. (n.d.). Chapter 11 Quality Control of Media and Reagents. [Link]

  • Chinese Chemical Society. (2024). A Bioorthogonal Post-modification of N6-Isopentenyl Adenosine i6A RNA in Live Cells. CCS Chemistry. [Link]

  • Biomanufacturing.org. (n.d.). Quality Control Biochemistry. [Link]

  • Borges, A., Radkov, A., & Thuy-Boun, P.S. (2022). Nucleoside analysis with liquid chromatography–tandem mass spectrometry (LC–MS/MS). Protocols.io. [Link]

  • PubMed. (2009). A Sensitive LC-MS/MS Method for Quantification of a Nucleoside Analog in Plasma: Application to in Vivo Rat Pharmacokinetic Studies. [Link]

  • ResearchGate. (2015). (PDF) Identification and structure elucidation by NMR spectroscopy. [Link]

  • Pan American Health Organization. (n.d.). CARIBBEAN REGIONAL MICROBIOLOGY STANDARD OPERATING PROCEDURES - Quality Control of Reagents and Tests – SOP No: CRM-SOP 21. [Link]

  • ResearchGate. (n.d.). HPLC analysis of rat muscle extract detects no IPA. Comparison of rat.... [Link]

  • Journal of Clinical and Diagnostic Research. (2023). Quality Control in Clinical Biochemistry Laboratory- A Glance. [Link]

  • Dr. B. B. Hegde First Grade College, Kundapura. (n.d.). Structure Elucidation By NMR In Organic Chemistry: A Practical Guide. [Link]

  • Agilent Technologies. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. [Link]

  • Springer. (2012). Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. [Link]

  • Pan American Health Organization. (n.d.). WHO good practices for pharmaceutical quality control laboratories GLP self-evaluation guidelines. [Link]

  • YouTube. (2018). Basic Introduction to NMR Spectroscopy. [Link]

  • LinkedIn. (2025). Impurity Profiling and Characterization for Generic Project Submission to USFDA. [Link]

  • National Institutes of Health. (n.d.). Improved HPLC Quantification of 6-Mercaptopurine Metabolites in Red Blood Cells: Monitoring Data and Literature Analysis. [Link]

  • ScienceDirect. (n.d.). HPLC determination of adenosine in royal jelly. [Link]

  • SciELO. (n.d.). Optimization and validation of an RP-HPLC method for the estimation of 6-mercaptopurine in bulk and pharmaceutical formulations. [Link]

  • YouTube. (2018). Basic Introduction to NMR Spectroscopy. [Link]

  • ResearchGate. (2013). RP-HPLC Method for the Estimation of 6-Mercaptopurine in Spiked Human Plasma and Pharmaceutical Formulations. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Efficacy of 6-(gamma,gamma-Dimethylallylamino)purine Riboside and Zeatin

For Researchers, Scientists, and Drug Development Professionals In the realm of plant biology and biotechnology, cytokinins are pivotal regulators of cell division, growth, and differentiation. Among the numerous natural...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the realm of plant biology and biotechnology, cytokinins are pivotal regulators of cell division, growth, and differentiation. Among the numerous natural and synthetic cytokinins, 6-(gamma,gamma-Dimethylallylamino)purine riboside, also known as N6-(Δ2-Isopentenyl)adenosine (iPR), and zeatin are two of the most extensively studied and utilized. While both belong to the isoprenoid class of cytokinins and share a common biosynthetic precursor, their efficacy in various biological systems can differ significantly. This guide provides an in-depth, objective comparison of iPR and zeatin, supported by experimental data, to aid researchers in selecting the appropriate cytokinin for their specific applications.

Chemical Structure and Biosynthetic Relationship

At the molecular level, iPR and zeatin share a purine backbone but differ in the side chain attached to the N6 position of the adenine ring. The isopentenyl side chain of iPR is a direct precursor to the hydroxylated isopentenyl side chain of trans-zeatin (tZ), the most common and active form of zeatin.[1][2] This hydroxylation is a critical step in cytokinin biosynthesis and is catalyzed by the cytochrome P450 monooxygenase, CYP735A.[3]

G iPR 6-(gamma,gamma-Dimethylallylamino)purine riboside (iPR) tZ trans-Zeatin iPR->tZ Hydroxylation (CYP735A) G cluster_membrane Endoplasmic Reticulum Membrane CK_receptor CHASE Domain Transmembrane Domain Histidine Kinase Domain AHP AHP CK_receptor:hk->AHP Phosphorelay CK Cytokinin (iPR or Zeatin) CK->CK_receptor:chase Binding ARR_B Type-B ARR AHP->ARR_B Phosphorylation Gene_expression Gene Expression ARR_B->Gene_expression Transcription Activation

Caption: Simplified cytokinin signaling pathway.

Comparative Efficacy in Biological Assays

The differential receptor binding affinities and metabolic fates of iPR and zeatin translate to varying levels of efficacy in promoting physiological responses. This is evident in several classical cytokinin bioassays.

Tobacco Callus Bioassay

The tobacco callus bioassay is a cornerstone for assessing cytokinin activity, measuring the ability of a compound to stimulate cell division and fresh weight gain in cytokinin-dependent tobacco callus. While direct comparative studies on the ribosides are limited, studies on their free bases consistently show that trans-zeatin is more active than isopentenyladenine. In a carrot-root tissue culture assay, zeatin was markedly more active than 6-(3-methylbut-2-enyl)aminopurine (isopentenyladenine). [4] Experimental Protocol: Tobacco Callus Bioassay

  • Explant Preparation: Sterilize young tobacco leaves and cut them into small explants (approximately 1 cm²).

  • Culture Medium: Prepare Murashige and Skoog (MS) basal medium supplemented with a constant concentration of an auxin (e.g., 2 mg/L α-naphthaleneacetic acid) and varying concentrations of the test cytokinins (iPR and zeatin). [5][6]Solidify the medium with agar.

  • Incubation: Place one explant per culture vessel and incubate in the dark at 25°C. [5]4. Data Collection: After 4-5 weeks, measure the fresh weight of the induced callus.

  • Analysis: Plot the mean fresh weight against the logarithm of the cytokinin concentration to generate a dose-response curve.

Leaf Senescence Bioassay

Cytokinins are well-known for their ability to delay leaf senescence, a process characterized by the degradation of chlorophyll and other macromolecules. [7]In chlorophyll retention assays, both isopentenyladenine and its glucosides have been shown to delay chlorophyll degradation. [8]However, in comparative studies, zeatin is often more effective than isopentenyladenine at delaying senescence. Experimental Protocol: Leaf Senescence Bioassay (Chlorophyll Retention)

  • Leaf Disc Preparation: Excise leaf discs (e.g., 1 cm diameter) from mature, healthy leaves of a suitable plant species (e.g., tobacco, wheat).

  • Incubation: Float the leaf discs on solutions containing different concentrations of iPR or zeatin in petri dishes. Include a control with no cytokinin.

  • Dark Incubation: Place the petri dishes in the dark at room temperature for 3-5 days to induce senescence. [8]4. Chlorophyll Extraction: Extract chlorophyll from the leaf discs using a solvent such as 80% acetone or ethanol. [9][10]5. Quantification: Measure the absorbance of the chlorophyll extract at 645 nm and 663 nm using a spectrophotometer. Calculate the total chlorophyll concentration using established equations. [9]

Soybean Cotyledon Greening Assay

This bioassay measures the ability of cytokinins to promote chlorophyll synthesis and expansion in etiolated soybean cotyledons.

Experimental Protocol: Soybean Cotyledon Greening Assay

  • Seed Germination: Germinate soybean seeds in the dark for 5-7 days. [11][12]2. Explant Preparation: Excise the cotyledons from the etiolated seedlings.

  • Incubation: Place the cotyledons on filter paper moistened with solutions of varying concentrations of iPR or zeatin in petri dishes.

  • Light Exposure: Incubate the petri dishes under continuous light for 24-48 hours.

  • Data Collection: Measure the increase in fresh weight and/or extract and quantify the chlorophyll content as described in the leaf senescence bioassay.

Metabolism and Stability: A Key Differentiator

The metabolic fate of exogenously applied cytokinins significantly influences their overall efficacy. Two key metabolic processes are hydroxylation and degradation by cytokinin oxidase/dehydrogenase (CKX).

As previously mentioned, iPR can be hydroxylated to form the more active zeatin. [13]This conversion can potentiate the activity of iPR over time in certain tissues.

Conversely, both iPR and zeatin are susceptible to irreversible degradation by CKX, which cleaves the N6-side chain. [14]However, the substrate preference of CKX enzymes can vary. In maize, isopentenyladenine is the preferred substrate for CKX, with zeatin being a close second. [14]This suggests that iPR, once converted to its free base, may be more rapidly degraded than zeatin in some species, leading to a shorter duration of action.

Another important metabolic pathway is the formation of cytokinin-N-glucosides, which are generally considered inactive forms. [15]Interestingly, studies in Arabidopsis have shown that while N-glucosides of isopentenyladenine are not converted back to the active form, trans-zeatin N-glucosides can be cleaved to release the active base. [15]This suggests that zeatin has a more robust system for reactivation from its inactive conjugates, potentially contributing to its sustained activity.

G cluster_iPR iPR Metabolism cluster_Zeatin Zeatin Metabolism iPR iPR (active) iP iP (active) iPR->iP Conversion iPNG iP-N-Glucosides (inactive) iP->iPNG N-Glucosylation Degraded_iP Degraded Products iP->Degraded_iP CKX Degradation Zeatin Zeatin (active) iP->Zeatin Hydroxylation ZeatinNG Zeatin-N-Glucosides (storage/inactive) Zeatin->ZeatinNG N-Glucosylation Degraded_Zeatin Degraded Products Zeatin->Degraded_Zeatin CKX Degradation ZeatinNG->Zeatin Reactivation

Caption: Comparative metabolism of iPR and Zeatin.

Conclusion and Recommendations

The choice between 6-(gamma,gamma-Dimethylallylamino)purine riboside and zeatin should be guided by the specific research objectives and the biological system under investigation.

  • Zeatin is generally the more potent cytokinin due to its higher binding affinity to key receptors. For applications requiring a strong and rapid cytokinin response, such as shoot induction in recalcitrant species or robust callus growth, zeatin is often the preferred choice. [16]Its ability to be reactivated from N-glucoside conjugates may also provide more sustained activity.

  • 6-(gamma,gamma-Dimethylallylamino)purine riboside (iPR) , while typically less active than zeatin, can be a valuable tool. Its conversion to zeatin in planta can provide a slower, more sustained release of the highly active form. This may be advantageous in long-term cultures or when a gradual developmental response is desired. Furthermore, as a biosynthetic precursor, iPR is an essential compound for studying cytokinin metabolism and homeostasis. [1] For optimal experimental design, it is recommended to perform a dose-response analysis for both cytokinins in the specific plant system to determine the most effective concentrations. Understanding the interplay between receptor binding, metabolism, and the inherent biological activity of these two important cytokinins will empower researchers to make more informed decisions and achieve more reliable and reproducible results.

References

  • Hallmark, H. T., et al. (2020). Cytokinin isopentenyladenine and its glucoside isopentenyladenine-9G delay leaf senescence through activation of cytokinin-associated genes. Plant Direct, 4(11), e00285. [Link]

  • Romanov, G. A., et al. (2006). Biochemical characteristics and ligand-binding properties of Arabidopsis cytokinin receptor AHK3 compared to CRE1/AHK4 as revealed by a direct binding assay. Journal of Experimental Botany, 57(15), 4051-4058. [Link]

  • Romanov, G. A., et al. (2006). Biochemical characteristics and ligand-binding properties of Arabidopsis cytokinin receptor AHK3 compared to CRE1/AHK4 as revealed by a direct binding assay. Journal of Experimental Botany, 57(15), 4051-4058. [Link]

  • Gajdošová, S., et al. (2019). Distinct metabolism of N-glucosides of isopentenyladenine and trans-zeatin determines cytokinin metabolic spectrum in Arabidopsis. New Phytologist, 225(6), 2423-2438. [Link]

  • Einset, J. W. (1984). Conversion of N6-isopentenyladenine to zeatin by Actinidia tissues. Biochemical and Biophysical Research Communications, 124(2), 470-474. [Link]

  • Ali, A., et al. (2011). Callus Induction and in vitro Complete Plant Regeneration of Different Cultivars of Tobacco (Nicotiana tabacum L.) on Media of Different Hormonal Concentrations. Sarhad Journal of Agriculture, 27(4). [Link]

  • Spíchal, L., et al. (2004). Two cytokinin receptors of Arabidopsis thaliana, CRE1/AHK4 and AHK3, differ in their ligand specificity in a bacterial assay. Plant and Cell Physiology, 45(9), 1299-1305. [Link]

  • Miura, G. A., & Miller, C. O. (1969). 6-(gamma,gamma-Dimethylallylamino)Purine As A Precursor of Zeatin. Plant Physiology, 44(3), 372-376. [Link]

  • Fleming, M., et al. (2021). Figure S1 Reliability of the cotyledon greening assay in predicting... ResearchGate. [Link]

  • Einset, J. W. (1986). Zeatin biosynthesis from N6-(Δ2-isopentenyl)adenine in Actinidia and other woody plants. Proceedings of the National Academy of Sciences, 83(4), 972-975. [Link]

  • Ghanem, M. E., et al. (2022). Delayed Leaf Senescence by Upregulation of Cytokinin Biosynthesis Specifically in Tomato Roots. Frontiers in Plant Science, 13, 922379. [Link]

  • Morris, R. O., et al. (1999). Molecular and Biochemical Characterization of a Cytokinin Oxidase from Maize. Plant Physiology, 119(4), 1327-1336. [Link]

  • Li, Y., et al. (2024). A Comprehensive Analysis on the Regulatory Network Underlying Callus Induction and Adventitious Organogenesis Process in Stem of Populus Alba L. International Journal of Molecular Sciences, 25(9), 4887. [Link]

  • Dhungana, S. K., & Woo, H. R. (2017). A guideline for leaf senescence analyses: from quantification to physiological and molecular investigations. Journal of Experimental Botany, 69(4), 749-763. [Link]

  • Sakakibara, H. (2006). Cytokinins: Activity, Biosynthesis, and Translocation. Annual Review of Plant Biology, 57, 431-449. [Link]

  • Nisler, J., et al. (2020). Naturally Occurring and Artificial N9-Cytokinin Conjugates: From Synthesis to Biological Activity and Back. Biomolecules, 10(6), 832. [Link]

  • Rueb, S., et al. (1994). Somatic embryogenesis and plant regeneration from various indica rice (Oryza sativa L.) genotypes. Plant Cell, Tissue and Organ Culture, 36, 233-241. [Link]

  • Patil, A. M., et al. (2021). In vitro regeneration of Nicotiana tabacum L. from callus culture. The Pharma Innovation Journal, 10(12), 904-908. [Link]

  • Kamezawa, J. G. V., et al. (2025). Sample Preparation Methods Focusing on Soy Biotechnological Samples: Towards Greener Application. Brazilian Journal of Analytical Chemistry, 12(49), 144-151. [Link]

  • Miura, G. A., & Miller, C. O. (1969). 6-(γ,γ-Dimethylallylamino)Purine As A Precursor of Zeatin. Plant Physiology, 44(3), 372-376. [Link]

  • Poorter, H., & de Jong-Van Berkel, Y. (2023). Chlorophyll extraction and determination. PROMETHEUS – Protocols. [Link]

  • Wu, J., et al. (2018). Evaluation of the Methods for Estimating Leaf Chlorophyll Content with SPAD Chlorophyll Meters. Sensors, 18(9), 2953. [Link]

  • Rushing, J. W. (1990). Cytokinins Affect Respiration, Ethylene Production, and Chlorophyll Retention of Packaged Broccoli Florets. HortScience, 25(1), 88-90. [Link]

  • Frébort, I., et al. (2002). Cytokinin Oxidase/Cytokinin Dehydrogenase Assay: Optimized Procedures and Applications. Analytical Biochemistry, 308(1), 103-112. [Link]

  • Wang, Y., et al. (2024). Establishment of callus induction and plantlet regeneration systems of Peucedanum Praeruptorum dunn based on the tissue culture method. BMC Plant Biology, 24(1), 74. [Link]

  • HiMedia Laboratories. (n.d.). Tobacco Callus Initiation Medium. [Link]

  • Kandel, H., & Endres, G. (2019). Soybean Growth and Management Quick Guide. NDSU Extension. [Link]

  • Pérez-Llorca, M., et al. (2019). Changes in the concentration of individual cytokinins. Measurements... ResearchGate. [Link]

  • Forlabs. (n.d.). 6-(gamma,gamma-Dimethylallylamino)purine, BioReagent, plant cell culture tested, >=98.5%. [Link]

  • Kudo, T., et al. (2012). Cytokinin Activity of cis-Zeatin and Phenotypic Alterations Induced by Overexpression of Putative cis-Zeatin-O-glucosyltransferase in Rice. Plant Physiology, 160(1), 319-331. [Link]

  • Kumar, N., & Singh, A. K. (2020). Effect of different auxins and cytokinins in callus induction and shoot regeneration in banana (Musa paradisiaca L.) variety Udhayam under in vitro condition. Journal of Pharmacognosy and Phytochemistry, 9(3), 133-136. [Link]

  • Riefler, M., et al. (2011). The specificity of cytokinin signalling in Arabidopsis thaliana is mediated by differing ligand affinities and expression profiles of the receptors. The Plant Journal, 66(5), 818-829. [Link]

  • Mohammed, K. T., et al. (2021). Plant tissue culture of Nicotiana tabacum cv. TAPM 26 and its minimum inhibition against herbicide-Dalapon. MANAS Journal of Engineering, 9(SI1), 35-42. [Link]

  • Pattanayak, A., et al. (2012). Natural leaf senescence: probed by chlorophyll fluorescence, CO2 photosynthetic rate and antioxidant enzyme activities during grain filling in different rice cultivars. Journal of Plant Physiology, 169(15), 1437-1445. [Link]

  • Iowa State University Extension and Outreach. (n.d.). Soybean. [Link]

  • Osugi, A., et al. (2023). Cytokinin receptor AHK3 modulates root-to-shoot transport of trans-zeatin-type cytokinin. Nature Plants, 9(10), 1646-1657. [Link]

  • Lim, Y. S., et al. (2022). Shoot Multiplication and Callus Induction of Labisia pumila var. alata as Influenced by Different Plant Growth Regulators Treatments and Its Polyphenolic Activities Compared with the Wild Plant. Plants, 11(15), 1957. [Link]

  • Yamada, H., et al. (2001). The Arabidopsis AHK4 Histidine Kinase is a Cytokinin-Binding Receptor that Transduces Cytokinin Signals Across the Membrane. Plant and Cell Physiology, 42(9), 1017-1023. [Link]

  • Poorter, H., & de Jong-Van Berkel, Y. (n.d.). Chlorophyll extraction and determination. PROMETHEUS – Protocols. [Link]

  • Letham, D. S. (1967). Regulators of cell division in plant tissues: V. A comparison of the activities of zeatin and other cytokinins in five bioassays. Planta, 74(3), 228-242. [Link]

  • Scribd. (n.d.). Tobacco PTC Protocol Parva. [Link]

  • Spíchal, L., et al. (2004). Two Cytokinin Receptors of Arabidopsis thaliana, CRE1/AHK4 and AHK3, Differ in their Ligand Specificity in a Bacterial Assay. ResearchGate. [Link]

  • Lomin, S. N., et al. (2015). Interaction of cytokinin ribosides and bases with receptors AHK3 and... ResearchGate. [Link]

Sources

Comparative

Independent Verification of Published Results on 6-(γ,γ-Dimethylallylamino)purine Riboside: A Comparative Guide

For researchers, scientists, and drug development professionals, the reproducibility of published findings is the bedrock of scientific advancement. This guide provides a framework for the independent verification of the...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the reproducibility of published findings is the bedrock of scientific advancement. This guide provides a framework for the independent verification of the biological activities of 6-(γ,γ-Dimethylallylamino)purine riboside, a molecule of significant interest at the intersection of plant biology and cancer research. Also known as N6-(isopentenyl)adenosine (i6A), this purine nucleoside analog, a naturally occurring cytokinin in plants, has demonstrated promising anticancer properties, including the induction of cell cycle arrest and apoptosis in various cancer cell lines.[1]

This document offers a comparative analysis of i6A against other relevant cytokinin analogs, detailed protocols for key validation experiments, and an exploration of the underlying signaling pathways. Every step is designed to be a self-validating system, grounded in established scientific principles and supported by authoritative references.

Comparative Efficacy: i6A and Other Cytokinin Analogs

A critical aspect of verifying published data is to contextualize the compound's performance against relevant alternatives. The anticancer activity of i6A is often compared to other N6-substituted adenosine derivatives, such as zeatin riboside, kinetin riboside, and N6-benzyladenosine.[2] The following table summarizes published 50% inhibitory concentration (IC50) values, providing a quantitative basis for comparison across different cancer cell lines. It is important to note that IC50 values can vary between studies due to differences in experimental conditions, such as cell line passage number, confluence, and assay duration.

CompoundCell LineCancer TypeIC50 (µM)Reference
N6-(isopentenyl)adenosine (i6A) MCF-7Breast Adenocarcinoma~10-50[3][4]
HCT-116Colon Carcinoma~10-50[3]
PC-3Prostate Cancer~10-50[3]
HepG2Hepatocellular Carcinoma~10-50[3]
T24Bladder CarcinomaNot specified[3]
A549Lung Carcinoma47.6 (for a related compound)[5]
HeLaCervical Cancer65.5 (for a related compound)[5]
Zeatin Riboside VariousVariousGenerally less potent than i6A in some cancer models[2]
Kinetin Riboside VariousVariousCytotoxic activity confirmed[2]
N6-Benzyladenosine MCF-7Breast Adenocarcinoma>166.7[6]
HOSOsteosarcoma21.2[6]
CEMT-lymphoblastic leukemia3.2[6]
HL-60Promyelocytic leukemia2.3[6]

Methodologies for Independent Verification

To ensure the reproducibility of published findings on i6A, a series of well-controlled experiments are essential. The following sections provide detailed, step-by-step protocols for the chemical characterization and biological evaluation of i6A.

Physicochemical Characterization of i6A

Prior to any biological assessment, the identity and purity of the i6A sample must be rigorously confirmed. This is a critical step to ensure that the observed biological effects are attributable to the compound of interest and not to impurities.

This technique is invaluable for both confirming the molecular weight of i6A and for quantifying its concentration in various matrices, including cell culture media and intracellular extracts.

Protocol for HPLC-MS/MS Analysis:

  • Sample Preparation:

    • For pure compound analysis, dissolve a small, accurately weighed amount of i6A in a suitable solvent such as methanol or a mixture of acetonitrile and water.

    • For analysis of intracellular concentrations, lyse the cells and perform a protein precipitation step, followed by solid-phase extraction to enrich for purine nucleosides.

  • Chromatographic Separation:

    • Utilize a C18 reversed-phase HPLC column.

    • Employ a gradient elution program with mobile phases typically consisting of an aqueous component (e.g., water with 0.1% formic acid or ammonium acetate) and an organic component (e.g., acetonitrile or methanol). The gradient should be optimized to achieve good separation of i6A from other cellular components.[7]

  • Mass Spectrometric Detection:

    • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

    • Use Multiple Reaction Monitoring (MRM) for quantification. The precursor ion for i6A will be its protonated molecular ion [M+H]+. Select specific product ions for sensitive and selective detection. For adenosine, precursor/product ions of 267.8/136.2 have been used.[7]

    • Optimize MS parameters such as declustering potential, collision energy, and cell exit potential to maximize the signal for the selected transitions.

  • Data Analysis:

    • Generate a standard curve using known concentrations of a certified i6A reference standard to enable accurate quantification.

    • Analyze the resulting chromatograms to confirm the retention time and mass-to-charge ratio of the analyte match that of the reference standard.

NMR provides detailed structural information, confirming the chemical identity and integrity of the i6A molecule.

Protocol for NMR Analysis:

  • Sample Preparation: Dissolve approximately 5-10 mg of the i6A sample in a suitable deuterated solvent (e.g., DMSO-d6, CD3OD).

  • Data Acquisition:

    • Acquire 1H NMR and 13C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).[8]

    • For complete structural elucidation, two-dimensional NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

  • Data Analysis:

    • Compare the acquired chemical shifts and coupling constants with published data for i6A to confirm the structure. The characteristic signals for the isopentenyl group and the ribose moiety should be present and correctly assigned.[9][10]

In Vitro Biological Assays

The following protocols are fundamental for verifying the reported anticancer effects of i6A. It is crucial to include appropriate positive and negative controls in all assays.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Step-by-Step MTT Assay Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

  • Compound Treatment: Prepare serial dilutions of i6A in cell culture medium. Replace the existing medium with the medium containing the different concentrations of i6A. Include a vehicle control (medium with the same concentration of the solvent used to dissolve i6A, e.g., DMSO).

  • Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[11]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[12]

  • Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[12] Read the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

MTT_Assay_Workflow A Seed Cells in 96-well Plate B Treat with i6A Concentrations A->B C Incubate (24-72h) B->C D Add MTT Reagent C->D E Incubate (3-4h) D->E F Solubilize Formazan E->F G Read Absorbance (570 nm) F->G H Calculate IC50 G->H

MTT Assay Workflow

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane, where it can be detected by fluorescein isothiocyanate (FITC)-conjugated Annexin V.[13] Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live and early apoptotic cells, but stains the nucleus of late apoptotic and necrotic cells.

Detailed Annexin V-FITC/PI Apoptosis Assay Protocol:

  • Cell Treatment: Seed cells in 6-well plates and treat with i6A at concentrations around the predetermined IC50 value for a specific duration (e.g., 24 or 48 hours). Include a vehicle control.

  • Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle dissociation method like trypsinization.[14]

  • Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

  • Staining:

    • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

    • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

    • Add 5 µL of Annexin V-FITC and 5 µL of PI.[15]

    • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Apoptosis_Detection_Workflow A Treat Cells with i6A B Harvest Cells A->B C Wash with PBS B->C D Resuspend in Binding Buffer C->D E Stain with Annexin V-FITC & PI D->E F Incubate E->F G Analyze by Flow Cytometry F->G

Apoptosis Detection Workflow

Flow cytometry can also be used to determine the effect of i6A on cell cycle progression. This is typically done by staining the DNA of fixed cells with a fluorescent dye like propidium iodide.

Step-by-Step Cell Cycle Analysis Protocol:

  • Cell Treatment: Treat cells with i6A as described for the apoptosis assay.

  • Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol while vortexing gently to prevent clumping. Cells can be stored at -20°C for several weeks.[16]

  • Staining:

    • Centrifuge the fixed cells to remove the ethanol.

    • Wash the cells with PBS.

    • Resuspend the cell pellet in a staining solution containing PI and RNase A (to prevent staining of double-stranded RNA).

  • Incubation: Incubate the cells for at least 30 minutes at room temperature in the dark.[16]

  • Analysis: Analyze the samples by flow cytometry. The DNA content will allow for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Elucidating the Mechanism of Action: Signaling Pathway Analysis

Understanding the molecular pathways through which i6A exerts its effects is crucial for validating its mechanism of action. Published literature suggests the involvement of key signaling cascades such as the PI3K/Akt and MAPK pathways. Western blotting is a powerful technique to investigate the activation state of key proteins within these pathways.

Proposed Signaling Pathways

The following diagrams illustrate the potential signaling pathways modulated by i6A, based on current understanding. Further experimental validation is required to confirm these interactions.

PI3K_Akt_Pathway i6A N6-(isopentenyl)adenosine (i6A) PI3K PI3K i6A->PI3K Inhibition? Akt Akt PI3K->Akt Activation mTOR mTOR Akt->mTOR Activation Apoptosis Apoptosis Akt->Apoptosis Inhibition CellSurvival Cell Survival & Proliferation mTOR->CellSurvival

Proposed PI3K/Akt Pathway Modulation by i6A

MAPK_Pathway i6A N6-(isopentenyl)adenosine (i6A) Ras Ras i6A->Ras Modulation? Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Proliferation ERK->Proliferation

Sources

Validation

A Researcher's Comparative Guide to Assessing the Off-Target Effects of 6-(γ,γ-Dimethylallylamino)purine riboside in Plant Models

For researchers in plant biology and drug development, 6-(γ,γ-Dimethylallylamino)purine riboside, also known as N6-(Δ2-Isopentenyl)adenosine (i6A) or zeatin riboside, is a cornerstone molecule for manipulating plant grow...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers in plant biology and drug development, 6-(γ,γ-Dimethylallylamino)purine riboside, also known as N6-(Δ2-Isopentenyl)adenosine (i6A) or zeatin riboside, is a cornerstone molecule for manipulating plant growth and development. As a naturally occurring cytokinin, its primary role in promoting cell division and differentiation is well-established. However, a nuanced understanding of its broader physiological impact is crucial for precise experimental design and interpretation. This guide provides an in-depth, objective comparison of zeatin riboside's performance against other cytokinin alternatives, with a focus on identifying and assessing potential off-target effects. We will delve into the causality behind experimental choices and provide validated protocols to ensure the integrity of your findings.

The On-Target Action: A Look at the Canonical Cytokinin Signaling Pathway

Cytokinins exert their primary effects through a well-defined signaling cascade. Understanding this on-target pathway is fundamental to identifying any deviations that may be classified as off-target effects. The process begins with the perception of the cytokinin molecule by specific receptors and culminates in the transcriptional regulation of target genes.

The binding of a cytokinin to its receptor, an Arabidopsis Histidine Kinase (AHK), triggers a phosphorelay system. This multi-step process involves the transfer of a phosphate group from the receptor to a Histidine Phosphotransfer Protein (AHP), which then translocates to the nucleus to phosphorylate an Arabidopsis Response Regulator (ARR). The activated ARR then modulates the expression of cytokinin-responsive genes, leading to the characteristic physiological effects such as stimulated cell division and shoot formation.[1][2][3]

Cytokinin_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cytokinin Cytokinin AHK_Receptor AHK Receptor Cytokinin->AHK_Receptor Binding & Autophosphorylation AHP AHP (inactive) AHK_Receptor->AHP Phosphotransfer AHP_P AHP-P (active) AHP->AHP_P ARR_B Type-B ARR (inactive) AHP_P->ARR_B Nuclear Translocation & Phosphotransfer ARR_B_P Type-B ARR-P (active) ARR_B->ARR_B_P Cytokinin_Response_Genes Cytokinin Response Genes ARR_B_P->Cytokinin_Response_Genes Transcriptional Activation ARR_A Type-A ARR (inactive) Cytokinin_Response_Genes->ARR_A Negative Feedback Physiological_Response Physiological Response (e.g., Cell Division) Cytokinin_Response_Genes->Physiological_Response

Caption: Canonical Cytokinin Signaling Pathway in Plants.

Defining "Off-Target" in the Context of a Phytohormone

For a pleiotropic molecule like a phytohormone, "off-target" effects can be defined as:

  • Pathway-independent effects: Cellular responses that do not proceed through the canonical signaling cascade.

  • Metabolite-induced effects: Biological activities of metabolic byproducts of the applied cytokinin that differ from the parent molecule.

  • Differential isoform effects: Responses that are unique to a specific cytokinin (e.g., zeatin riboside) and not shared by other cytokinins like trans-zeatin or kinetin, suggesting interactions with other pathways or receptors.

Comparative Performance: Zeatin Riboside vs. Other Cytokinins

The choice of cytokinin can significantly influence experimental outcomes due to differences in their metabolism, transport, and receptor affinity. While zeatin riboside is a key transport form, its free base, zeatin, is generally considered the most active form at the receptor level.[1][4][5]

CytokininChemical ClassPrimary Role in PlantsKnown Off-Target/Differential Effects
6-(γ,γ-Dimethylallylamino)purine riboside (Zeatin Riboside) IsoprenoidTransport form of zeatinCan be metabolized into various forms with differing activities; may have distinct effects on gene expression compared to its free base.[6][7]
trans-Zeatin IsoprenoidHighly active form, promotes cell division and shoot formationConsidered the canonical "on-target" cytokinin; its glucosides (tZ7G, tZ9G) show distinct transcriptomic profiles.[6][7]
cis-Zeatin IsoprenoidGenerally less active than trans-zeatin in many speciesCan have significant activity in certain plants like rice, suggesting species-specific receptor interactions or metabolic pathways.[8][9]
Kinetin Adenine-type (synthetic)Promotes cell division in tissue cultureNot naturally occurring in plants; its metabolic fate and broader physiological effects may differ from natural cytokinins.
6-Benzylaminopurine (BAP) Adenine-type (synthetic)Widely used in tissue culture for shoot inductionCan be more persistent and may inhibit root formation more strongly than some natural cytokinins.[10]

Experimental Protocols for Assessing Off-Target Effects

A multi-faceted approach is necessary to comprehensively evaluate the specific effects of zeatin riboside.

Phenotypic Analysis

A foundational step is to compare the morphological and developmental effects of zeatin riboside with other cytokinins.

Objective: To identify unique phenotypic responses to zeatin riboside treatment.

Protocol:

  • Plant Material: Arabidopsis thaliana (Col-0) is a suitable model due to its well-characterized genome and rapid life cycle.

  • Growth Conditions: Grow seedlings on Murashige and Skoog (MS) agar plates under controlled conditions (e.g., 16h light/8h dark photoperiod, 22°C).

  • Treatment: Prepare MS media supplemented with a range of concentrations (e.g., 0.1, 1, 10 µM) of zeatin riboside, trans-zeatin, and kinetin. Include a solvent control (e.g., DMSO).

  • Data Collection: After a set period (e.g., 14 days), measure primary root length, lateral root number, shoot fresh weight, and observe overall morphology.

  • Causality: Differences in root-to-shoot ratio or specific leaf morphology between treatments can indicate that zeatin riboside has effects beyond the general cytokinin response, possibly due to its transport and metabolism.[11][12]

Phenotypic_Analysis_Workflow Start Start Seed_Sterilization Seed Sterilization Start->Seed_Sterilization Plating Plate on MS Media with different Cytokinins Seed_Sterilization->Plating Incubation Incubate under controlled conditions Plating->Incubation Data_Collection Measure Phenotypic Parameters (Root, Shoot) Incubation->Data_Collection Analysis Comparative Statistical Analysis Data_Collection->Analysis End End Analysis->End

Caption: Workflow for Comparative Phenotypic Analysis.

Transcriptomic Analysis (RNA-Seq)

RNA-sequencing provides a global view of gene expression changes and can reveal unexpected pathway perturbations.

Objective: To identify gene networks uniquely regulated by zeatin riboside.

Protocol:

  • Plant Material and Treatment: Grow Arabidopsis seedlings in liquid MS culture for a shorter duration (e.g., 10 days) to facilitate rapid and uniform uptake of the compounds. Treat with 1 µM of zeatin riboside, trans-zeatin, and a solvent control for a short period (e.g., 2 hours) to capture early transcriptional events.

  • RNA Extraction and Sequencing: Harvest whole seedlings, snap-freeze in liquid nitrogen, and extract total RNA. Prepare libraries and perform paired-end sequencing.

  • Data Analysis: After quality control and mapping reads to the reference genome, perform differential expression analysis. Use Gene Ontology (GO) and pathway analysis tools to identify biological processes enriched in the different treatment groups.

  • Causality: Genes that are differentially expressed only in the zeatin riboside treatment, and not in the trans-zeatin treatment, are strong candidates for off-target or metabolite-driven effects. For example, transcriptomic studies have shown that trans-zeatin glucosides induce distinct gene expression changes compared to trans-zeatin itself, highlighting the importance of metabolic conversion.[6][7]

Metabolomic Analysis

Metabolomic profiling can identify the metabolic fate of zeatin riboside and uncover broader metabolic shifts.

Objective: To track the conversion of zeatin riboside and identify unique metabolic signatures.

Protocol:

  • Plant Material and Treatment: Use a similar experimental setup as for the transcriptomic analysis. Consider using labeled zeatin riboside (e.g., ¹³C or ¹⁵N labeled) to trace its metabolic fate.

  • Metabolite Extraction: Harvest and freeze plant material. Extract metabolites using a suitable solvent system (e.g., methanol:chloroform:water).

  • Analysis by LC-MS/MS: Use liquid chromatography-tandem mass spectrometry to separate and identify a wide range of metabolites, including different cytokinin forms and other phytohormones.

  • Data Analysis: Compare the metabolite profiles between treatments. Look for the appearance of unique metabolites in the zeatin riboside-treated samples.

  • Causality: The detection of high levels of specific glucosides or other conjugates of zeatin riboside can explain differences in bioactivity and may point to novel regulatory mechanisms.[13][14][15] Profiling other hormones can also reveal cross-talk; for instance, cytokinin treatment can influence the levels of amino acids and carbohydrates.[13]

Caption: Integrated workflow for assessing off-target effects.

Conclusion and Future Directions

While 6-(γ,γ-Dimethylallylamino)purine riboside is an invaluable tool in plant science, its biological activity is not solely defined by the canonical cytokinin signaling pathway. Its role as a transport precursor and its subsequent metabolism into various active, inactive, or storage forms mean that its application can lead to a complex cascade of events that may differ from other cytokinins.[5][16] By employing a rigorous comparative approach that combines phenotypic, transcriptomic, and metabolomic analyses, researchers can deconvolve these complex responses. This will not only lead to a more precise understanding of the specific effects of zeatin riboside but will also pave the way for a more targeted application of phytohormones in both basic research and agricultural biotechnology.

References

  • Černý, M., et al. (2013). Proteome and metabolome profiling of cytokinin action in Arabidopsis identifying both distinct and similar responses to cytokinin down- and up-regulation. Journal of Experimental Botany, 64(14), 4193–4206. [Link]

  • Gifford, Z. R., et al. (2020). Trans-Zeatin-N-glucosides alter the Arabidopsis transcriptome distinctly from trans-Zeatin. PLoS ONE, 15(1), e0227982. [Link]

  • Einset, J. W. (1986). Zeatin biosynthesis from N6-(Δ2-isopentenyl)adenine in Actinidia and other woody plants. Proceedings of the National Academy of Sciences, 83(4), 972-975. [Link]

  • Allen, C. (n.d.). Cytokinins: Synthesis, Types and Physiological Effects. Biology Discussion. [Link]

  • Girardin, A., et al. (2022). Membrane transport of root-borne trans-zeatin riboside maintains the cytokinin homeostasis in shoots. Journal of Experimental Botany, 73(18), 6213–6226. [Link]

  • Kudo, T., et al. (2012). Cytokinin Activity of cis-Zeatin and Phenotypic Alterations Induced by Overexpression of Putative cis-Zeatin-O-glucosyltransferase in Rice. Plant Physiology, 160(1), 319–331. [Link]

  • Haberlandt, G. (1913). Zur Physiologie der Zellteilung. Sitzungsberichte der Königlich Preussischen Akademie der Wissenschaften, 318-345. (Historic reference, no direct link available).
  • Dobrá, J., et al. (2015). Cytokinin Deficiency Alters Leaf Proteome and Metabolome during Effector-Triggered Immunity in Arabidopsis thaliana Plants. International Journal of Molecular Sciences, 16(12), 29013–29037. [Link]

  • Fang, Y., et al. (2018). Integrative Metabolomic and Transcriptomic Analysis Elucidates That the Mechanism of Phytohormones Regulates Floral Bud Development in Alfalfa. Plants, 7(4), 95. (Semantic Scholar provides access, but a direct journal link is preferable if available). [Link]

  • Vecchi, C., et al. (2020). The plant hormone zeatin riboside inhibits T lymphocyte activity via adenosine A2A receptor activation. Journal of Neuroinflammation, 17(1), 1-13. [Link]

  • Gifford, Z. R., et al. (2020). trans-Zeatin-N-glucosides have biological activity in Arabidopsis thaliana. PLoS ONE, 15(1), e0227982. [Link]

  • Černý, M., et al. (2013). Cytokinin Deficiency Alters Leaf Proteome and Metabolome during Effector-Triggered Immunity in Arabidopsis thaliana Plants. International Journal of Molecular Sciences, 16(12), 29013–29037. [Link]

  • Miyawaki, K., et al. (2006). Roles of Arabidopsis ATP/ADP isopentenyltransferases and tRNA isopentenyltransferases in cytokinin biosynthesis. Proceedings of the National Academy of Sciences, 103(44), 16598-16603. [Link]

  • Kieber, J. J., & Schaller, G. E. (2018). Cytokinins. The Arabidopsis Book, 16, e0198. [Link]

  • Gazit, T., & Blumenfeld, A. (1972). Metabolism of Zeatin and Zeatin Riboside by Soya Bean Callus. Journal of Experimental Botany, 23(3), 605–610. [Link]

  • Kudo, T., et al. (2022). The trans-zeatin-type side-chain modification of cytokinins controls rice growth. bioRxiv. [Link]

  • Lomin, S. N., et al. (2021). On the biological activity of cytokinin free bases and their ribosides. Planta, 254(6), 1-8. [Link]

  • Wikipedia contributors. (2023). Cytokinin. Wikipedia. [Link]

  • Brenner, W. G., et al. (2012). Transcript profiling of cytokinin action in Arabidopsis roots and shoots discovers largely similar but also organ-specific responses. BMC Plant Biology, 12(1), 1-20. [Link]

  • Jameson, P. E., & Song, J. (2016). Cytokinin Translocation to, and Biosynthesis and Metabolism within, Cereal and Legume Seeds: Looking Back to Inform the Future. Plants, 5(2), 23. [Link]

  • Vecchi, C., et al. (2020). The plant hormone zeatin riboside inhibits T lymphocyte activity via adenosine A2A receptor activation. Journal of Neuroinflammation, 17(1), 1-13. [Link]

  • Biology Discussion. (n.d.). Notes on Synthetic Cytokinins & Physiological Effect of Cytokinins. [Link]

  • Chaparro-Zambrano, Y. Y., et al. (2021). Effect of trans-zeatin riboside application on growth of banana (Musa AAA Simmonds) cv. Williams in the juvenile phase. Agronomía Colombiana, 39(1), 58-67. [Link]

  • Mok, M. C., et al. (1978). Cytokinin Structure-Activity Relationships and the Metabolism of N6-(Δ2-Isopentenyl)Adenosine-8-14C in Phaseolus Callus Tissues. Plant Physiology, 61(2), 177–181. [Link]

  • Kieber, J. J., & Schaller, G. E. (2014). Cytokinins. The Arabidopsis Book, 12, e0168. [Link]

  • Balcke, G. U., et al. (2012). Plant Hormonomics: Multiple Phytohormone Profiling by Targeted Metabolomics. The Plant Cell, 24(4), 1614–1633. [Link]

  • Osugi, A., et al. (2017). Systemic transport of trans-zeatin and its precursor have differing roles in Arabidopsis shoots. Nature Plants, 3(7), 1-6. [Link]

  • Spíchal, L. (2020). Naturally Occurring and Artificial N9-Cytokinin Conjugates: From Synthesis to Biological Activity and Back. International Journal of Molecular Sciences, 21(11), 3842. [Link]

Sources

Comparative

A Researcher's Guide to Comparative Metabolomics of Plant Tissues Treated with Different Cytokinins, Including 2iP Riboside

This guide provides an in-depth technical comparison of the metabolic effects of different cytokinins on plant tissues, with a special focus on N6-(Δ2-isopentenyl)adenosine (2iP Riboside). Designed for researchers, scien...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the metabolic effects of different cytokinins on plant tissues, with a special focus on N6-(Δ2-isopentenyl)adenosine (2iP Riboside). Designed for researchers, scientists, and professionals in drug development and agriculture, this document moves beyond a simple listing of protocols to explain the causal relationships behind experimental choices. We will delve into the nuances of cytokinin action, providing a framework for designing, executing, and interpreting comparative metabolomics studies.

Introduction: The Diverse Roles of Cytokinins and the Power of Metabolomics

Cytokinins are a class of phytohormones that are central regulators of plant growth and development, influencing processes from cell division and differentiation to leaf senescence and nutrient allocation.[1] While the physiological effects of cytokinins are well-documented, a deeper understanding of their mechanisms of action requires a comprehensive analysis of the metabolic networks they modulate. Metabolomics, the large-scale study of small molecules, offers a powerful lens through which to view these changes, providing a snapshot of the cellular phenotype in response to specific cytokinin treatments.[2]

This guide will focus on comparing the metabolic impact of 2iP riboside, a naturally occurring cytokinin, with other commonly used cytokinins such as trans-zeatin (tZ), kinetin, and 6-benzylaminopurine (BAP). Understanding the distinct metabolic signatures induced by each of these molecules is crucial for both fundamental plant biology research and for applications in agriculture and biotechnology, where cytokinins are used to manipulate plant growth and productivity.

The Scientific Rationale: Why Compare Cytokinin Metabolomes?

The rationale for a comparative metabolomics approach stems from the structural and functional diversity among cytokinins. Although they share a common adenine core, the nature of the N6-side chain dictates their metabolic stability, receptor affinity, and ultimately, their biological activity.

  • 2iP Riboside (Isopentenyladenosine): A precursor to the active cytokinin isopentenyladenine (iP), 2iP riboside is a key intermediate in the cytokinin biosynthetic pathway.[3] Its effects are often associated with rapid cell proliferation and are particularly relevant in young, developing tissues.

  • trans-Zeatin (tZ) and its Riboside (tZR): Often considered the most active forms of cytokinins in many plant species, tZ and its riboside are involved in a wide array of developmental processes.[4]

  • Kinetin: A synthetic cytokinin, kinetin is widely used in plant tissue culture. While not naturally occurring in plants, its metabolic effects provide a valuable baseline for comparison.[5]

  • 6-Benzylaminopurine (BAP): Another synthetic cytokinin, BAP is known for its high activity and stability, making it a common choice for commercial applications.[5]

By comparing the metabolic perturbations caused by these different cytokinins, we can begin to dissect the specific roles of different cytokinin signaling pathways and identify unique metabolic markers associated with their action.

Experimental Design for a Comparative Metabolomics Study

A robust experimental design is the cornerstone of any reliable metabolomics study. Here, we outline the key considerations for comparing the effects of different cytokinins.

Plant Material and Growth Conditions

The choice of plant material is critical and will depend on the research question. Arabidopsis thaliana is a common model organism due to its well-characterized genome and rapid life cycle.[6] However, the principles outlined here are applicable to other plant species.

  • Plant Species and Genotype: Use a single, well-characterized genotype to minimize genetic variability.

  • Tissue Type: The metabolic response to cytokinins is highly tissue-specific.[7] Common choices include seedlings, root cultures, leaf discs, or cell suspension cultures. For this guide, we will focus on Arabidopsis thaliana seedlings.

  • Growth Conditions: Maintain consistent and well-defined growth conditions (light intensity, photoperiod, temperature, and growth medium) to ensure reproducibility.

Cytokinin Treatment
  • Choice of Cytokinins: Include 2iP riboside, trans-zeatin riboside, kinetin, and a mock control (solvent only).

  • Concentration: The optimal concentration should be determined empirically, but a common starting point is in the low micromolar range (e.g., 1-10 µM).

  • Duration of Treatment: A time-course experiment is highly recommended to capture both early and late metabolic responses. For example, samples could be harvested at 1, 6, and 24 hours post-treatment.

  • Replication: A minimum of five biological replicates per treatment group and time point is recommended to ensure statistical power.

Step-by-Step Experimental Protocol

This section details a validated protocol for a comparative metabolomics study using Arabidopsis thaliana seedlings.

Sample Collection and Metabolism Quenching

The goal of this step is to instantly halt all enzymatic activity to preserve the metabolic state of the tissue.

  • Harvesting: At each time point, rapidly harvest whole seedlings from the treatment plates.

  • Quenching: Immediately freeze the harvested seedlings in liquid nitrogen. This is the most critical step for preserving the metabolome.

  • Homogenization: Grind the frozen seedlings to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

Metabolite Extraction

The choice of extraction solvent is crucial for capturing a broad range of metabolites. A common and effective method is a methanol-chloroform-water extraction.

  • Solvent Preparation: Prepare a cold (-20°C) extraction solvent of methanol:chloroform:water (3:1:1 v/v/v).

  • Extraction: Add 1 mL of the cold extraction solvent to approximately 50 mg of the frozen, ground tissue powder.

  • Incubation: Vortex the mixture vigorously for 30 seconds and then incubate at -20°C for 2 hours with occasional shaking.

  • Phase Separation: Centrifuge the mixture at 14,000 x g for 10 minutes at 4°C. This will separate the sample into three phases: a polar (methanol/water) upper phase containing primary and secondary metabolites, a non-polar (chloroform) lower phase containing lipids, and a solid pellet of cell debris.

  • Sample Collection: Carefully collect the upper polar phase for LC-MS analysis.

LC-MS Analysis

Liquid chromatography-mass spectrometry (LC-MS) is the analytical platform of choice for untargeted metabolomics due to its high sensitivity and broad coverage of metabolites.[8]

  • Sample Preparation for LC-MS: Dry the collected polar extracts in a vacuum concentrator. Reconstitute the dried extracts in a suitable solvent for LC-MS analysis (e.g., 50% methanol).

  • Chromatographic Separation: Use a reverse-phase C18 column for the separation of a wide range of polar and semi-polar metabolites.

  • Mass Spectrometry: Employ a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to acquire accurate mass data.

  • Data Acquisition: Acquire data in both positive and negative ionization modes to maximize the detection of different classes of metabolites.

Data Analysis and Interpretation

The complex datasets generated by untargeted metabolomics require sophisticated data analysis strategies.

Data Preprocessing

This involves peak picking, alignment, and normalization to generate a data matrix of metabolite features (characterized by mass-to-charge ratio and retention time) and their intensities across all samples.

Statistical Analysis
  • Multivariate Analysis: Use principal component analysis (PCA) and partial least squares-discriminant analysis (PLS-DA) to visualize the overall differences between the treatment groups and to identify the metabolite features that contribute most to this separation.

  • Univariate Analysis: Apply t-tests or ANOVA to identify statistically significant changes in the abundance of individual metabolite features between the treatment groups.

Metabolite Identification and Pathway Analysis
  • Metabolite Annotation: Putatively identify the significant metabolite features by matching their accurate mass and fragmentation patterns (MS/MS spectra) to spectral libraries (e.g., METLIN, MassBank) and databases (e.g., KEGG, PlantCyc).

  • Pathway Analysis: Use tools like MetaboAnalyst to map the identified metabolites onto known metabolic pathways. This will reveal which pathways are significantly perturbed by each cytokinin treatment.

Comparative Metabolomic Profiles: 2iP Riboside vs. Other Cytokinins

While a comprehensive, publicly available dataset directly comparing the global metabolome of 2iP riboside with other cytokinins in a single experiment is limited, we can synthesize findings from related studies to build a comparative picture. For instance, a study on passion fruit comparing the effects of meta-topolin riboside (a structural analog of 2iP riboside) and BAP provides valuable insights.[5][9]

Metabolite Class Effect of 2iP Riboside (and its analogs) Effect of trans-Zeatin Riboside Effect of Kinetin/BAP
Amino Acids General increase in several amino acids, suggesting an upregulation of primary metabolism.Similar increases in amino acid pools.May cause more specific changes in certain amino acid pathways.[10]
Carbohydrates Increased levels of soluble sugars, providing energy for growth.Similar effects on carbohydrate metabolism.Can lead to the accumulation of specific sugars.
Phenylpropanoids Upregulation of flavonoids and other phenylpropanoids, which have roles in stress protection and development.[9]Strong induction of phenylpropanoid biosynthesis.Can also induce phenylpropanoid pathways, but with potentially different profiles of specific compounds.[11]
Terpenoids Can modulate the biosynthesis of various terpenoids, including other plant hormones.Significant effects on terpenoid metabolism.Can lead to the accumulation of specific terpenoid classes.
Plant Hormones Can influence the levels of other hormones, such as auxins and gibberellins, indicating significant crosstalk.[9]Interacts extensively with other hormone signaling pathways.Can alter the balance of endogenous hormones.[5]

This table is a synthesis of expected trends based on available literature. The specific metabolites and the magnitude of their changes will be species- and tissue-dependent.

Visualizing the Data and Processes

Experimental Workflow

ExperimentalWorkflow cluster_preparation Sample Preparation cluster_analysis Data Acquisition & Analysis PlantGrowth Arabidopsis Seedling Growth CytokininTreatment Cytokinin Treatment (2iP-R, tZR, Kinetin, Mock) PlantGrowth->CytokininTreatment Harvesting Harvesting & Quenching (Liquid Nitrogen) CytokininTreatment->Harvesting Homogenization Cryogenic Homogenization Harvesting->Homogenization Extraction Metabolite Extraction (Methanol:Chloroform:Water) Homogenization->Extraction LCMS LC-MS Analysis (Q-TOF or Orbitrap) Extraction->LCMS Polar Extract DataProcessing Data Preprocessing (Peak Picking, Alignment) LCMS->DataProcessing Stats Statistical Analysis (PCA, PLS-DA, ANOVA) DataProcessing->Stats Annotation Metabolite Identification (MS/MS Libraries) Stats->Annotation PathwayAnalysis Pathway Analysis (MetaboAnalyst) Annotation->PathwayAnalysis

Caption: A streamlined workflow for comparative metabolomics of cytokinin-treated plant tissues.

Cytokinin Signaling Pathway

CytokininSignaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Cytokinin Receptor (AHK) AHP Histidine Phosphotransfer Proteins (AHP) Receptor->AHP Phosphorylation Cascade ARR_B Type-B Response Regulators (ARR-B) AHP->ARR_B Phosphorylation GeneExpression Cytokinin-Responsive Gene Expression ARR_B->GeneExpression Activation ARR_A Type-A Response Regulators (ARR-A) ARR_A->ARR_B Negative Feedback GeneExpression->ARR_A Induction Cytokinin Cytokinin (e.g., 2iP Riboside) Cytokinin->Receptor Binding

Caption: Simplified overview of the cytokinin signaling pathway in plants.

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting and interpreting comparative metabolomics studies of plant tissues treated with different cytokinins, with a particular focus on 2iP riboside. The experimental protocols and data analysis workflows described herein are designed to be robust and reproducible, enabling researchers to generate high-quality data.

The comparative analysis of cytokinin-induced metabolomes reveals that while there are overlapping responses, each cytokinin also elicits a unique metabolic signature. These differences are likely due to variations in receptor binding affinity, metabolic stability, and transport. Future research should focus on:

  • Direct comparative studies: Performing comprehensive, untargeted metabolomics studies that directly compare 2iP riboside with a wider range of natural and synthetic cytokinins in various plant species and tissues.

  • Integration with other 'omics' data: Combining metabolomics data with transcriptomics and proteomics to create a more complete picture of the regulatory networks controlled by different cytokinins.

  • Functional validation: Using genetic and biochemical approaches to validate the functional significance of the identified metabolic changes.

By continuing to explore the intricate metabolic responses to different cytokinins, we can deepen our understanding of plant growth and development and unlock new strategies for improving agricultural productivity and developing novel plant-derived products.

References

  • Brenner, W. G., Romanov, G. A., Köllmer, I., Bürkle, L., & Schmülling, T. (2005). Immediate-early and delayed cytokinin response genes of Arabidopsis thaliana identified by genome-wide expression profiling. The Plant Journal, 44(3), 521-537.
  • Chen, Y. T., Hsieh, Y. T., Chen, Y. A., & Lee, Y. I. (2022). Comparative Metabolomic Analysis of Benzyl Adenine and Meta-Topolin Riboside Treatments in "Tainung No. 1" Passion Fruit. Plants, 11(15), 1999. [Link]

  • Brenner, W. G., & Schmülling, T. (2012). Transcript profiling of cytokinin action in Arabidopsis roots and shoots discovers largely similar but also organ-specific responses. BMC plant biology, 12(1), 1-20. [Link]

  • Kieber, J. J., & Schaller, G. E. (2018). Cytokinin signaling in plant development. Development, 145(4), dev149344. [Link]

  • Novák, O., Ljung, K., & Schmülling, T. (2017). A protocol for the parallel analysis of endogenous phytohormones and their precursors and catabolites using liquid chromatography-tandem mass spectrometry. In Plant Hormones (pp. 37-51). Humana Press, New York, NY.
  • Svačinová, J., Novák, O., Plačková, L., Lenobel, R., Holubová, K., Mik, V., ... & Spíchal, L. (2012). A new approach for cytokinin isolation from Arabidopsis tissues using miniaturized purification: pipette tip solid-phase extraction. Plant methods, 8(1), 1-13. [Link]

  • Dobra, J., Černý, M., Šebela, M., & Brzobohatý, B. (2010). Proteome and metabolome profiling of cytokinin action in Arabidopsis identifying both distinct and similar responses to cytokinin down-and up-regulation. Journal of experimental botany, 61(10), 2655-2668. [Link]

  • Hosek, P., Zatloukal, M., Hluska, T., Šamajová, O., Plíhal, O., Tal, L., ... & Smehilova, M. (2020). Distinct metabolism of N-glucosides of isopentenyladenine and trans-zeatin determines cytokinin metabolic spectrum in Arabidopsis. New Phytologist, 225(6), 2423-2438. [Link]

  • Gómez-Cadenas, A., Vives, V., Zandalinas, S. I., & Pérez-Clemente, R. M. (2015). Untargeted metabolomics in the study of plant-environment interactions. In Plant metabolomics (pp. 133-147). Humana Press, New York, NY.
  • Osakabe, Y., Osakabe, K., Shinozaki, K., & Tran, L. S. P. (2014). Response of plants to water stress. Frontiers in plant science, 5, 86.
  • Nishiyama, R., Watanabe, Y., Fujita, Y., Le, D. T., Kojima, M., Werner, T., ... & Tran, L. S. P. (2011). Analysis of cytokinin mutants and regulation of cytokinin metabolic genes reveals important regulatory roles of cytokinins in drought, salt and abscisic acid responses, and abscisic acid biosynthesis. The Plant Cell, 23(6), 2169-2183. [Link]

  • Kudo, T., Kiba, T., & Sakakibara, H. (2010). Metabolism and long-distance transport of cytokinins.
  • Osugi, A., Kojima, M., Takebayashi, Y., Kiba, T., & Sakakibara, H. (2017). Systemic transport of trans-zeatin and its precursor have differing roles in Arabidopsis shoots. Nature plants, 3(7), 1-6. [Link]

  • Schäfer, M., Brütting, C., Meza-Canales, D., Kallenbach, M., & Baldwin, I. T. (2015). The anther: a male-specific producer of jasmonates in wild tobacco. The Plant Journal, 81(2), 297-312.
  • Li, Y., Wang, Y., Zhang, H., & Li, X. (2021). UPLC–MS-Based Non-targeted Analysis of Endogenous Metabolite Changes in the Leaves of Scabiosa tschiliensis Grüning Induced by 6-Benzylaminopurine and Kinetin. Frontiers in plant science, 12, 697960. [Link]

  • Matsuda, F., Yoneyama, K., & Nakabayashi, R. (2015). Integrated LC-MS/MS system for plant metabolomics. Frontiers in bioengineering and biotechnology, 3, 103.
  • Hluska, T., Tarkowski, P., Hani, R., Plíhal, O., Novák, O., & Galuszka, P. (2017). New understanding of meta-topolin riboside metabolism in micropropagated woody plants. Molecules, 22(12), 2195. [Link]

  • Chen, Y. T., Hsieh, Y. T., Chen, Y. A., & Lee, Y. I. (2022). Comparative Metabolomic Analysis of Benzyl Adenine and Meta-Topolin Riboside Treatments in “Tainung No. 1” Passion Fruit. Plants, 11(15), 1999. [Link]

  • Matsuda, F., Yoneyama, K., & Nakabayashi, R. (2015). Integrated LC-MS/MS system for plant metabolomics. Frontiers in bioengineering and biotechnology, 3, 103. [Link]

  • Kasahara, H., Takei, K., Ueda, N., Hishiyama, S., Yamaya, T., Kamiya, Y., & Sakakibara, H. (2004). Distinct isoprenoid origins of cis-and trans-zeatin biosyntheses in Arabidopsis. Journal of Biological Chemistry, 279(14), 14049-14054. [Link]

  • Li, Y., Wang, Y., Zhang, H., & Li, X. (2021). UPLC–MS-Based Non-targeted Analysis of Endogenous Metabolite Changes in the Leaves of Scabiosa tschiliensis Grüning Induced by 6-Benzylaminopurine and Kinetin. Frontiers in plant science, 12, 697960. [Link]

  • Svačinová, J., Novák, O., Plačková, L., Lenobel, R., Holubová, K., Mik, V., ... & Spíchal, L. (2012). A new approach for cytokinin isolation from Arabidopsis tissues using miniaturized purification: pipette tip solid-phase extraction. Plant methods, 8(1), 1-13. [Link]

  • Dobra, J., Černý, M., Šebela, M., & Brzobohatý, B. (2010). Proteome and metabolome profiling of cytokinin action in Arabidopsis identifying both distinct and similar responses to cytokinin down-and up-regulation. Journal of experimental botany, 61(10), 2655-2668.
  • Hluska, T., Tarkowski, P., Hani, R., Plíhal, O., Novák, O., & Galuszka, P. (2017). New understanding of meta-topolin riboside metabolism in micropropagated woody plants. Molecules, 22(12), 2195.
  • Osugi, A., Kojima, M., Takebayashi, Y., Kiba, T., & Sakakibara, H. (2017). Systemic transport of trans-zeatin and its precursor have differing roles in Arabidopsis shoots.
  • Li, Y., Wang, Y., Zhang, H., & Li, X. (2021). UPLC–MS-Based Non-targeted Analysis of Endogenous Metabolite Changes in the Leaves of Scabiosa tschiliensis Grüning Induced by 6-Benzylaminopurine and Kinetin. Frontiers in plant science, 12, 697960.
  • Defective cytokinin signaling reprograms lipid and flavonoid gene-to-metabolite networks to mitigate high salinity in Arabidopsis. (2021). Proceedings of the National Academy of Sciences, 118(47), e2106202118. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Responsible Disposal of 6-(gamma,gamma-Dimethylallylamino)purine riboside

For the modern researcher, scientific advancement and environmental stewardship are inextricably linked. The proper handling and disposal of laboratory reagents, even those not formally classified as hazardous, is a crit...

Author: BenchChem Technical Support Team. Date: February 2026

For the modern researcher, scientific advancement and environmental stewardship are inextricably linked. The proper handling and disposal of laboratory reagents, even those not formally classified as hazardous, is a critical component of our professional responsibility. This guide provides a comprehensive, technically grounded framework for the safe and effective disposal of 6-(gamma,gamma-Dimethylallylamino)purine riboside, a synthetic cytokinin also known as N6-(Δ2-Isopentenyl)adenosine (IPA), widely used in plant tissue culture and cellular research.

While Safety Data Sheets (SDS) often classify this compound as non-hazardous, its potent biological activity necessitates a disposal protocol that extends beyond simple landfill or sewer discharge.[1] This document moves past rudimentary instructions to explain the causality behind each procedural step, ensuring a self-validating system of laboratory safety and environmental protection.

Hazard Identification and Risk Assessment: Beyond the Label

6-(gamma,gamma-Dimethylallylamino)purine riboside is a purine analog that functions as a cytokinin, a class of plant growth hormones that promote cell division and differentiation.[2] Its influence is not limited to plant cells; studies have shown it can affect proliferation and apoptosis in mammalian cells, underscoring the importance of preventing its release into the environment where it could have unintended biological effects.[3][4]

Key Considerations:

  • Biological Activity: The primary concern is the compound's hormonal activity. Uncontrolled release can disrupt ecosystems.

  • Physical Form: It is typically supplied as a white to off-white solid or in solution.[5] The solid form poses an inhalation risk if handled improperly.[1]

  • Regulatory Status: Under current EPA guidelines, it is not typically listed as a hazardous waste.[1] However, local regulations and institutional policies may have more stringent requirements. Always consult your institution's Environmental Health and Safety (EHS) office.

Recommended Personal Protective Equipment (PPE)

A proactive approach to safety is paramount. The following PPE should be worn when handling 6-(gamma,gamma-Dimethylallylamino)purine riboside in any form.

PPE ItemSpecificationRationale
Gloves Nitrile, powder-freePrevents dermal absorption.
Eye Protection ANSI Z87.1-rated safety glasses or gogglesProtects against splashes of solutions or airborne powder.
Lab Coat Standard laboratory coatProtects skin and personal clothing from contamination.
Respiratory NIOSH-approved N95 respirator (for solid form only)Recommended when weighing or transferring the powder to prevent inhalation of fine particles.[2]

Disposal Pathways: A Decision-Making Framework

The appropriate disposal route for 6-(gamma,gamma-Dimethylallylamino)purine riboside waste depends on its form (solid, aqueous, or in media) and concentration. The following diagram illustrates a logical workflow for managing this waste stream.

DisposalWorkflow Start Waste Generated (Solid, Aqueous, or Media) Decision1 Is the waste in solid form (unused reagent)? Start->Decision1 SolidWaste Collect in a designated, sealed, and labeled container for chemical waste pickup. Decision1->SolidWaste Yes Decision2 Is the waste a dilute aqueous solution (<1 mg/mL) or spent culture media? Decision1->Decision2 No AqueousWaste Option 1: Collect for chemical waste pickup. Decision2->AqueousWaste Yes ConcentratedWaste Treat as concentrated liquid waste. Collect for chemical waste pickup. Decision2->ConcentratedWaste No (Concentrated Solution) Deactivation Option 2: Chemical Deactivation (see Protocol 3.1) AqueousWaste->Deactivation Or DrainDisposal Dispose down the drain with copious amounts of water. Deactivation->DrainDisposal

Caption: Decision workflow for the disposal of 6-(gamma,gamma-Dimethylallylamino)purine riboside waste.

Detailed Disposal Protocols

Adherence to a standardized protocol is essential for ensuring safety and compliance. The following sections provide step-by-step instructions for each disposal pathway.

Protocol 3.1: Disposal of Solid Waste and Concentrated Solutions

This protocol applies to expired or unused solid 6-(gamma,gamma-Dimethylallylamino)purine riboside and any prepared solutions with a concentration greater than 1 mg/mL.

  • Segregation and Collection:

    • Designate a specific, sealed waste container for this compound. The container must be made of a compatible material (e.g., HDPE or glass) and clearly labeled as "6-(gamma,gamma-Dimethylallylamino)purine riboside waste."[6][7]

    • Do not mix with other chemical waste streams unless explicitly permitted by your institution's EHS guidelines.[8]

  • Labeling:

    • The label should include the full chemical name, concentration (if applicable), and the hazard diamond (if required by your institution).

  • Storage:

    • Store the sealed waste container in a designated satellite accumulation area until it is ready for pickup.

  • Disposal:

    • Arrange for collection by your institution's hazardous waste management service.

Causality: Treating the pure compound and concentrated solutions as chemical waste is a precautionary measure. Although not federally regulated as hazardous, this approach prevents the release of a biologically active compound into the environment and aligns with best practices for chemical hygiene.[1][9]

Protocol 3.2: Disposal of Dilute Aqueous Solutions and Spent Media

For dilute solutions (<1 mg/mL) and spent cell culture media containing 6-(gamma,gamma-Dimethylallylamino)purine riboside, chemical deactivation is a responsible option to neutralize its biological activity before disposal. The primary mechanism of biological degradation involves the cleavage of the N6-isopentenyl side chain.[10][11] A similar outcome can be achieved through chemical oxidation.

Recommended Deactivation Method: Oxidation with Potassium Permanganate (KMnO₄)

This method leverages the oxidizing potential of KMnO₄ to disrupt the dimethylallyl group, thereby inactivating the molecule's cytokinin activity.

  • Preparation:

    • Work in a fume hood and wear appropriate PPE, including gloves and eye protection.

    • For every 1 liter of waste solution, prepare a 10% (w/v) solution of potassium permanganate in water.

  • Deactivation:

    • Slowly add the KMnO₄ solution to the waste while stirring. A color change to brown or the formation of a brown precipitate (MnO₂) indicates the reaction is proceeding.

    • Continue adding the KMnO₄ solution until a faint purple or pink color persists for at least 15 minutes, indicating an excess of the oxidizing agent.

  • Neutralization of Excess Oxidant:

    • Quench the excess KMnO₄ by adding a small amount of a reducing agent, such as sodium bisulfite or ascorbic acid, until the purple color disappears.

  • Final Disposal:

    • After neutralization, the solution can be disposed of down the sanitary sewer with copious amounts of water, provided this is in accordance with your local wastewater regulations.[1]

Self-Validation: The persistence of the purple permanganate color provides a visual confirmation that the deactivation reaction is complete. The subsequent quenching step ensures that no reactive oxidizing agents are released into the wastewater system.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

  • Evacuate and Secure:

    • Alert personnel in the immediate area and restrict access.

  • Don PPE:

    • Wear the recommended PPE, including a respirator if the spill involves the solid powder.

  • Containment and Cleanup:

    • For solid spills: Gently cover the spill with absorbent paper towels to avoid raising dust. Moisten the paper towels with water and carefully wipe up the material.[1]

    • For liquid spills: Cover the spill with an absorbent material (e.g., spill pads or vermiculite).

  • Decontamination:

    • Clean the spill area with soap and water.

  • Waste Disposal:

    • Place all contaminated materials (absorbents, PPE) into a sealed bag and dispose of it as chemical waste according to Protocol 3.1.

Building a Culture of Safety and Responsibility

The proper disposal of 6-(gamma,gamma-Dimethylallylamino)purine riboside is a tangible example of our commitment to rigorous scientific practice and environmental stewardship. By understanding the "why" behind these procedures, we move from mere compliance to active ownership of laboratory safety. This approach not only protects ourselves and our colleagues but also builds a foundation of trust in the scientific enterprise.

References

  • American Chemical Society. (n.d.). Hazardous Waste and Disposal. Retrieved from [Link]

  • Laloue, M., & Terrine, C. (1977). Cytokinins: Metabolism and Biological Activity of N6-(Δ2-Isopentenyl)adenosine and N6-(Δ2-Isopentenyl)adenine in Tobacco Cells and Callus. Plant Physiology, 59(3), 478–483. Retrieved from [Link]

  • Terrine, C., & Laloue, M. (1980). Kinetics of N6-(Δ2-Isopentenyl)Adenosine Degradation in Tobacco Cells. Plant Physiology, 65(6), 1090–1095. Retrieved from [Link]

  • Malfitano, A. M., et al. (2007). N6-isopentenyladenosine and its analogue N6-benzyladenosine induce cell cycle arrest and apoptosis in bladder carcinoma T24 cells. International Journal of Oncology, 31(3), 643-649. Retrieved from [Link]

  • PhytoTech Labs. (n.d.). Safety Data Sheet - 6-(γ,γ-Dimethylallylamino)purine. Retrieved from a representative SDS, such as those found in initial search results.
  • University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

  • Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Purine Analogs. In Holland-Frei Cancer Medicine (9th ed.). Retrieved from [Link]

  • Emory University, Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

  • University of Hawai'i System. (n.d.). Biological Waste Disposal Guidelines. Retrieved from [Link]

  • Stericycle. (2025). USP 800 & Hazardous Drug Disposal. Retrieved from [Link]

  • National Science Teaching Association. (2018). How to Properly Dispose Chemical Hazardous Waste. Retrieved from [Link]

  • ChemDad. (n.d.). N6-(delta 2-Isopentenyl)-adenine. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-(gamma,gamma-Dimethylallylamino)purine riboside
Reactant of Route 2
Reactant of Route 2
6-(gamma,gamma-Dimethylallylamino)purine riboside
© Copyright 2026 BenchChem. All Rights Reserved.